(Z)-9-Tricosene

• CAS: 27519-02-4

Core Science & Biosynthesis

The Biological Function of (Z)-9-Tricosene in Insect Communication: An In-depth Technical Guide

(Z)-9-Tricosene , a monounsaturated hydrocarbon, serves as a pivotal semiochemical in the communication systems of various insect species. Primarily recognized as the major sex pheromone of the female housefly, Musca domestica, its roles extend to aggregation and social signaling in other insects, including honeybees. This technical guide provides a comprehensive overview of the biosynthesis, perception, and behavioral functions of (Z)-9-tricosene, tailored for researchers, scientists, and drug development professionals.

Core Biological Functions

(Z)-9-Tricosene, also known as muscalure, is a key mediator of insect behavior. In Musca domestica, it is produced by females to attract males for mating.[1][2] Beyond its role as a sex attractant, it can also act as an aggregation pheromone, bringing both males and females together.[3] In honeybees (Apis mellifera), (Z)-9-tricosene is one of the pheromones released during the waggle dance to communicate the location of food sources.

Quantitative Data on (Z)-9-Tricosene

The production and behavioral effects of (Z)-9-tricosene are quantifiable and vary depending on factors such as insect species, age, and strain.

Table 1: Quantification of (Z)-9-Tricosene on the Cuticle of Musca domestica Females

Strain/Condition	Age (days)	Mean Amount (ng/female)	Percentage of Total Cuticular Hydrocarbons	Reference
Wild-type	3	≤218	≤1.6%	[4][5]
Laboratory (UCR)	Not specified	751	3.0%	[4]
Laboratory (MB)	<2	Lower levels	Not specified	[4]
Laboratory (MB)	3-8	Increased levels	Not specified	[4]
Laboratory (WHO)	5-20	Not specified	20-30%	[3]
Wild-type	5-20	Not specified	<0.5%	[3]

Table 2: Behavioral and Electrophysiological Responses to (Z)-9-Tricosene in Musca domestica

Assay Type	Dosage	Observed Response	Reference
Behavioral (Mating Strikes)	0.5 - 200.0 µ g/target	Enhanced male mating strike behavior	[6]
Behavioral (Trap Catch)	0.5 - 100 mg/trap	2.8 to 12.4 times increase in flies caught	[3]
Behavioral (Trap Catch with food bait)	300 mg (gel formulation)	Significantly greater number of males and females caught compared to control	[7][8][9]
Electroantennography (EAG)	0.01 - 10 µg	Dose-dependent increase in EAG response in both males and females	[3]

Biosynthesis of (Z)-9-Tricosene

The biosynthesis of (Z)-9-tricosene in Musca domestica originates from fatty acid metabolism and is regulated by hormones. The primary precursor is nervonic acid, which undergoes a series of enzymatic modifications.[2]

The key steps are:

• Chain Elongation: Oleoyl-CoA is elongated by fatty acyl-CoA elongases to form a C24 fatty acyl-CoA. The chain length specificity of these elongases is a critical regulatory point.[10]

• Reduction to Aldehyde: The C24 fatty acyl-CoA is reduced to the corresponding aldehyde, (Z)-15-tetracosenal.[2]

• Oxidative Decarboxylation: A cytochrome P450 enzyme catalyzes the final step, converting the aldehyde to (Z)-9-tricosene and releasing the terminal carbon as carbon dioxide.[1][10][11][12] This process requires NADPH and molecular oxygen.[1][2]

Hormonal regulation plays a crucial role in pheromone production. In female houseflies, ovarian-produced ecdysteroids induce the synthesis of (Z)-9-tricosene by altering the chain length specificity of the fatty acyl-CoA elongases.[13][14]

Biosynthesis pathway of (Z)-9-tricosene in Musca domestica.

Perception of (Z)-9-Tricosene

The detection of (Z)-9-tricosene occurs in the olfactory sensory neurons (OSNs) located in the insect's antennae. In Drosophila melanogaster, the odorant receptor Or7a has been identified as a receptor for (Z)-9-tricosene.

The general mechanism for insect olfactory signal transduction involves a heterodimeric complex of a specific odorant receptor (OR) and a highly conserved co-receptor, Orco.[15] Upon binding of (Z)-9-tricosene to Or7a, the Or7a/Orco complex is thought to function as a ligand-gated ion channel, leading to the influx of cations and depolarization of the OSN. This depolarization generates an action potential that is transmitted to the antennal lobe of the brain for further processing. Sensory Neuron Membrane Proteins (SNMPs) are also implicated in the detection of lipid-based pheromones and may play a role in presenting (Z)-9-tricosene to the receptor complex.[16][17]

Proposed olfactory signal transduction pathway for (Z)-9-tricosene.

Experimental Protocols

Extraction and Analysis of Cuticular Hydrocarbons

This protocol is adapted for the analysis of (Z)-9-tricosene from the cuticle of Musca domestica.

Materials:

• Individual insects (frozen at -20°C or live)

• 2 mL glass vials with Teflon-lined caps

• High-purity n-hexane

• Pasteur pipette

• Glass wool

• Florisil adsorbent

• Nitrogen gas supply

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Place a single insect into a 2 mL glass vial.

• Add 1 mL of n-hexane and immerse the insect for 10 minutes at room temperature.[18]

• Carefully remove the insect.

• Prepare a clean-up column by plugging a Pasteur pipette with glass wool and adding approximately 1 cm of Florisil.[18]

• Pass the hexane extract through the Florisil column and collect the eluate.[18]

• Concentrate the sample to a final volume of 10-20 µL under a gentle stream of nitrogen.[18]

• Inject 1 µL of the extract into the GC-MS for analysis.

GC-MS Parameters (Representative):

• Injection Mode: Splitless

• Injector Temperature: 290°C

• Carrier Gas: Helium (1.2 mL/min)

• Oven Program: 150°C (1 min hold), then ramp at 5°C/min to 320°C, hold for 10 min.[18]

• MS Detector Temperature: 325°C

• Mass Range: m/z 40-650[18]

Workflow for cuticular hydrocarbon analysis.

Electroantennography (EAG)

This protocol provides a general method for recording EAG responses from Musca domestica antennae to (Z)-9-tricosene.

Materials:

• Live housefly

• Dissecting microscope

• Micromanipulators

• EAG probe with silver-silver chloride electrodes

• Glass capillaries

• Conductive gel or saline solution (e.g., Ringer's solution)

• Odor delivery system (puff system with Pasteur pipettes)

• (Z)-9-Tricosene solutions of varying concentrations in a solvent (e.g., paraffin oil or hexane)

• Amplifier and data acquisition system

Procedure:

• Immobilize the housefly (e.g., in a pipette tip with the head exposed).

• Excise an antenna at the base.

• Mount the antenna between the two electrodes of the EAG probe. The base of the antenna is connected to the reference electrode and the tip to the recording electrode, using a small amount of conductive gel or by inserting into saline-filled glass capillaries.

• Deliver a continuous stream of humidified, purified air over the antenna.

• Prepare serial dilutions of (Z)-9-tricosene on filter paper inside Pasteur pipettes.

• Insert the tip of the odor-containing pipette into the continuous air stream to deliver a pulse of the stimulus.

• Record the voltage change (EAG response) using the amplifier and data acquisition software.

• Allow sufficient time between stimuli for the antenna to recover.

• Normalize responses to a standard compound or express as a percentage of the maximum response.

Behavioral Assay (Y-tube Olfactometer)

This protocol describes a choice assay to quantify the behavioral response of male Musca domestica to (Z)-9-tricosene.

Materials:

• Y-tube olfactometer

• Purified, humidified air source

• Flow meters

• Odor sources: (Z)-9-tricosene on a filter paper in one arm, and a solvent control in the other.

• Male houseflies (sexually mature and naive)

Procedure:

• Set up the Y-tube olfactometer with a constant airflow through both arms.

• Introduce the odor source ((Z)-9-tricosene) into the airflow of one arm and the solvent control into the other.

• Introduce a single male housefly into the base of the Y-tube.

• Observe the fly's choice (first entry into an arm) and the time spent in each arm for a defined period (e.g., 5 minutes).

• Repeat with a sufficient number of individual flies for statistical analysis.

• Analyze the data using appropriate statistical tests (e.g., Chi-squared test for choice, t-test or non-parametric equivalent for time spent).[19]

Conclusion and Future Directions

(Z)-9-Tricosene is a multifaceted insect pheromone with well-established roles in the chemical communication of several insect species, most notably Musca domestica. Its biosynthesis from common fatty acid precursors, coupled with a specific terminal modification by a cytochrome P450 enzyme, highlights the evolutionary adaptation of metabolic pathways for semiochemical production. The perception of (Z)-9-tricosene through specific odorant receptors initiates a signaling cascade that directly influences critical behaviors such as mating and aggregation.

For professionals in drug development and pest management, a thorough understanding of the biological functions of (Z)-9-tricosene offers opportunities for the development of novel and targeted pest control strategies. Future research should focus on the precise identification of all enzymes in the biosynthetic pathway, including the specific cytochrome P450 isoform, as these could be targets for biosynthesis inhibitors. Furthermore, a more detailed elucidation of the downstream signaling cascade following receptor activation could reveal novel targets for disrupting pheromone perception. Continued investigation into the synergistic or antagonistic effects of other cuticular hydrocarbons in the pheromone blend will also be crucial for a complete understanding of housefly chemical communication and for the development of more effective attractants.

References

• 1. researchgate.net [researchgate.net]
• 2. thehive.icipe.org [thehive.icipe.org]
• 3. researchgate.net [researchgate.net]
• 4. Laboratory method for measuring the attractiveness of pheromones to adult Musca domestica (Diptera: Muscidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of two new cytochrome P450 genes and their 5'-flanking regions from the housefly, Musca domestica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. entomoljournal.com [entomoljournal.com]
• 8. ijpab.com [ijpab.com]
• 9. Protocol for single sensillum recording from labial olfactory sensory fields in spotted lanternfly - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unusual mechanism of hydrocarbon formation in the housefly: cytochrome P450 converts aldehyde to the sex pheromone component (Z)-9-tricosene and CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Receptors underlying an odorant's valence across concentrations in Drosophila larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A cluster of cytochrome P450 genes of the CYP6 family in the house fly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
• 14. uniprot.org [uniprot.org]
• 15. mdpi.com [mdpi.com]
• 16. Olfactory Behaviors Assayed by Computer Tracking Of Drosophila in a Four-quadrant Olfactometer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Olfactory Processing and Behavior Downstream from Highly Selective Receptor Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Reverse chemical ecology in a moth: machine learning on odorant receptors identifies new behaviorally active agonists - PMC [pmc.ncbi.nlm.nih.gov]

(Z)-9-Tricosene chemical properties and structure elucidation

An In-depth Technical Guide on (Z)-9-Tricosene: Chemical Properties and Structure Elucidation

Introduction

(Z)-9-Tricosene, commonly known as muscalure, is a fascinating and biologically significant long-chain mono-unsaturated hydrocarbon. It functions as an insect pheromone, most notably as the sex pheromone produced by female houseflies (Musca domestica) to attract males.[1] Its role in chemical communication extends to other insects as well, such as being released by honey bees during their waggle dance to signal food sources.[1][2] Due to its potent chemo-attractive properties, (Z)-9-tricosene is widely synthesized and incorporated into pesticide formulations and traps to lure and control insect populations.[1][3] This guide provides a comprehensive overview of its chemical properties, detailed methodologies for its structure elucidation, and relevant experimental protocols for its synthesis and analysis, tailored for researchers and professionals in chemistry and drug development.

Chemical Properties of (Z)-9-Tricosene

(Z)-9-tricosene is a liquid at room temperature with a characteristic oily consistency.[4] Its physical and chemical properties are dictated by its long aliphatic chain and the presence of a single cis-configured double bond. These properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₃H₄₆	[1][5][6]
Molecular Weight	322.61 g/mol	[4][5]
CAS Number	27519-02-4	[4][5][6]
Appearance	Liquid	[4]
Density	0.806 g/mL at 25 °C	[1][4]
Boiling Point	300 °C (at 760 mmHg)	[1][4]
144 °C (at 0.6 mmHg)	[4]
Melting Point	-0.6 °C	[1]
Refractive Index	n20/D 1.453	[4]
Solubility	Soluble in Acetone, DMF, DMSO, Ethanol	[2][7]
InChI Key	IGOWHGRNPLFNDJ-ZPHPHTNESA-N	[4][5]

Structure Elucidation

The determination of the precise chemical structure of (Z)-9-tricosene involves a combination of chromatographic separation and spectroscopic techniques.[8] This process confirms the molecular formula, the length of the carbon chain, the position of the double bond, and its stereochemistry.

Caption: Workflow for the structure elucidation of (Z)-9-tricosene.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for identifying (Z)-9-tricosene.

• Molecular Ion Peak: In electron ionization (EI) mode, the mass spectrum of (Z)-9-tricosene will show a molecular ion peak (M⁺) at m/z 322, corresponding to its molecular weight.[5][6]

• Fragmentation Pattern: The molecule fragments in a predictable manner, producing a series of hydrocarbon fragments that differ by CH₂ units (14 Da). The specific fragmentation pattern helps confirm the long-chain aliphatic structure.

• Retention Time: The retention time on a GC column (e.g., a non-polar DB-5 column) is a characteristic property that, when compared to an authentic standard, provides strong evidence for its identity.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for unambiguously determining the connectivity and stereochemistry of the molecule.[10][11]

• ¹H NMR: The proton NMR spectrum of (Z)-9-tricosene would exhibit key signals:

  • A multiplet around δ 5.3-5.4 ppm corresponding to the two vinylic protons (-CH=CH-). The coupling constant for these protons is characteristic of a cis (or Z) configuration.

  • Multiplets around δ 2.0 ppm for the allylic protons (=CH-CH₂ -).

  • A large, broad signal around δ 1.2-1.4 ppm for the numerous methylene (-CH₂-) groups in the aliphatic chains.

  • A triplet around δ 0.9 ppm corresponding to the two terminal methyl (-CH₃) groups.

• ¹³C NMR: The carbon NMR spectrum provides a map of the carbon skeleton.[12]

  • Signals for the two olefinic carbons (-C H=C H-) would appear around δ 129-130 ppm .

  • Signals for the aliphatic methylene and methyl carbons would be found in the upfield region (δ 14-32 ppm ).

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the key functional groups present in the molecule.[12]

• C=C Stretch: A weak absorption band around 1650 cm⁻¹ indicates the presence of a C=C double bond.

• =C-H Stretch: An absorption band just above 3000 cm⁻¹ (typically around 3010-3030 cm⁻¹) corresponds to the C-H stretching of the vinylic hydrogens.

• =C-H Bend: A characteristic bending vibration for a cis-disubstituted alkene appears around 720-680 cm⁻¹ .

Experimental Protocols

Synthesis of (Z)-9-Tricosene via Wittig Reaction

A common and stereoselective method for synthesizing (Z)-9-tricosene is the Wittig reaction, which generally favors the formation of the Z-isomer.[13]

Caption: General workflow for the synthesis of (Z)-9-tricosene via the Wittig reaction.

Methodology:

• Preparation of the Phosphonium Salt: 20g of 1-bromononane and 30.2g of triphenylphosphine are refluxed in 80ml of acetonitrile for approximately 15 hours at 82-86 °C to form nonyltriphenylphosphonium bromide.[14]

• Formation of the Ylide: The phosphonium salt is treated with a strong base, such as sodium amide (NaNH₂) or potassium tert-butoxide, in an anhydrous solvent like toluene to generate the corresponding phosphorus ylide.

• Wittig Reaction: The ylide solution is then reacted with myristic aldehyde (tetradecanal). The reaction mixture is typically maintained at a controlled temperature (e.g., 65-75 °C) for several hours.[14]

• Workup and Purification: The reaction is quenched by adding a dilute mineral acid (e.g., HCl).[14] The organic layer is separated, and the solvent is removed under reduced pressure. The crude product is then purified by high vacuum distillation to yield pure (Z)-9-tricosene.[14]

Protocol for GC-MS Analysis and Structure Confirmation

This protocol is adapted from methods used to quantify and confirm the structure of muscalure from insect cuticular extracts.[9]

Methodology:

• Sample Preparation: A known amount of the sample is dissolved in a volatile solvent like hexane or pentane. For quantitative analysis, internal standards such as stearyl acetate are added.[9]

• GC-MS Analysis:

  • Injection: 1 µL of the sample is injected in splitless mode into a gas chromatograph.

  • Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm), is commonly used.[9]

  • Temperature Program: A typical program starts at 100°C, ramps at 15°C/min to 300°C, and holds for 20 minutes.[9]

  • MS Detector: The mass spectrometer is operated in electron impact (EI) mode at 70 eV. Data is collected over a mass range of m/z 40-550.

• Confirmation of Double Bond Position (DMDS Derivatization):

  • An aliquot of the sample is reacted with dimethyl disulfide (DMDS) in the presence of an iodine catalyst.

  • The resulting DMDS adduct is analyzed by GC-MS. The mass spectrum of the adduct shows characteristic fragmentation ions that reveal the original position of the double bond.

• Confirmation of (Z)-Stereochemistry (Epoxidation):

  • An aliquot of the sample is treated with a solution of meta-chloroperbenzoic acid (m-CPBA) in a solvent like methylene chloride for 2 hours at room temperature to form the epoxide.[9]

  • The reaction is quenched with sodium bicarbonate, and the epoxide is extracted into pentane.[9]

  • The sample is analyzed by GC-MS. The retention time of the (Z)-epoxide is compared to that of a (E)-epoxide standard. On standard non-polar columns, the E-isomer typically elutes before the Z-isomer, confirming the stereochemistry.[9]

Conclusion

(Z)-9-Tricosene is a vital semiochemical with well-defined chemical properties. Its structure has been unequivocally established through a combination of modern spectroscopic methods, including GC-MS, NMR, and IR spectroscopy, often supplemented by chemical derivatization to pinpoint the double bond's position and geometry. The synthesis of muscalure is efficiently achieved through stereoselective routes like the Wittig reaction, enabling its production for commercial and research purposes. The detailed protocols and data presented in this guide offer a technical foundation for professionals engaged in the synthesis, analysis, and application of this important insect pheromone.

References

• 1. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. (Z)-9-Tricosene 97 27519-02-4 [sigmaaldrich.com]
• 5. 9-Tricosene, (Z)- [webbook.nist.gov]
• 6. 9-Tricosene, (Z)- [webbook.nist.gov]
• 7. glpbio.com [glpbio.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. academic.oup.com [academic.oup.com]
• 10. NMR Spectroscopy [www2.chemistry.msu.edu]
• 11. researchgate.net [researchgate.net]
• 12. (Z)-9-Tricosene | C23H46 | CID 5365075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A Process For Synthesis Of Z 9 Tricosene [quickcompany.in]

The Role of (Z)-9-Tricosene as a Sex Pheromone in the Housefly (Musca domestica): A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-9-Tricosene, also known as muscalure, is a key semiochemical in the life of the housefly, Musca domestica.[1] First identified by Carlson et al. (1971), it is the primary sex pheromone produced by females to attract and stimulate males for mating.[2][3][4] This technical guide provides an in-depth examination of the biosynthesis of (Z)-9-tricosene, the intricate mechanisms of its perception by male houseflies, and its quantifiable effects on their behavior. Detailed experimental protocols for the analysis of cuticular hydrocarbons, electrophysiological recording, and behavioral assays are provided, alongside structured data tables and diagrams of relevant biological pathways and workflows to serve as a comprehensive resource for researchers in chemical ecology, entomology, and pest management development.

Introduction: Chemical Communication in Musca domestica

Chemical communication is paramount for the survival and reproduction of insects. In Musca domestica, a complex blend of cuticular hydrocarbons (CHCs) serves various signaling functions. While a mixture of compounds is involved in housefly chemical communication, (Z)-9-tricosene is recognized as the major and most abundant active component of the female sex pheromone blend.[2][4] It is produced by females and primarily acts as a close-range courtship stimulant and sex recognition signal for males.[2][3] While (Z)-9-tricosene alone can elicit male sexual behaviors, its activity is often enhanced by the presence of other cuticular lipids, including other (Z)-9-alkenes, methylalkanes, and oxidized derivatives like (Z)-9,10-epoxytricosane and (Z)-14-tricosen-10-one, which may help in sex recognition and act as arrestants.[2][3][5]

Biosynthesis of (Z)-9-Tricosene

The biosynthesis of (Z)-9-tricosene in female houseflies is a specialized metabolic process occurring primarily in the epidermal tissue, with the highest activity noted in the abdomen.[2] The pathway begins with the common fatty acid, oleic acid, which is converted to its acyl-CoA derivative.

The key steps are:

• Elongation: Oleoyl-CoA undergoes a series of elongation steps, adding two-carbon units to form a 24-carbon fatty acyl moiety.[2]

• Conversion to Alkene: This C24 fatty acyl intermediate is then converted into the C23 alkene, (Z)-9-tricosene. This conversion is a decarboxylation reaction mediated by a cytochrome P450 enzyme, requiring O₂ and NADPH.[1]

• Metabolism: Subsequently, (Z)-9-tricosene can be metabolized on the cuticle of both males and females into (Z)-9,10-epoxytricosane and (Z)-14-tricosen-10-one.[2][5] These metabolites play a secondary role in modulating male courtship behavior, particularly in sex recognition.[2]

The entire process is under hormonal regulation, with ecdysteroids produced by the ovaries playing a crucial role in regulating the synthesis and activity of the fatty acyl-CoA elongation enzymes.[6]

Biosynthesis of (Z)-9-Tricosene in Musca domestica.

Perception and Olfactory Signaling

The detection of (Z)-9-tricosene by male houseflies is a multi-step process that occurs in specialized olfactory sensilla on the antennae.[7][8] The process translates the chemical signal into a neuronal impulse that travels to the brain.

The key components of the signaling pathway are:

• Odorant Binding Proteins (OBPs): Volatile pheromone molecules enter the aqueous sensillum lymph through pores in the sensillar wall.[7] Here, they are bound by Odorant Binding Proteins (OBPs). In Drosophila, the OBP LUSH (OBP76a) is crucial for the detection of the pheromone cis-vaccenyl acetate (cVA).[9][10][11] A homologous OBP is presumed to play a similar role in binding (Z)-9-tricosene in houseflies, solubilizing it and transporting it to the olfactory receptors.[12]

• Sensory Neuron Membrane Protein (SNMP): This transmembrane protein is thought to be involved in handing off the pheromone from the OBP to the receptor complex.[13]

• Odorant Receptors (ORs): The OBP-pheromone complex interacts with a specific Odorant Receptor (OR) located on the dendritic membrane of an Olfactory Sensory Neuron (OSN).[7][13] Insect ORs are ligand-gated ion channels typically formed by a variable, ligand-specific tuning subunit and a conserved co-receptor subunit (Orco).[13][14]

• Signal Transduction: Binding of the pheromone to the OR complex opens the ion channel, causing an influx of cations and depolarization of the neuron's membrane.[7][15] This generates an action potential, an electrical signal that is transmitted along the axon of the OSN to the antennal lobe of the brain for processing.[8]

Pheromone Perception and Signal Transduction in an Olfactory Sensory Neuron.

Behavioral Responses

(Z)-9-Tricosene is a critical initiator of male courtship behavior.[2] Laboratory-based behavioral assays have quantified its effects. The primary response elicited is the "mating strike," where a male fly lunges at and attempts to copulate with the source of the pheromone.[3]

While (Z)-9-tricosene is the principal component for initiating strikes, a combination with other cuticular fractions often yields a more robust and complete courtship sequence.[2][3] For example, the addition of the non-hydrocarbon fraction (containing the epoxide and ketone metabolites) to (Z)-9-tricosene was found to decrease homosexual mating strikes while increasing strikes towards females, suggesting a role in sex recognition.[2][3] The methylalkane fraction appears to act as an arrestant, increasing the time males spend with a treated model.[3]

Quantitative Data

The following tables summarize quantitative data from studies on housefly pheromones.

Table 1: Effect of Cuticular Fractions on Male Mating Behavior Data synthesized from behavioral assays where pseudoflies (knots) were treated with different chemical fractions at physiological levels.

Treatment Applied to Pseudofly	Mean Mating Strikes (per 15 min)	Behavioral Interpretation
Control (Untreated)	Low	Baseline activity
(Z)-9-Tricosene only	High	Strong strike initiator[2][3]
Methylalkane Fraction only	Low to Medium	Arrestant effect[2][3]
Non-hydrocarbon Fraction only	Low	Minor effect alone
(Z)-9-Tricosene + Non-hydrocarbon	Very High	Strike initiation + Sex recognition[2][3]
(Z)-9-Tricosene + Methylalkanes	High	Strike initiation + Arrestant

Table 2: Relative Abundance of (Z)-9-Tricosene on Female Houseflies Data can vary significantly based on fly strain, age, and rearing conditions (grouped vs. individual).[4]

Fly Age (Days)	Rearing Condition	(Z)-9-Tricosene (% of total CHCs)
< 2	Grouped (Lab Colony)	Low (<5%)
3 - 8	Grouped (Lab Colony)	High (18-32%)[4]
5 - 20	Individual (Lab Colony)	Lower (5-6%)[4]
10	Wild Strain	4-11 times less than lab strains[2]

Experimental Protocols

Protocol for Cuticular Hydrocarbon (CHC) Extraction and Analysis

This protocol outlines the steps for extracting and analyzing CHCs, including (Z)-9-tricosene, from houseflies using Gas Chromatography-Mass Spectrometry (GC-MS).[16][17]

Objective: To identify and quantify the CHC profile from individual or pooled houseflies.

Materials:

• Houseflies (of known age, sex, and strain)

• Hexane (HPLC grade)

• Glass vials (2 mL) with PTFE-lined caps

• Florisil chromatography column (optional, for cleanup)[17]

• Nitrogen gas stream evaporator

• GC-MS system with a non-polar capillary column (e.g., HP-5MS)

• Internal standard (e.g., n-alkane such as C22 or C30)

Procedure:

• Sample Preparation: Anesthetize flies by chilling. For individual analysis, place a single fly in a 2 mL glass vial. For pooled analysis, use a defined number (e.g., 5-10 flies).

• Extraction: Add 1 mL of hexane to the vial.[17] Gently agitate for 10 minutes at room temperature to dissolve the epicuticular lipids without extracting internal lipids.[17]

• Solvent Transfer: Carefully transfer the hexane extract to a clean vial, leaving the flies behind. A second brief wash (1 min) can be performed and combined with the first extract.[17]

• Cleanup (Optional): To remove more polar compounds, pass the extract through a small column of Florisil, eluting with hexane.[17]

• Concentration: Evaporate the solvent under a gentle stream of nitrogen until the volume is reduced to approximately 50-100 µL.[17] Add a known amount of internal standard before GC-MS analysis for quantification.

• GC-MS Analysis:

  • Inject 1 µL of the concentrated extract into the GC-MS.

  • GC Oven Program: Start at 50°C for 2 min, ramp to 200°C at 25°C/min, then ramp to 320°C at 5°C/min and hold for 10 min.[18] (Note: Programs must be optimized for specific columns and analytes).

  • MS Parameters: Operate in Electron Ionization (EI) mode at 70 eV, scanning a mass range of m/z 40-550.[18]

• Data Analysis: Identify compounds by comparing their mass spectra to libraries (e.g., NIST) and their retention times to known standards.[18] Quantify peaks by integrating their area relative to the internal standard.

Workflow for GC-MS analysis of housefly cuticular hydrocarbons.

Protocol for Electroantennography (EAG)

EAG measures the summed electrical potential from the entire antenna in response to an odorant, providing a measure of its olfactory activity.[19][20][21]

Objective: To measure the olfactory response of a male housefly antenna to (Z)-9-tricosene and other compounds.

Materials:

• Live male houseflies

• Stereomicroscope

• Micromanipulators

• Glass capillary electrodes

• Electrode puller

• Ag/AgCl wires

• Saline solution (e.g., Ringer's solution)

• High-impedance DC amplifier

• Data acquisition system (PC with A/D board)

• Odor delivery system (purified air stream through a Pasteur pipette containing a treated filter paper)

Procedure:

• Electrode Preparation: Pull glass capillaries to a fine point. Fill the capillaries with saline solution. Insert Ag/AgCl wires into the capillaries to act as electrodes.[20]

• Antenna Preparation: Anesthetize a male housefly by chilling. Under a microscope, carefully excise one antenna at its base.[20]

• Mounting: Mount the excised antenna between the two electrodes. The recording electrode makes contact with the distal tip of the antenna (which is slightly cut to ensure contact), and the reference electrode makes contact with the base.[22][23]

• Stimulus Delivery: A continuous stream of humidified, purified air is passed over the antenna. The odor stimulus is delivered as a puff (e.g., 0.5 seconds) into this air stream. The stimulus is prepared by applying a known amount of (Z)-9-tricosene (dissolved in a solvent like hexane) onto a small piece of filter paper and placing it inside a Pasteur pipette. A solvent-only control must be used.

• Recording: The baseline potential is recorded. Upon delivery of the odor puff, any resulting depolarization of the olfactory neurons is recorded as a negative voltage deflection (the EAG response). The amplitude of this deflection (in millivolts) is the primary measure of response.

• Data Analysis: Measure the peak amplitude of the EAG response for each stimulus. Subtract the response to the solvent control. Responses can be normalized relative to a standard compound to allow for comparisons across preparations.

Conclusion

(Z)-9-Tricosene is unequivocally the principal sex pheromone of the female housefly, Musca domestica, acting as a powerful attractant and courtship stimulant for males. Its biosynthesis from oleic acid is a well-defined pathway, and its perception involves a sophisticated olfactory signaling cascade initiated by specific odorant receptors on the male antennae. While it is the primary active component, its behavioral effects are context-dependent and can be synergized or modulated by other cuticular hydrocarbons. The detailed protocols and data presented in this guide offer a foundation for further research into the molecular biology of housefly olfaction, the development of novel pest management strategies based on semiochemicals, and the broader study of insect chemical communication.

References

• 1. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 2. research.rug.nl [research.rug.nl]
• 3. 2024.sci-hub.box [2024.sci-hub.box]
• 4. academic.oup.com [academic.oup.com]
• 5. Sex pheromone of the housefly: Metabolism of (Z)-9-tricosene to (Z)-9,10-epxytricosane and (Z)-14-tricosen-10-one | Semantic Scholar [semanticscholar.org]
• 6. journal.unair.ac.id [journal.unair.ac.id]
• 7. slunik.slu.se [slunik.slu.se]
• 8. enlivenarchive.org [enlivenarchive.org]
• 9. Drosophila OBP LUSH is required for activity of pheromone-sensitive neurons [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | The role of cVA and the Odorant binding protein Lush in social and sexual behavior in Drosophila melanogaster [frontiersin.org]
• 12. Identification and functional characterization of odorant-binding proteins 69a and 76a of Drosophila suzukii - PMC [pmc.ncbi.nlm.nih.gov]
• 13. royalsocietypublishing.org [royalsocietypublishing.org]
• 14. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. Cuticular hydrocarbons as a tool for the identification of insect species: Puparial cases from Sarcophagidae - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cuticular hydrocarbons for the identification and geographic assignment of empty puparia of forensically important flies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Electroantennography - Wikipedia [en.wikipedia.org]
• 20. ockenfels-syntech.com [ockenfels-syntech.com]
• 21. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 22. youtube.com [youtube.com]
• 23. researchgate.net [researchgate.net]

The Olfactory Mechanism of (Z)-9-Tricosene: A Technical Guide to its Interaction with Insect Olfactory Receptors

Audience: Researchers, scientists, and drug development professionals.

Core: This document provides an in-depth technical overview of the mechanism of action of (Z)-9-tricosene, a significant insect pheromone, on insect olfactory receptors. It details the molecular interactions, signaling pathways, and the experimental methodologies used to elucidate this mechanism, with a focus on Drosophila melanogaster.

Executive Summary

(Z)-9-Tricosene, also known as muscalure, is a key semiochemical in the chemical communication of various dipteran flies, most notably the housefly (Musca domestica) and the fruit fly (Drosophila melanogaster)[1][2]. In Drosophila, it functions as a male-deposited aggregation pheromone and an oviposition guide for females[1][3]. The biological activity of (Z)-9-tricosene is primarily mediated through its specific interaction with the olfactory receptor Or7a, which is expressed in olfactory sensory neurons (OSNs) located in the antennal basiconic sensilla[1][3]. This interaction triggers a cascade of events leading to neuronal activation and subsequent behavioral responses. Understanding this mechanism at a molecular level is crucial for the development of novel and targeted insect control strategies.

Molecular Mechanism of Action

The perception of (Z)-9-tricosene in Drosophila melanogaster is a multi-step process initiated by the binding of the pheromone to the Or7a olfactory receptor.

The Olfactory Receptor: Or7a

In Drosophila melanogaster, the olfactory receptor responsible for the detection of (Z)-9-tricosene has been identified as Or7a[3]. This receptor is somewhat unusual for a pheromone receptor in that it is also responsive to a range of general odorants, including several aldehydes and alcohols[3]. Or7a is expressed in the ab4a neurons, which are housed in large basiconic sensilla on the antenna[3].

Signal Transduction Pathway

Insect olfactory receptors, including Or7a, form heteromeric complexes with a highly conserved co-receptor known as Orco[4]. This Or7a/Orco complex functions as a ligand-gated ion channel[2]. The binding of (Z)-9-tricosene to the Or7a subunit is believed to induce a conformational change in the receptor complex, leading to the opening of the ion channel. This allows for an influx of cations, primarily Ca²⁺, into the olfactory sensory neuron, resulting in membrane depolarization and the generation of action potentials. This electrical signal is then transmitted to the antennal lobe of the insect brain for further processing, ultimately leading to a behavioral response.

Figure 1: Proposed signaling pathway for (Z)-9-tricosene reception in Drosophila.

Quantitative Data

The interaction of (Z)-9-tricosene with the Or7a receptor has been characterized using electrophysiological and behavioral assays.

Electrophysiological Response

Single Sensillum Recordings (SSR) from ab4a sensilla, which house Or7a-expressing neurons, show a dose-dependent increase in firing rate upon stimulation with (Z)-9-tricosene. While a precise EC50 value is not explicitly stated in the primary literature, the dose-response curve indicates a significant response at concentrations of 1% and higher[3].

Concentration of (Z)-9-Tricosene	Mean Firing Rate (spikes/s) ± SEM
Paraffin Oil (Control)	5.2 ± 1.5
0.01%	8.5 ± 2.1
0.1%	15.3 ± 3.2
1%	45.8 ± 7.6
10%	78.2 ± 10.4
Table 1: Electrophysiological response of Or7a neurons to varying concentrations of (Z)-9-tricosene. Data is estimated from graphical representations in Lin et al., 2015.

Electroantennography (EAG) studies have also demonstrated a robust response of the entire antenna to (Z)-9-tricosene, which is absent in flies lacking the Orco co-receptor, confirming the dependence on functional olfactory receptors[3].

Behavioral Response

Behavioral assays, such as the four-field olfactometer, have quantified the attractant effect of (Z)-9-tricosene on Drosophila. A dose-response relationship is observed, with increasing attraction at higher concentrations of the pheromone[3].

Concentration of (Z)-9-Tricosene	Attraction Index (AI) ± SEM
0.001%	0.12 ± 0.04
0.01%	0.25 ± 0.05
0.1%	0.48 ± 0.06
1%	0.62 ± 0.07
Table 2: Behavioral attraction of Drosophila melanogaster to (Z)-9-tricosene. Data is estimated from graphical representations in Lin et al., 2015.

Experimental Protocols

The elucidation of the mechanism of action of (Z)-9-tricosene has relied on several key experimental techniques.

Single Sensillum Recording (SSR)

SSR is an electrophysiological technique used to measure the activity of individual olfactory sensory neurons.

Objective: To measure the action potentials generated by OSNs within a single sensillum in response to an odorant stimulus.

Methodology:

• Fly Preparation: An adult fly (2-7 days old) is immobilized in a pipette tip with its head and antennae exposed. The fly is then mounted on a glass slide, and the antennae are stabilized.

• Electrode Placement: A reference electrode (tungsten or glass) is inserted into the fly's eye. A recording electrode, also made of tungsten or glass and sharpened to a fine point, is carefully inserted into the base of a single basiconic sensillum on the antenna using a micromanipulator.

• Odorant Delivery: A continuous stream of humidified air is passed over the antenna. A pulse of air carrying a known concentration of (Z)-9-tricosene is injected into the main airstream for a defined duration (e.g., 500 ms).

• Data Acquisition: The electrical signals are amplified, filtered, and recorded using specialized software. The number of action potentials (spikes) before, during, and after the stimulus is quantified.

Figure 2: Workflow for Single Sensillum Recording (SSR).

Heterologous Expression and Functional Analysis

This technique involves expressing an olfactory receptor in a system that does not endogenously express it, to study its function in isolation.

Objective: To confirm that a specific olfactory receptor (Or7a) is sufficient to confer a response to a particular ligand ((Z)-9-tricosene).

Methodology (using the Drosophila "empty neuron" system):

• Vector Construction: The coding sequence of the target olfactory receptor (e.g., Or7a) is cloned into a UAS expression vector.

• Fly Line Generation: The UAS-Or7a construct is injected into Drosophila embryos to generate transgenic flies. These flies are then crossed with a driver line that expresses GAL4 in a specific set of olfactory sensory neurons that have had their endogenous olfactory receptor gene removed (the "empty neurons," e.g., ab3A neurons).

• Functional Analysis: The progeny of this cross will express Or7a in the "empty neurons." SSR is then performed on the sensilla housing these neurons to test for a response to (Z)-9-tricosene.

Calcium Imaging

Calcium imaging allows for the visualization of neuronal activity by monitoring changes in intracellular calcium concentration.

Objective: To optically measure the response of specific olfactory sensory neurons to (Z)-9-tricosene.

Methodology:

• Transgenic Flies: Flies are generated that express a genetically encoded calcium indicator (e.g., GCaMP) in specific olfactory sensory neurons (e.g., Or7a-expressing neurons) using the GAL4/UAS system.

• Fly Preparation: The fly is immobilized, and a small window is cut into the head capsule to expose the antennal lobes.

• Imaging: A two-photon microscope is used to visualize the fluorescence of GCaMP in the target neurons.

• Odor Stimulation: (Z)-9-tricosene is delivered to the antennae, and changes in GCaMP fluorescence, which correlate with neuronal activity, are recorded.

Conclusion

The interaction between (Z)-9-tricosene and the olfactory receptor Or7a in Drosophila melanogaster provides a well-characterized example of pheromone detection in insects. The mechanism relies on the activation of a ligand-gated ion channel formed by the Or7a/Orco complex, leading to neuronal depolarization and a behavioral response. The quantitative data from electrophysiological and behavioral experiments provide a solid foundation for understanding the sensitivity and specificity of this system. The detailed experimental protocols outlined in this guide offer a roadmap for researchers seeking to investigate this and other insect olfactory pathways. A thorough understanding of these mechanisms is paramount for the development of novel, behavior-modifying strategies for insect pest management.

References

• 1. caymanchem.com [caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Food odors trigger Drosophila males to deposit a pheromone that guides aggregation and female oviposition decisions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

(Z)-9-Tricosene in Insects: A Technical Guide to its Natural Sources, Occurrence, and Analysis

(An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals)

Abstract

(Z)-9-Tricosene, a monounsaturated hydrocarbon, is a significant semiochemical in the insect world, most notably recognized as the primary sex pheromone of the female housefly, Musca domestica. Its role extends beyond sexual attraction, mediating aggregation behaviors in species such as Drosophila melanogaster and functioning as a communication signal in the intricate waggle dance of the honey bee, Apis mellifera. This technical guide provides a comprehensive overview of the natural sources, biosynthesis, and physiological roles of (Z)-9-tricosene in these key insect species. Detailed experimental protocols for the extraction, quantification, and bioassay of this pheromone are presented, alongside diagrammatic representations of its biosynthetic and signaling pathways. This document is intended to serve as a valuable resource for researchers in chemical ecology, entomology, and those involved in the development of novel pest management strategies.

Natural Occurrence and Quantitative Data

(Z)-9-Tricosene is a predominant component of the cuticular hydrocarbons (CHCs) of several insect species. Its quantity can vary significantly based on species, sex, age, and even between laboratory-reared and wild populations.

Table 1: Quantitative Occurrence of (Z)-9-Tricosene in Various Insect Species

Insect Species	Common Name	Sex	Age	Amount (ng/insect)	% of Total CHCs	Reference(s)
Musca domestica	Housefly	Female	3 days	≤218 (most wild populations)	≤1.6%	[1]
Musca domestica	Housefly	Female	3 days	559 - 1,113 (some wild strains)	3.2% - 5.0%	[1]
Musca domestica	Housefly	Female	3-8 days	Levels tend to increase with age	-	[1]
Musca domestica	Housefly	Female	Laboratory Strain (UCR)	751	3.0%	[1]
Drosophila melanogaster	Fruit fly	-	-	Present on cuticle	-	[2]
Apis mellifera	Honey bee	Worker	-	Released during waggle dance	-	[3]

Note: Quantitative data for (Z)-9-tricosene in Drosophila melanogaster and Apis mellifera is less extensively documented in terms of absolute amounts per insect compared to Musca domestica. Its presence is confirmed, and its role is functional, but precise quantification is an area for further research.

Biosynthesis of (Z)-9-Tricosene in Musca domestica

The biosynthesis of (Z)-9-tricosene in the housefly is a multi-step process primarily occurring in the epidermal cells. The pathway begins with a common fatty acid precursor and involves elongation, reduction, and a final decarboxylation step.[3][4]

The key steps are:

• Elongation: The process starts with oleoyl-CoA, which undergoes elongation to form (Z)-15-tetracosenoic acid (a C24:1 fatty acid).

• Acyl-CoA Formation: (Z)-15-tetracosenoic acid is converted to its acyl-CoA derivative, (Z)-15-tetracosenoyl-CoA.

• Reduction: The acyl-CoA is then reduced to the corresponding aldehyde, (Z)-15-tetracosenal.

• Decarboxylation: In a crucial and unusual step, a cytochrome P450 enzyme mediates the oxidative decarboxylation of the aldehyde, removing the carbonyl carbon as CO2 and forming (Z)-9-tricosene.[5][6] This reaction requires both NADPH and molecular oxygen.[5]

Biosynthesis pathway of (Z)-9-tricosene in Musca domestica.

Pheromone Reception and Signaling

In insects, the detection of pheromones like (Z)-9-tricosene occurs in specialized sensory neurons housed within olfactory sensilla, primarily on the antennae. The signal transduction cascade converts the chemical signal into an electrical one that is processed by the brain.

In Drosophila melanogaster, the odorant receptor Or7a has been identified as a key receptor for (Z)-9-tricosene.[2] Insect odorant receptors are typically heterodimers, consisting of a specific odorant-binding subunit (like Or7a) and a conserved co-receptor, Orco. This complex functions as a ligand-gated ion channel.[7]

The general steps of pheromone reception are:

• Binding to PBP: Pheromone molecules enter the sensillum lymph through pores in the cuticle and are bound by Pheromone Binding Proteins (PBPs). PBPs solubilize the hydrophobic pheromones and transport them to the receptors on the dendritic membrane of the olfactory receptor neuron.[8]

• Receptor Activation: The PBP-pheromone complex interacts with the Or-Orco receptor complex.

• Ion Channel Opening: This interaction is thought to directly gate the ion channel, leading to an influx of cations (such as Ca²⁺) and depolarization of the neuronal membrane.[7][9]

• Signal Transduction: The depolarization generates an electrical signal (receptor potential), which, if it reaches the threshold, triggers action potentials that are transmitted to the antennal lobe of the brain for processing.[9]

While the ionotropic mechanism is considered primary, there is also evidence for the involvement of metabotropic signaling pathways (e.g., involving G-proteins and second messengers like IP₃) in modulating the olfactory response in some insects.[9][10]

Generalized pheromone reception and signaling pathway.

Experimental Protocols

Extraction of Cuticular Hydrocarbons

The choice of extraction method depends on the research question, particularly whether the insect needs to be kept alive.

Protocol 4.1.1: Whole-Body Solvent Extraction (for terminal sampling)

This is the most common method for obtaining a comprehensive CHC profile.[11][12]

Materials:

• 2 mL glass vials with PTFE-lined caps

• Hexane (or pentane), analytical grade

• Forceps

• Nitrogen gas supply with a gentle stream evaporator

• GC-MS vials with micro-inserts

• Internal standard solution (e.g., n-alkane such as docosane at a known concentration)

Procedure:

• Euthanize the insect by freezing at -20°C for at least 2 hours. Allow it to return to room temperature before extraction to prevent condensation.

• Using clean forceps, place a single insect into a 2 mL glass vial.

• Add a precise volume of hexane (e.g., 200 µL) to the vial, ensuring the insect is fully submerged. For quantitative analysis, add a known amount of internal standard to the solvent.

• Gently agitate the vial for 5-10 minutes.

• Carefully remove the insect from the vial with clean forceps.

• Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitute the extract in a small, precise volume of clean solvent (e.g., 50 µL of hexane) and transfer to a GC-MS vial with a micro-insert.

Protocol 4.1.2: Silica-Rubbing Extraction (for non-lethal sampling)

This method selectively samples hydrocarbons from the surface of the cuticle.

Materials:

• Silica gel (fine powder)

• Small glass vial

• Hexane (or other suitable organic solvent)

• Vortex mixer

• Centrifuge

• Pipettes

Procedure:

• Gently rub a small amount of silica gel powder onto the cuticle of the insect.

• Transfer the silica gel with the adsorbed CHCs into a glass vial.

• Add a known volume of hexane to the vial.

• Vortex the vial for 1-2 minutes to elute the CHCs from the silica.

• Centrifuge the vial to pellet the silica.

• Carefully transfer the supernatant containing the CHCs to a clean GC-MS vial.

Workflow for cuticular hydrocarbon extraction methods.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the standard method for separating, identifying, and quantifying CHCs.

Instrumentation and Parameters (Example):

• Gas Chromatograph: Agilent 7890B or similar.

• Mass Spectrometer: Agilent 5977A or similar.

• Column: A non-polar capillary column, such as a DB-5MS or HP-5MS (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector: Splitless mode at 250-300°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 min.

  • Ramp 1: 15°C/min to 200°C.

  • Ramp 2: 5°C/min to 320°C, hold for 10 min.

• MS Interface Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-550.

Quantification: Quantification is typically performed by comparing the peak area of (Z)-9-tricosene to that of a known amount of an internal standard.

Olfactometer Bioassay

Olfactometers are used to study the behavioral responses of insects to volatile chemicals. A Y-tube olfactometer is a common choice for two-choice assays.[13]

Materials:

• Y-tube olfactometer.

• Air supply (purified and humidified).

• Flow meters.

• Odor sources: synthetic (Z)-9-tricosene dissolved in a solvent (e.g., hexane) applied to filter paper, and a solvent-only control.

• Test insects (e.g., male Musca domestica).

Procedure:

• Set up the Y-tube olfactometer with a constant, purified airflow through both arms.

• Place the odor source (filter paper with (Z)-9-tricosene) in one arm and the control (filter paper with solvent only) in the other.

• Introduce a single insect into the base of the Y-tube.

• Observe the insect's choice of arm within a set time period (e.g., 5 minutes). A choice is recorded when the insect moves a certain distance into one of the arms.

• Repeat with a sufficient number of insects for statistical analysis.

• To avoid spatial bias, rotate the position of the odor and control arms between trials.

Experimental workflow for a Y-tube olfactometer bioassay.

Conclusion

(Z)-9-Tricosene is a multifaceted semiochemical crucial for the chemical communication of several key insect species. This guide has provided a detailed overview of its natural occurrence, biosynthesis, and the mechanisms of its perception. The provided experimental protocols offer a foundation for researchers to investigate this and other cuticular hydrocarbons. A thorough understanding of the role and regulation of (Z)-9-tricosene is not only of fundamental scientific interest but also holds significant potential for the development of targeted and environmentally benign pest management strategies. Further research into the precise quantification of this compound in a wider range of insects and the elucidation of the finer details of its signaling pathways will undoubtedly open new avenues in insect chemical ecology and its practical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Functional diversity among sensory receptors in a Drosophila olfactory circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 4. research.rug.nl [research.rug.nl]
• 5. Unusual mechanism of hydrocarbon formation in the housefly: cytochrome P450 converts aldehyde to the sex pheromone component (Z)-9-tricosene and CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. flybase.org [flybase.org]
• 8. ianakyildiz.com [ianakyildiz.com]
• 9. Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Pheromone Transduction in Moths [frontiersin.org]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Identification and testing of oviposition attractant chemical compounds for Musca domestica - PMC [pmc.ncbi.nlm.nih.gov]

Olfactory response of male houseflies to (Z)-9-Tricosene

An In-depth Technical Guide to the Olfactory Response of Male Houseflies (Musca domestica) to (Z)-9-Tricosene

Introduction

(Z)-9-Tricosene, commonly known as muscalure, is the primary sex pheromone produced by female houseflies (Musca domestica) to attract males for mating.[1][2] First isolated, identified, and synthesized by Carlson et al. (1971), this cuticular hydrocarbon is a key semiochemical that mediates sexual communication and behavior in this species.[3][4] The male housefly's olfactory system exhibits a specific and sensitive response to (Z)-9-tricosene, which triggers a cascade of behaviors, including increased activity, orientation towards the source, and mating strikes.[1][5] This technical guide provides a comprehensive overview of the male housefly's olfactory response to (Z)-9-tricosene, detailing the quantitative data from behavioral and electrophysiological studies, the experimental protocols used to obtain this data, and the underlying signaling pathways. This document is intended for researchers, scientists, and professionals in fields such as entomology, neurobiology, and pest management.

Data Presentation: Quantitative Analysis of Olfactory Response

The response of male houseflies to (Z)-9-tricosene has been quantified through various laboratory and field experiments. The data highlights its role as both a short-range attractant and a behavioral stimulant.

Table 1: Behavioral Response to (Z)-9-Tricosene in Laboratory Assays

Assay Type	Model/Target	(Z)-9-Tricosene Dose	Observed Male Response	Reference
Mating Strike Assay	Pheromone-treated knot ("pseudofly")	Not specified	Increased number of mating strikes.	[5]
Mating Strike Assay	Various models (knot, male, female)	Not specified	(Z)-9-tricosene accounted for 28% of the variation in the number of mating strikes.	[5]
Olfactometer	---	50 µg (Z-isomer)	Attracted more flies than 200 µg of the (E)-isomer.	[1]
Behavioral Assay	Targets	≈0.5 to 200.0 µg	Enhanced male house fly strike behavior.	[6]

Table 2: Efficacy of (Z)-9-Tricosene in Field Trapping

Trap Type	Bait Composition	Increase in Fly Catches (Compared to Unbaited)	Notes	Reference
Adhesive Panels	(Z)-9-tricosene	3.4 times	Traps caught approximately equal numbers of males and females.	[4]
Flypaper Strips	(Z)-9-tricosene	2.8 times	---	[4]
Sugar Bait in Pans	Sugar + 0.5 mg (Z)-9-tricosene	7.0 times	---	[4]
Electric Grids	(Z)-9-tricosene	12.4 times	---	[4]
Toxic Targets	Sugar/insecticide/(Z)-9-tricosene mix	Effective for outdoor control.	(Z)-9-tricosene is a weak, short-range attractant.	[7]
Commercial Toxic Baits	0.1% to 1.0% (Z)-9-tricosene	Did not significantly increase fly capture compared with sugar alone in one study.	More males (65% of total) were collected on sticky cards for all treatments.	[8]

Experimental Protocols

The quantitative data summarized above are derived from specific experimental procedures. The following sections detail the generalized methodologies for the key assays used to study the olfactory response in houseflies.

Electroantennography (EAG)

EAG is a technique used to measure the summated electrical response of the entire antenna to a volatile stimulus, providing an overall measure of olfactory sensitivity.[9][10]

Methodology:

• Insect Preparation: An adult male housefly is immobilized, often by securing it within a pipette tip with only the head protruding. The head is then fixed in place using dental wax or a similar adhesive.

• Antenna Mounting: One of the antennae is carefully positioned and held in place with a fine glass capillary to ensure stability during recording.

• Electrode Placement:

  • Reference Electrode: A sharpened glass capillary electrode filled with a saline solution (e.g., Ringer's solution) is inserted into the fly's head or compound eye to establish a baseline electrical potential.[11]

  • Recording Electrode: A similar electrode is placed in contact with the distal tip of the antenna, often by slipping the capillary over the end or making a minute incision.[10][12]

• Stimulus Preparation:

  • A stock solution of (Z)-9-tricosene is prepared in a high-purity solvent like hexane.

  • Serial dilutions are made to create a range of concentrations for dose-response testing.

  • A known volume (e.g., 10 µL) of a specific dilution is applied to a piece of filter paper, which is then inserted into a stimulus cartridge (e.g., a Pasteur pipette).[9] The solvent is allowed to evaporate completely.

• Stimulus Delivery: The antenna is exposed to a continuous stream of purified, humidified air. The tip of the stimulus cartridge is inserted into the airstream, and a puff of air is delivered through it, carrying the (Z)-9-tricosene molecules over the antenna.

• Data Recording and Analysis: The electrodes are connected to a high-impedance amplifier. The change in potential (depolarization) following stimulus delivery is recorded as an EAG response (measured in millivolts). The amplitude of the response is correlated with the strength of the olfactory stimulus.

Single-Sensillum Recording (SSR)

SSR is a more refined electrophysiological technique that allows for the measurement of action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum.[13][14] This provides detailed information on the specificity and sensitivity of individual neurons.

Methodology:

• Insect Preparation: The preparation is similar to that for EAG, requiring the fly to be completely immobilized with an antenna stabilized for high-magnification viewing under a microscope.

• Electrode Placement:

  • Reference Electrode: A tungsten or glass electrode is inserted into the compound eye.[14]

  • Recording Electrode: A very finely sharpened tungsten electrode is carefully inserted through the cuticle at the base of a single olfactory sensillum on the antenna, making contact with the sensillum lymph.[11][13]

• Stimulus Delivery: The stimulus is prepared and delivered via an airstream, as described for the EAG protocol.

• Data Recording and Analysis: The extracellular action potentials (spikes) from the OSN(s) within the sensillum are recorded. The response is quantified by counting the number of spikes in a given time window after stimulus presentation and subtracting the spontaneous firing rate.[14] This allows for the characterization of a neuron's response profile to different concentrations of (Z)-9-tricosene.

Behavioral Assays (Mating Strike / Pseudofly Assay)

Behavioral assays are designed to observe and quantify the overt actions of male flies in response to (Z)-9-tricosene, confirming its role as a sex pheromone.[3]

Methodology:

• Insect Rearing and Selection: Male and female houseflies are separated shortly after emergence to ensure sexual naivety in males.[5] Males are typically tested when they are sexually mature (e.g., 3-5 days old).

• Model Preparation: A simple, dark object is used as a "pseudofly" or decoy. Historically, this has included items like shoelace knots, small corks, or even newly emerged (and chemically immature) flies.[3][5]

• Pheromone Application: The model is treated with a specific dose of (Z)-9-tricosene dissolved in a solvent. A control model is treated with the solvent alone.

• Experimental Arena: The assay is conducted in a controlled environment, such as a petri dish or a small cage.[3] A single treated model is placed in the arena.

• Observation: A set number of sexually naive male flies are introduced into the arena. Their behavior towards the model is observed for a fixed period (e.g., 15 minutes).[5]

• Data Collection and Analysis: The primary metric recorded is the number of "mating strikes," defined as the male fly rapidly approaching and making physical contact with the model in a manner characteristic of a mating attempt. The number of strikes on the pheromone-treated model is compared to the control.

Signaling Pathways and Visualizations

The detection of (Z)-9-tricosene by a male housefly's antenna initiates a well-defined olfactory signaling cascade, leading to a behavioral response.

Olfactory Signal Transduction Pathway

The process begins when volatile pheromone molecules enter the pores of an olfactory sensillum on the antenna.[15][16] Inside, they are thought to be bound by Odorant-Binding Proteins (OBPs) that transport them through the aqueous sensillum lymph to the dendrites of OSNs. The pheromone molecule then binds to a specific Odorant Receptor (OR), which is a ligand-gated ion channel. Insect ORs are typically heterodimers, consisting of a variable, odor-specific subunit (OrX) and a conserved co-receptor (Orco).[17] Upon binding, the OR-Orco complex opens, allowing an influx of cations and causing the depolarization of the neuron's membrane. This generates an action potential that travels down the axon to the antennal lobe of the brain for processing.

Caption: Generalized insect olfactory signal transduction pathway.

Experimental Workflow: Electroantennography (EAG)

The EAG workflow is a linear process that moves from biological preparation to electronic data acquisition and analysis, providing a macro-level view of the antenna's responsiveness.

Caption: Standard experimental workflow for Electroantennography (EAG).

Logical Relationship: Behavioral Assay (Mating Strike)

This diagram illustrates the logical flow and decision points within a typical mating strike assay, which is designed to confirm the pheromone's role in eliciting a specific, observable behavior.

Caption: Logical flow of a mating strike behavioral assay.

References

• 1. research.rug.nl [research.rug.nl]
• 2. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.box [2024.sci-hub.box]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. House fly (Diptera: Muscidae) activity near baits containing (Z)-9-tricosene and efficacy of commercial toxic fly baits on a southern California dairy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 11. Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 14. Single sensillum recordings in the insects Drosophila melanogaster and Anopheles gambiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Gas chromatography-mass spectrometry protocol for (Z)-9-Tricosene analysis

Application Note: GC-MS Protocol for (Z)-9-Tricosene Analysis

Introduction

(Z)-9-Tricosene, also known as muscalure, is a semiochemical and the primary sex pheromone of the female housefly, Musca domestica.[1][2] It plays a crucial role in chemical communication and mating behavior. Accurate identification and quantification of (Z)-9-Tricosene are essential in ecological research, pest management strategies involving pheromone traps, and quality control of commercial pheromone products. Gas chromatography-mass spectrometry (GC-MS) is the definitive analytical technique for this purpose, offering high-resolution separation and unambiguous identification.[2] This document provides a detailed protocol for the analysis of (Z)-9-Tricosene using GC-MS.

Principle

The GC-MS method leverages the strengths of two powerful analytical techniques. Gas chromatography (GC) separates (Z)-9-Tricosene from other volatile and semi-volatile compounds in a sample based on its boiling point and affinity for a stationary phase within a capillary column. As the separated components exit the column, they enter the mass spectrometer (MS). There, they are ionized, typically by electron impact (EI), causing the molecules to fragment into characteristic patterns. The mass analyzer separates these fragments based on their mass-to-charge ratio (m/z), generating a unique mass spectrum that serves as a chemical fingerprint for definitive identification.

Quantitative Data Summary

Key physical and mass spectral data for (Z)-9-Tricosene are summarized below. This information is critical for compound identification and method setup.

Parameter	Value	Reference
Chemical Name	(Z)-9-Tricosene	[3]
Common Name	Muscalure, cis-9-Tricosene	[3][4]
CAS Number	27519-02-4	[3]
Molecular Formula	C₂₃H₄₆	[3]
Molecular Weight	322.6 g/mol	[3][4]
Physical Form	Colorless liquid	[4]
Ionization Mode	Electron Impact (EI)	[5]
Characteristic Ions (m/z)	55 (Base Peak), 97, 83, 43, 57	[4]
Kovats Retention Index	~2271 - 2273 (Standard non-polar column)	[4]

Experimental Protocol

This protocol outlines the steps for preparing and analyzing (Z)-9-Tricosene standards. The parameters can be adapted for analyzing extracts from various matrices.

1. Materials and Reagents

• (Z)-9-Tricosene analytical standard

• High-purity hexane (GC grade or equivalent)

• Glass autosampler vials (1.5 mL) with PTFE-lined caps

• Micropipettes and tips

• Volumetric flasks

2. Standard Solution Preparation Proper preparation of standards is crucial for accurate quantification.

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (Z)-9-Tricosene standard and dissolve it in 10 mL of hexane in a volumetric flask.

• Working Standard (10 µg/mL): Dilute the stock solution 1:100 with hexane. For example, transfer 100 µL of the stock solution into a 10 mL volumetric flask and fill to the mark with hexane. This concentration is suitable for a 1 µL splitless injection.[6]

• Calibration Standards: Prepare a series of calibration standards by serially diluting the working standard to cover the expected concentration range of the samples.

3. GC-MS Instrumental Parameters The following parameters are based on established methods for analyzing long-chain hydrocarbons and can be used as a starting point.[1][7]

Parameter	Recommended Setting
GC System	Agilent 6890/5890 or equivalent
Mass Spectrometer	Agilent 5973 or equivalent
Column	DB-5 or DB-5MS (non-polar), 15-30 m x 0.25 mm ID, 0.1-0.25 µm film thickness
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	300°C
Carrier Gas	Helium, constant flow at ~1.0 mL/min
Oven Program	Initial: 100°C, hold for 1 minRamp 1: 10°C/min to 260°CRamp 2: 25°C/min to 300°CHold: Hold at 300°C for up to 26 min (adjust to ensure elution)
Transfer Line Temp.	300°C
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Energy	70 eV (Electron Impact)
Scan Range	m/z 40-450

4. Sample Analysis and Data Processing

• Sequence Setup: Set up a sequence in the instrument software including solvent blanks, calibration standards, and unknown samples.

• Injection: Inject 1 µL of each sample into the GC-MS system.

• Identification: Identify the (Z)-9-Tricosene peak in the total ion chromatogram (TIC) by its retention time. Confirm identity by comparing the acquired mass spectrum with a reference spectrum from a standard or a spectral library like NIST.[5]

• Quantification: Create a calibration curve by plotting the peak area of the calibration standards against their concentrations. Determine the concentration of (Z)-9-Tricosene in unknown samples by interpolating their peak areas from the calibration curve.

Application Notes

• Solvent Purity: Always use high-purity solvents to avoid interference from impurities. Running a solvent blank is essential to ensure the system is clean.

• Sample Preparation: Samples must be dissolved in a volatile organic solvent like hexane or dichloromethane.[6] Aqueous samples are not suitable for direct GC-MS analysis. Ensure samples are free of particulates by centrifugation or filtration if necessary.[6]

• Derivatization for Structural Confirmation: For research purposes, the position of the double bond and its stereochemistry can be confirmed through chemical derivatization. Treatment with dimethyl disulfide (DMDS) or meta-chloroperbenzoic acid (for epoxidation) followed by GC-MS analysis can yield diagnostic fragments that confirm the structure.[2][7]

• Column Maintenance: Due to the high final oven temperature, column bleed may occur over time. Regular conditioning and trimming of the column (e.g., removing 10-20 cm from the inlet) can help maintain chromatographic performance.

Workflow Visualization

The following diagram illustrates the complete workflow for the GC-MS analysis of (Z)-9-Tricosene.

Caption: Experimental workflow for (Z)-9-Tricosene analysis by GC-MS.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. 9-Tricosene, (Z)- [webbook.nist.gov]
• 4. (Z)-9-Tricosene | C23H46 | CID 5365075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 9-Tricosene, (Z)- [webbook.nist.gov]
• 6. uoguelph.ca [uoguelph.ca]
• 7. academic.oup.com [academic.oup.com]

Application Note: Solid-Phase Microextraction (SPME) for the Sampling and Analysis of (Z)-9-Tricosene

Introduction

(Z)-9-Tricosene, also known as muscalure, is a semi-volatile organic compound that functions as a sex pheromone for the housefly (Musca domestica) and is involved in the chemical communication of other insects.[1] It is classified as a cuticular hydrocarbon (CHC), which are compounds found on the surface of insects that play crucial roles in preventing water loss and in chemical communication.[2][3] Accurate sampling and quantification of (Z)-9-Tricosene are essential in various research fields, including chemical ecology, pest management, and the development of attractant-based traps.

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and versatile sample preparation technique that integrates sampling, extraction, and concentration into a single step.[4] It is particularly well-suited for the analysis of volatile and semi-volatile compounds from various matrices. This application note provides a detailed protocol for the use of SPME coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for the qualitative and quantitative analysis of (Z)-9-Tricosene.

Principle of SPME for (Z)-9-Tricosene Analysis

SPME utilizes a fused silica fiber coated with a stationary phase. When the fiber is exposed to a sample (either in the headspace above the sample or by direct immersion), analytes partition from the sample matrix to the fiber coating until equilibrium is reached.[4] The fiber is then withdrawn and transferred to the injection port of a GC, where the trapped analytes are thermally desorbed for analysis. For a non-polar, high molecular weight (322.6 g/mol ) compound like (Z)-9-Tricosene, SPME offers a significant advantage by concentrating the analyte on the fiber, thereby increasing detection sensitivity.[1][5]

Recommended Materials and Methods

SPME Fiber Selection

The choice of SPME fiber is critical for efficient extraction. The selection is based on the polarity and volatility of the analyte. (Z)-9-Tricosene is a non-polar, semi-volatile hydrocarbon. Research on SPME for insect cuticular hydrocarbons has shown that a thin film, non-polar polydimethylsiloxane (PDMS) fiber is highly effective.[2][6]

Primary Recommendation:

• 7 µm Polydimethylsiloxane (PDMS): This fiber has demonstrated the most efficient adsorption for a range of cuticular hydrocarbons and is recommended for both direct contact and headspace sampling of (Z)-9-Tricosene.[2][6]

Other potentially suitable fibers are listed in the table below.

Fiber Coating Material	Film Thickness (µm)	Polarity	Recommended Use
Polydimethylsiloxane (PDMS)	7	Non-polar	Primary recommendation for semi-volatile, non-polar compounds like CHCs. [2]
Polydimethylsiloxane (PDMS)	30	Non-polar	General purpose for semi-volatile compounds.
Polydimethylsiloxane (PDMS)	100	Non-polar	Best for volatile, non-polar compounds. May have lower affinity for higher MW CHCs.
Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)	65	Bipolar	Suitable for a broader range of volatiles and semi-volatiles.

Sampling Modes

Two primary SPME sampling modes are applicable for (Z)-9-Tricosene:

• Headspace (HS) SPME: This is the ideal method for sampling (Z)-9-Tricosene from the air, from formulated lures, or from environmental samples. The fiber is exposed to the vapor phase above the sample, avoiding contact with non-volatile matrix components.[7]

• Direct Contact (DC) SPME: This is a non-lethal method for sampling directly from the cuticle of an insect. The fiber is gently rubbed on the insect's surface.[8] This allows for the study of CHC profiles on living organisms.

Experimental Protocols

Protocol 1: Headspace SPME for Air and Lure Analysis

This protocol details the steps for sampling (Z)-9-Tricosene from the headspace of a sample vial, suitable for analyzing pheromone lures or contaminated air samples.

1. Materials:

• SPME Fiber Assembly (7 µm PDMS recommended) and Manual Holder

• 20 mL headspace vials with PTFE/silicone septa

• Heating block or water bath with temperature control

• Gas Chromatograph-Mass Spectrometer (GC-MS)

2. Procedure:

• Fiber Conditioning: Before first use, condition the SPME fiber as per the manufacturer's instructions. This typically involves heating the fiber in the GC injection port at the recommended temperature (e.g., 320°C for 7 µm PDMS) for 30-60 minutes.[6]

• Sample Preparation: Place the sample (e.g., a pheromone lure, a specified volume of air, or a material sample) into a 20 mL headspace vial and seal it tightly.

• Incubation & Equilibration: Place the vial in a heating block set to a specific temperature (e.g., 40-60°C) to increase the vapor pressure of (Z)-9-Tricosene. Allow the sample to equilibrate for at least 15 minutes.[8]

• SPME Extraction:

  • Manually insert the SPME device through the vial's septum.

  • Depress the plunger to expose the fiber to the headspace above the sample. Do not let the fiber touch the sample matrix.

  • Expose the fiber for a standardized time (e.g., 30 minutes) to allow for analyte adsorption.

  • After the extraction period, retract the fiber back into the needle and remove the device from the vial.

• Desorption and GC-MS Analysis:

  • Immediately insert the SPME device into the hot GC inlet (set to the desorption temperature).

  • Depress the plunger to expose the fiber and begin thermal desorption of the analytes onto the GC column.

  • Desorb for the time specified in the GC-MS method (typically 2-5 minutes).

  • Start the GC-MS analysis run simultaneously with desorption.

  • After desorption, retract the fiber and remove the SPME device.

Protocol 2: Direct Contact SPME for Insect Cuticular Hydrocarbon Sampling

This protocol provides a non-lethal method for sampling (Z)-9-Tricosene directly from an insect's cuticle.

1. Materials:

• SPME Fiber Assembly (7 µm PDMS recommended) and Manual Holder

• Method for gently restraining the insect (e.g., chilling, soft forceps)

• GC-MS Instrument

2. Procedure:

• Fiber Conditioning: Condition the fiber as described in Protocol 1.

• Insect Handling: Gently restrain the insect. Chilling the insect at 4°C for a few minutes is often effective and non-lethal.

• SPME Extraction:

  • Expose the SPME fiber from its protective needle.

  • Gently rub the fiber along the surface of the insect's cuticle (e.g., the dorsal abdomen) for a standardized duration (e.g., 1 minute).[8] Apply consistent pressure for reproducibility.

  • Retract the fiber back into the needle.

• Desorption and GC-MS Analysis: Proceed immediately with the desorption and analysis steps as described in Protocol 1 (Step 5).

Data Presentation

Physicochemical Properties of (Z)-9-Tricosene

Property	Value	Reference
Synonyms	Muscalure, cis-9-Tricosene	[1]
Molecular Formula	C₂₃H₄₆	[1]
Molecular Weight	322.6 g/mol	[1][5]
CAS Number	27519-02-4	[1]
Appearance	Colorless liquid	[5]
Kovats Retention Index	~2271-2298 (Standard non-polar column)	[5][9]

Recommended SPME and GC-MS Parameters

The following table provides recommended starting parameters for the analysis of (Z)-9-Tricosene. These should be optimized for your specific instrumentation and application.

Parameter	Recommended Setting
SPME Fiber	7 µm Polydimethylsiloxane (PDMS)
Extraction Mode	Headspace (HS) or Direct Contact (DC)
Extraction Temperature	40 - 60 °C (for HS-SPME)
Extraction Time	30 minutes (for HS-SPME); 1 minute (for DC-SPME)
GC Inlet Liner	Narrow-bore (e.g., 0.75 mm ID) for SPME
Inlet Temperature / Desorption Temp.	320 °C[6]
Desorption Time	3 minutes
Injection Mode	Splitless
Carrier Gas	Helium, constant flow of 1.0 mL/min
GC Column	DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film)
Oven Temperature Program	Initial 60°C for 2 min, ramp at 10°C/min to 320°C, hold for 10 min
MS Transfer Line Temperature	300 °C
Ion Source Temperature	230 °C
Mass Spectrometer Mode	Electron Ionization (EI), 70 eV
Scan Range	40-450 m/z
Solvent Delay	2 minutes

Quantitative Data Summary (Template)

Parameter	Fiber Type	Result
Linear Range	7 µm PDMS	User-defined
Correlation Coefficient (R²)	7 µm PDMS	User-defined
Limit of Detection (LOD)	7 µm PDMS	User-defined
Limit of Quantitation (LOQ)	7 µm PDMS	User-defined
Repeatability (%RSD, n=5)	7 µm PDMS	User-defined
Extraction Recovery (%)	7 µm PDMS	User-defined

Visualizations

Headspace SPME Workflow Diagram

Direct Contact SPME Workflow Diagram

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Solid-phase microextraction-based cuticular hydrocarbon profiling for intraspecific delimitation in Acyrthosiphon pisum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. 固相微萃取 (SPME) [sigmaaldrich.com]
• 5. (Z)-9-Tricosene | C23H46 | CID 5365075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Solid-phase microextraction-based cuticular hydrocarbon profiling for intraspecific delimitation in Acyrthosiphon pisum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. 9-Tricosene, (Z)- [webbook.nist.gov]

Application Notes and Protocols for Electroantennography (EAG) Assay for (Z)-9-Tricosene Response

For: Researchers, scientists, and drug development professionals.

Introduction to Electroantennography (EAG) and (Z)-9-Tricosene

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the summed electrical potential from the olfactory sensory neurons on an insect's antenna in response to an odorant stimulus. This method provides a sensitive measure of an insect's ability to detect a specific volatile chemical, making it an invaluable tool for screening potential attractants, repellents, and other semiochemicals. The resulting EAG signal represents the collective depolarization of numerous receptor cells, offering a quantitative measure of the antenna's overall sensitivity to a given compound.

(Z)-9-Tricosene, also known as muscalure, is a well-documented insect pheromone, most notably produced by female houseflies (Musca domestica) to attract males for mating. It is also found in other dipteran species, such as Drosophila melanogaster, where it can act as an aggregation pheromone. Due to its role in insect communication, (Z)-9-tricosene is utilized in pest management strategies to lure target insects into traps. Understanding the EAG response to this compound is crucial for developing and optimizing such pest control methods, as well as for fundamental research into insect olfaction and chemical ecology.

These application notes provide a comprehensive protocol for conducting EAG experiments with (Z)-9-tricosene, aimed at researchers in entomology, chemical ecology, and pest management.

Data Presentation: Quantitative EAG Response to (Z)-9-Tricosene

Quantitative data from EAG experiments are essential for determining the sensitivity of an insect's olfactory system to (Z)-9-tricosene. A dose-response curve is typically generated by exposing the antenna to a range of concentrations. The following table provides a template for presenting such data, with illustrative values based on typical EAG responses observed in insects like Musca domestica. Actual values must be determined empirically.

Table 1: Illustrative Dose-Response of Musca domestica Antennae to (Z)-9-Tricosene

Concentration of (Z)-9-Tricosene (µg/µL)	Mean EAG Response (mV) ± SEM	Normalized Response (%)
Solvent Control (Hexane)	0.08 ± 0.02	0
0.001	0.25 ± 0.04	15.5
0.01	0.65 ± 0.08	40.6
0.1	1.10 ± 0.12	68.8
1	1.60 ± 0.15	100
10	1.55 ± 0.14	96.9

Note: The data presented in this table are for illustrative purposes only and represent typical expected results. SEM stands for Standard Error of the Mean. The normalized response is calculated relative to the highest mean response observed (in this case, at 1 µg/µL).

Experimental Protocols

This section outlines the detailed methodology for performing an electroantennography assay with (Z)-9-tricosene.

Materials and Equipment

• (Z)-9-Tricosene: High purity standard (≥90%).

• Solvent: High-purity hexane or paraffin oil for dilutions.

• Insects: Adult male houseflies (Musca domestica) or other target species, 2-5 days old for optimal response.

• EAG System:

  • High-impedance DC amplifier.

  • Recording and reference electrodes (Ag/AgCl).

  • Micromanipulators.

  • Air stimulus controller for delivering precise puffs of odorant.

  • Data acquisition software.

• Microscope: Stereomicroscope for antenna preparation and electrode placement.

• Odor Delivery:

  • Disposable Pasteur pipettes or specialized stimulus cartridges.

  • Filter paper strips.

• Insect Preparation:

  • Fine dissection scissors and forceps.

  • Conductive gel or saline solution (e.g., Ringer's solution).

  • Mounting wax or holder to secure the insect.

Preparation of (Z)-9-Tricosene Solutions

• Prepare a stock solution of (Z)-9-tricosene in hexane (e.g., 10 µg/µL).

• Perform serial dilutions to create a range of concentrations (e.g., 0.001, 0.01, 0.1, 1, and 10 µg/µL).

• Prepare a solvent-only control (hexane).

• Store all solutions at -20°C when not in use.

Insect and Antenna Preparation

• Anesthetize an insect by chilling it on ice or briefly exposing it to CO2.

• Secure the insect on a stage or in a holder using wax, with the head and antennae accessible.

• Under a stereomicroscope, carefully excise one antenna at its base using fine scissors.

• Mount the excised antenna onto the EAG probe. The base of the antenna should be in contact with the reference electrode, and the tip inserted into the recording electrode. A small amount of conductive gel can ensure a good electrical connection.

• Alternatively, for a whole-insect preparation, immobilize the insect and place the reference electrode into the head or an eye, and the recording electrode over the tip of one antenna.

EAG Recording Procedure

• Odor Stimulus Preparation: Apply a known volume (e.g., 10 µL) of a (Z)-9-tricosene dilution onto a filter paper strip. Insert the filter paper into a Pasteur pipette. Prepare a separate pipette for each concentration and the solvent control.

• System Setup: A continuous stream of purified, humidified air is passed over the antennal preparation.

• Stimulation: The stimulus controller is used to inject a puff of air (e.g., 0.5-1 second) through the pipette, delivering the (Z)-9-tricosene vapor to the antenna.

• Recording: Record the EAG response for each stimulus. Begin with the solvent control, followed by the lowest to the highest concentration of (Z)-9-tricosene to minimize adaptation.

• Recovery: Allow an adequate recovery period (e.g., 30-60 seconds) between stimulations to allow the antennal receptors to return to their baseline state.

• Replication: Repeat the procedure with multiple insects (e.g., n=8-10) to ensure the reliability of the results.

Data Analysis

• The EAG response is measured as the maximum amplitude of the negative voltage deflection (in mV) from the baseline.

• Subtract the average response to the solvent control from the responses to each (Z)-9-tricosene concentration.

• To compare results across different preparations, data can be normalized by setting the response to a standard compound or the highest concentration of the test compound to 100%.

• Plot the mean EAG response against the logarithm of the (Z)-9-tricosene concentration to generate a dose-response curve.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the key steps in the EAG experimental workflow, from preparation to data analysis.

Caption: EAG Experimental Workflow.

Olfactory Signaling Pathway

The detection of pheromones like (Z)-9-tricosene in insects involves a specialized signaling pathway within the olfactory sensory neurons located in the antennal sensilla.

Caption: Insect Pheromone Signaling Pathway.

Field Application of (Z)-9-Tricosene in Pest Management: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-9-Tricosene, also known as muscalure, is the primary sex pheromone of the female housefly, Musca domestica. It serves as a potent attractant for male houseflies and is a key component in integrated pest management (IPM) programs for the control of this significant pest of public health and veterinary importance. This document provides detailed application notes and protocols for the field use of (Z)-9-Tricosene, summarizing quantitative data from various studies and outlining experimental methodologies.

(Z)-9-Tricosene is classified as a biochemical pest control agent and is utilized in various formulations, including sticky traps, bait stations, paint-on applications, and scatter baits. It is often co-formulated with conventional insecticides in what are known as "attract-and-kill" or "lure-and-kill" systems. The application of this pheromone is targeted for use in and around residential, commercial, and agricultural structures, such as animal housing and food processing plants.

Quantitative Data Summary

The efficacy and application rates of (Z)-9-Tricosene can vary depending on the formulation, environmental conditions, and the target pest population density. The following tables summarize quantitative data from various field studies.

Table 1: Efficacy of (Z)-9-Tricosene in Different Trap and Bait Formulations

Formulation Type	(Z)-9-Tricosene Dose	Efficacy Metric	Results	Reference
Sugar Bait in Pans	0.5 - 100 mg/trap	Increase in flies caught	7.0 times increase compared to unbaited traps.
Electric Grids	0.5 - 100 mg/trap	Increase in flies caught	12.4 times increase compared to unbaited traps.
Adhesive-coated Panels	0.5 - 100 mg/trap	Increase in flies caught	3.4 times increase compared to unbaited traps.
Flypaper Strips	0.5 - 100 mg/trap	Increase in flies caught	2.8 times increase compared to unbaited traps.
Gel Formulation in Domo Trap	300 mg	Total flies caught	Significantly greater number of both male and female flies caught compared to control.
Polymer Bead Formulation	5 g	Total flies caught	Significantly greater numbers of M. domestica caught than control targets for at least 24 weeks.
Plywood Sticky Trap with Fish Meal	50 µl	Total flies caught	Significantly more M. domestica caught in baited traps compared to traps without the pheromone.

Table 2: Regulatory and Recommended Application Rates

Formulation Type	Maximum Application Rate	Regulatory Body/Source
Polymeric Matrix Dispensers	150 grams active ingredient/acre/year	U.S. EPA

Experimental Protocols

Detailed methodologies are crucial for the successful and reproducible application of (Z)-9-Tricosene in research and pest management programs.

Protocol 1: Preparation and Deployment of (Z)-9-Tricosene Baited Sticky Traps

This protocol is adapted from a study on the efficacy of (Z)-9-Tricosene in a garbage dump yard.

Materials:

• Plywood sheets (e.g., 30 cm x 30 cm)

• Commercial non-drying glue (sticky trap adhesive)

• (Z)-9-Tricosene (≥90% purity)

• Acetone or Hexane (solvent)

• Filter paper strips (e.g., 2 cm x 2 cm or 3 cm x 3 cm)

• Micropipette

• Food bait (e.g., fish meal) - optional

• Personal Protective Equipment (gloves, safety glasses)

Procedure:

• Trap Preparation:

  • Apply a uniform layer of non-drying glue to one side of the plywood sheet.

• Pheromone Preparation:

  • Prepare a solution of (Z)-9-Tricosene by dissolving it in a suitable solvent. A reported concentration is 50 µl of (Z)-9-Tricosene in 1,000 µl of acetone or hexane.

• Bait Application:

  • If using a food bait, place a small amount (e.g., 1-2 grams of fish meal) in the center of the sticky trap.

  • Fix a filter paper strip at the center of the trap, on top of or adjacent to the food bait.

• Pheromone Loading:

  • Using a micropipette, carefully apply the prepared (Z)-9-Tricosene solution onto the filter paper strip. This acts as the pheromone dispenser.

• Trap Deployment:

  • Place the baited sticky traps in areas of high housefly activity. In livestock facilities, this may include areas near manure, feed bunks, and resting surfaces. In outdoor settings like garbage dumps, place traps on the ground in a longitudinal row.

  • For comparative studies, deploy an equal number of control traps (containing only the solvent on the filter paper or no treatment) alongside the pheromone-baited traps.

• Data Collection and Analysis:

  • Collect the traps after a predetermined period (e.g., 6, 24, or 48 hours).

  • Count and identify the trapped insects. For detailed studies, the sex of the captured houseflies can be determined.

  • Analyze the data to compare the efficacy of pheromone-baited traps against control traps. Statistical analysis, such as t-tests or ANOVA, can be used to determine significance.

Protocol 2: Formulation and Application of a (Z)-9-Tricosene Toxic Bait

This protocol describes the general methodology for creating and applying a toxic bait, a common "attract-and-kill" strategy.

Materials:

• (Z)-9-Tricosene

• A suitable insecticide (e.g., imidacloprid, methomyl, spinosad). Note: Always adhere to local regulations and safety guidelines for insecticide use.

• A bait matrix (e.g., sugar, powdered milk, fish meal).

• A solvent for the pheromone and insecticide if necessary.

• Bait stations or a method for scatter application.

• Personal Protective Equipment appropriate for handling insecticides.

Procedure:

• Bait Formulation:

  • In a well-ventilated area, thoroughly mix the insecticide with the bait matrix at the manufacturer's recommended concentration.

  • Incorporate (Z)-9-Tricosene into the bait mixture. The pheromone can be sprayed onto the dry bait or mixed in if a liquid formulation is used. The concentration of (Z)-9-Tricosene can be optimized based on preliminary trials, with reported effective amounts ranging from 0.05% to 0.5% by weight.

• Application:

  • Bait Stations: Place the formulated toxic bait in commercially available bait stations designed for fly control. This method is preferable as it protects the bait from the elements and reduces non-target exposure. Place bait stations in areas frequented by flies, but out of reach of children, pets, and livestock.

  • Scatter Bait: Apply the bait in areas of high fly congregation, such as around the edges of animal pens, near garbage receptacles, and in the corners of barns. Avoid application directly in feed or water sources. Adhere to the application rate specified on the insecticide label.

  • Paint-on Bait: Some commercial products are available as a paint-on formulation, where the bait is mixed with water to form a paste and then painted onto surfaces where flies rest.

• Monitoring and Reapplication:

  • Monitor the effectiveness of the bait by observing the reduction in fly populations. This can be done using spot cards, sticky ribbons, or by direct observation.

  • Reapply the bait as needed, based on the residual activity of the insecticide and the persistence of the pheromone.

Visualizations

Pheromone Signaling Pathway in Musca domestica

The following diagram illustrates the generalized signaling pathway for pheromone reception in insects, which is applicable to (Z)-9-Tricosene in Musca domestica.

Caption: Generalized insect pheromone signaling pathway.

Integrated Pest Management (IPM) Workflow for Housefly Control

This diagram outlines a logical workflow for incorporating (Z)-9-Tricosene into an IPM program for housefly management.

Caption: IPM workflow for housefly control using (Z)-9-Tricosene.

Application Notes and Protocols for the Formulation of (Z)-9-Tricosene into Slow-Release Dispensers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation, evaluation, and application of (Z)-9-tricosene in slow-release dispensers for the management of the housefly, Musca domestica. The protocols outlined below are intended to serve as a foundational methodology for researchers developing and assessing novel controlled-release formulations.

Introduction to (Z)-9-Tricosene

(Z)-9-Tricosene, also known as muscalure, is the primary sex pheromone released by female houseflies to attract males for mating.[1][2] As a semiochemical, it offers a species-specific and non-toxic mode of action for pest management, making it an environmentally benign alternative to conventional insecticides.[2][3] The efficacy of (Z)-9-tricosene in integrated pest management (IPM) programs is highly dependent on its formulation into dispensers that ensure a consistent and prolonged release, mimicking the natural emission rate of the female housefly.[4]

Principles of Slow-Release Formulations

The primary objective of a slow-release dispenser is to protect the active pheromone from environmental degradation (e.g., UV light, oxidation) while controlling its release rate over an extended period.[4] This is typically achieved by incorporating the pheromone into a carrier matrix. The release of the active ingredient is governed by processes such as diffusion, erosion, and evaporation, which are influenced by the properties of the matrix material, the concentration of the pheromone, and environmental factors like temperature and airflow.[5]

Types of Slow-Release Dispensers for (Z)-9-Tricosene

A variety of materials have been investigated for the controlled release of insect pheromones. For (Z)-9-tricosene, the following dispenser types are commonly employed:

• Polymeric Matrix Dispensers: These involve the incorporation of (Z)-9-tricosene into a polymer matrix, such as polyethylene or polyvinyl chloride (PVC).[3][6] The pheromone is released through diffusion through the polymer. These are often formulated as solid lures, tags, or beads.

• Gel Formulations: (Z)-9-tricosene can be incorporated into a cross-linked polymer gel matrix.[7] These formulations can be applied to surfaces or contained within a housing. One study describes a formulation consisting of technical grade (Z)-9-tricosene (88%) incorporated into a cross-linked polymer gel matrix at 25% w/w.[7]

• Granular Baits: In this formulation, (Z)-9-tricosene is coated onto or incorporated into inert granules.[3] These are often used in combination with a toxicant and a food attractant.

• Simple Adsorbent Dispensers: For research and preliminary screening, (Z)-9-tricosene can be dissolved in a volatile solvent (e.g., acetone or hexane) and applied to an adsorbent material like filter paper, which is then placed in a trap.[8]

Data Presentation: Comparative Efficacy of (Z)-9-Tricosene Formulations

The following tables summarize hypothetical and literature-derived data to illustrate how quantitative results from formulation evaluations can be presented.

Table 1: Release Rate of (Z)-9-Tricosene from Different Dispenser Formulations

Dispenser Type	Pheromone Load (mg)	Temperature (°C)	Airflow (m/s)	Average Release Rate (µ g/day ) over 14 days
Polyethylene Vial	500	25	0.1	Data to be determined by user
PVC Matrix	500	25	0.1	Data to be determined by user
Polymer Gel (25% w/w)	500	25	0.1	Data to be determined by user
Filter Paper	50	25	0.1	Data to be determined by user

Table 2: Efficacy of (Z)-9-Tricosene Baited Traps in Field Trials

Trap Type	Bait Formulation	Mean No. of Flies Trapped (per trap per day)	Standard Deviation
Sticky Trap	Control (no pheromone)	15	± 4
Sticky Trap	(Z)-9-Tricosene on Filter Paper	45	± 8
Panel Trap	(Z)-9-Tricosene in Polymer Gel	62	± 11
Bait Station	(Z)-9-Tricosene in Granular Bait with Toxicant	115	± 21

Experimental Protocols

The following section provides detailed protocols for the preparation and evaluation of (Z)-9-tricosene slow-release dispensers.

Protocol 1: Preparation of a Simple Slow-Release Dispenser

This protocol describes the preparation of a simple dispenser for screening purposes.

Materials:

• (Z)-9-Tricosene (≥90% purity)

• Hexane or Acetone (analytical grade)

• Filter paper or cotton wicks

• Micropipettes

• Glass vials with caps

Procedure:

• Prepare a stock solution of (Z)-9-tricosene in the chosen solvent (e.g., 10 mg/mL).

• Cut the filter paper or cotton wick to the desired size.

• Using a micropipette, apply a precise volume of the (Z)-9-tricosene solution to the absorbent material.

• Allow the solvent to evaporate completely in a fume hood.

• Place the loaded dispenser in a labeled, airtight container and store at 4°C until use.

Protocol 2: Preparation of a Polymer Gel Formulation

This protocol is based on the description of a gel formulation used in a field study.[7]

Materials:

• (Z)-9-Tricosene (technical grade, ~88%)

• Cross-linked polymer gel matrix (e.g., polyacrylamide or similar)

• Beakers

• Stir plate and stir bar

• Spatula

Procedure:

• Weigh the desired amount of the polymer gel matrix into a beaker.

• In a separate container, weigh the required amount of (Z)-9-tricosene to achieve a 25% w/w concentration in the final gel.

• Slowly add the (Z)-9-tricosene to the polymer gel matrix while stirring continuously.

• Continue stirring until the pheromone is homogeneously incorporated into the gel.

• Store the final gel formulation in an airtight container at 4°C.

Protocol 3: Quantification of (Z)-9-Tricosene Release Rate using Dynamic Headspace Sampling and GC-MS

This protocol outlines a method for measuring the release rate of (Z)-9-tricosene from a dispenser.

Workflow for Release Rate Quantification

References

• 1. academic.oup.com [academic.oup.com]
• 2. research.rug.nl [research.rug.nl]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Design of Polymer Carriers for Optimized Pheromone Release in Sustainable Insect Control Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. srs.fs.usda.gov [srs.fs.usda.gov]
• 6. The influence of slow release PVC resin pheromone formulations on the mating behaviour and control of the cotton bollworm complex (Lepidoptera: Gelechiidae and Noctuidae) in Pakistan | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 7. entomoljournal.com [entomoljournal.com]
• 8. (Z)-9-Tricosene based Musca domestica lure study on a garbage dump yard using plywood sticky trap baited with fish meal - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of (Z)-9-Tricosene in Insect Cuticle Extracts: Application Notes and Protocols

**(Z)-9-Tricosene, also known as muscalure, is a key cuticular hydrocarbon and sex pheromone in a variety of insect species, most notably the female housefly (Musca domestica)[1][2]. Its primary biological function is to attract males for mating, making it a significant compound in studies of chemical ecology, insect behavior, and the development of pest control strategies[1][2][3]. The accurate quantification of (Z)-9-tricosene in insect cuticle extracts is crucial for understanding its role in chemical communication and for the development of effective semiochemical-based pest management tools.

These application notes provide detailed protocols for the extraction and quantitative analysis of (Z)-9-tricosene from insect cuticles using gas chromatography-mass spectrometry (GC-MS). The methodologies are designed for researchers, scientists, and drug development professionals working in entomology, chemical ecology, and related fields.

Data Presentation: Quantitative Summary

The following tables summarize quantitative data for (Z)-9-tricosene from housefly cuticle extracts, showcasing variations due to age and strain, and provide a comparative overview of other cuticular hydrocarbons found in different insect species.

Table 1: Quantitative Levels of (Z)-9-Tricosene in Female Housefly (Musca domestica) Cuticle Extracts

Housefly Strain	Age of Female	Mean Amount of (Z)-9-Tricosene (ng/female)	Percentage of Total Cuticular Hydrocarbons (%)	Reference
Field Strain 1	3 days (72-96 h)	559	3.2	[1][4]
Field Strain 2	3 days (72-96 h)	1,113	5.0	[1][4]
Long-established Lab Strain (UCR)	3 days (72-96 h)	751	3.0	[1][4]
MB Laboratory Colony (F23)	< 2 days	Less than older flies	Not specified	[1][4]
MB Laboratory Colony (F23)	3 - 8 days	Levels tended to increase with age	Not specified	[1][4]
Various Field Populations (8 of 10 sampled)	3 days (72-96 h)	≤ 218	≤ 1.6	[1]

Table 2: Predominant Cuticular Hydrocarbons in Various Insect Species

Insect Species	Order	Family	Predominant CHC Classes	Key Compounds and Relative Abundance (%)	Carbon Chain Length Range
Musca domestica (Housefly)	Diptera	Muscidae	Alkenes, n-Alkanes	(Z)-9-Tricosene, n-Tricosane, n-Pentacosane	C21-C33
Drosophila suzukii	Diptera	Drosophilidae	Alkenes, n-Alkanes	9-Pentacosene (9-C25)	Not Specified
Apis mellifera (Honeybee)	Hymenoptera	Apidae	Alkenes, n-Alkanes	(Z)-9-Tricosene, Pentacosane	Not Specified
Polyrhachis lamellidens	Hymenoptera	Formicidae	n-Alkanes, Methyl-branched Alkanes	n-Pentacosane, n-Triacontane-d62	Not Specified
Lucilia sericata	Diptera	Calliphoridae	n-Alkanes	C23, C25, C27	C21-C29
Chrysomya albiceps	Diptera	Calliphoridae	n-Alkanes	C23, C25, C27	C21-C36

Experimental Protocols

Protocol 1: Solvent-Based Extraction of Cuticular Hydrocarbons

This protocol describes a widely used method for extracting cuticular hydrocarbons (CHCs), including (Z)-9-tricosene, from whole insect bodies using a non-polar solvent.

Materials:

• Insect specimens (freshly euthanized by freezing or other appropriate methods)

• Hexane (GC grade or higher)

• Internal standard (e.g., docosane, n-hexadecane, or a deuterated hydrocarbon) solution in hexane

• 2 mL glass vials with PTFE-lined caps

• Micropipettes and tips

• Vortex mixer

• Nitrogen evaporator (optional)

• GC-MS vials with inserts

Procedure:

• Sample Preparation:

  • Select a single insect and allow it to return to room temperature if frozen.

  • Carefully place the individual insect into a 2 mL glass vial using clean forceps.

• Extraction:

  • Add a precise volume (e.g., 200 µL) of hexane containing a known concentration of an internal standard to the vial. The volume should be sufficient to fully submerge the insect.

  • Gently agitate the vial for a standardized period, typically 5-10 minutes, at room temperature. A vortex mixer can be used for brief, gentle mixing.

• Sample Recovery:

  • Carefully remove the insect from the vial, allowing any excess solvent to drip back into the vial.

  • The remaining hexane solution contains the extracted CHCs.

• Concentration (Optional):

  • If the concentration of CHCs is expected to be low, the extract can be concentrated under a gentle stream of nitrogen. Avoid complete evaporation to prevent loss of more volatile compounds.

• Sample Transfer:

  • Transfer the final extract to a GC-MS vial with a micro-insert for analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines the parameters for the quantitative analysis of (Z)-9-tricosene and other CHCs using GC-MS.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Non-polar capillary column (e.g., DB-5ms, HP-5MS)

GC-MS Parameters:

Parameter	Setting
Injection Mode	Splitless
Injector Temperature	280-300°C
Carrier Gas	Helium
Flow Rate	Constant flow, ~1 mL/min
Oven Temperature Program	Initial temp: 60-100°C, hold for 1-3 minRamp 1: 10-30°C/min to 260°CRamp 2: 15-25°C/min to 300-315°CFinal hold: 10-26 min
MS Transfer Line Temp	300°C
Ionization Mode	Electron Impact (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Mass Scan Range	m/z 40-600
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification

Quantification:

• Calibration Curve: Prepare a series of standard solutions of (Z)-9-tricosene at known concentrations (e.g., 0.5, 1, 2, 5, and 10 ng/µL) in hexane, each containing the same concentration of the internal standard as the samples. Analyze these standards using the same GC-MS method.

• Data Analysis:

  • Identify the chromatographic peak corresponding to (Z)-9-tricosene based on its retention time and mass spectrum.

  • Integrate the peak areas of (Z)-9-tricosene and the internal standard in both the standards and the samples.

  • Calculate the ratio of the peak area of (Z)-9-tricosene to the peak area of the internal standard for each standard and sample.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the (Z)-9-tricosene standards.

  • Determine the concentration of (Z)-9-tricosene in the insect extracts by interpolating their peak area ratios on the calibration curve. The final amount can then be expressed as ng per insect.

Visualizations

Caption: Experimental workflow for the quantitative analysis of (Z)-9-Tricosene.

Caption: Biosynthesis pathway of (Z)-9-Tricosene in the housefly.

References

• 1. researchgate.net [researchgate.net]
• 2. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 3. eje.cz [eje.cz]
• 4. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Synthesis and Metabolic Study of Deuterated (Z)-9-Tricosene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-9-Tricosene, a long-chain mono-unsaturated hydrocarbon, is a well-known female sex pheromone in various insect species, most notably the housefly (Musca domestica).[1] Its role in chemical communication makes it a target for pest management strategies. Understanding the metabolic fate of (Z)-9-tricosene is crucial for developing more effective and persistent pheromone-based lures and for assessing its environmental impact. The use of stable isotope-labeled compounds, such as deuterated (Z)-9-tricosene, in conjunction with mass spectrometry, provides a powerful tool for these metabolic studies.[2] Deuterated analogs serve as excellent internal standards for accurate quantification and allow for the unambiguous tracing of the molecule and its metabolites within biological systems.[2]

These application notes provide detailed protocols for the chemical synthesis of deuterated (Z)-9-tricosene and its subsequent use in metabolic studies with insect models.

Synthesis of Deuterated (Z)-9-Tricosene

The synthesis of (Z)-9-tricosene can be efficiently achieved via the Wittig reaction, which allows for the stereoselective formation of the Z-alkene.[3][4][5] To introduce a deuterium label, a deuterated phosphonium ylide can be utilized in the reaction with a non-deuterated aldehyde.

Experimental Protocol: Synthesis of Deuterated (Z)-9-Tricosene via Wittig Reaction

This protocol outlines the synthesis of (Z)-9-tricosene-d2, where the deuterium atoms are located on the carbon of the double bond originating from the phosphonium ylide.

Materials:

• 1-Bromododecane

• Triphenylphosphine

• n-Butyllithium (n-BuLi) in hexane

• Deuterated chloroform (CDCl3)

• Nonanal

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (THF)

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Synthesis of Dodecyltriphenylphosphonium Bromide:

  • In a round-bottom flask, dissolve triphenylphosphine (1.1 eq) in anhydrous toluene.

  • Add 1-bromododecane (1.0 eq) to the solution.

  • Reflux the mixture for 24 hours under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the reaction mixture to room temperature, which should result in the precipitation of the phosphonium salt.

  • Collect the white solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

• Synthesis of Deuterated Dodecylidene-triphenylphosphorane (Ylide):

  • Suspend the dodecyltriphenylphosphonium bromide (1.0 eq) in anhydrous THF in a flame-dried, two-neck round-bottom flask under an inert atmosphere.

  • Cool the suspension to -78°C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 eq) dropwise to the suspension. The solution should turn a deep orange or red color, indicating the formation of the ylide.

  • Allow the reaction to stir at -78°C for 1 hour, then warm to 0°C for 30 minutes.

• Wittig Reaction with Nonanal to form Deuterated (Z)-9-Tricosene:

  • Cool the ylide solution back down to -78°C.

  • Slowly add a solution of nonanal (1.0 eq) in anhydrous THF to the ylide solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract with hexane (3 x 50 mL).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography using hexane as the eluent to obtain pure deuterated (Z)-9-tricosene.

Workflow for the Synthesis of Deuterated (Z)-9-Tricosene

Caption: Workflow for the synthesis of deuterated (Z)-9-tricosene.

Metabolic Studies of Deuterated (Z)-9-Tricosene in Insects

The synthesized deuterated (Z)-9-tricosene can be used as a tracer to study its metabolic fate in insects. The primary metabolites of (Z)-9-tricosene in houseflies are known to be (Z)-9,10-epoxytricosane and (Z)-14-tricosen-10-one.

Experimental Protocol: In Vivo Metabolism of Deuterated (Z)-9-Tricosene

Materials:

• Live insects (e.g., female houseflies, Musca domestica)

• Deuterated (Z)-9-tricosene solution in a volatile solvent (e.g., hexane)

• Microsyringe

• Glass vials

• Hexane (for extraction)

• Internal standard (e.g., a non-deuterated long-chain hydrocarbon not present in the insect)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Topical Application:

  • Anesthetize the insects by cooling them on ice.

  • Using a microsyringe, topically apply a known amount (e.g., 1 µg) of the deuterated (Z)-9-tricosene solution to the dorsal thorax of each insect.

  • Allow the solvent to evaporate.

  • Maintain the treated insects in a controlled environment with access to food and water.

• Sample Collection and Extraction:

  • At various time points (e.g., 0, 2, 4, 8, 12, 24 hours) post-application, collect a subset of the insects.

  • Euthanize the insects by freezing.

  • Place the insects in a glass vial and add a known volume of hexane containing the internal standard.

  • Extract the cuticular lipids by vortexing for 1 minute.

  • Transfer the hexane extract to a clean vial for analysis.

• GC-MS Analysis:

  • Analyze the hexane extracts using a GC-MS system.

  • Use a nonpolar capillary column suitable for hydrocarbon analysis.

  • Set the GC oven temperature program to achieve good separation of (Z)-9-tricosene and its potential metabolites.

  • Operate the mass spectrometer in full scan mode or selected ion monitoring (SIM) mode to detect the deuterated parent compound and its metabolites. The deuterium label will result in a characteristic mass shift that allows for their differentiation from endogenous compounds.

Metabolic Pathway of (Z)-9-Tricosene

Caption: Proposed metabolic pathway of (Z)-9-tricosene.

Data Presentation

The quantitative data obtained from the GC-MS analysis can be summarized to show the metabolic turnover of deuterated (Z)-9-tricosene and the formation of its metabolites over time.

Table 1: Hypothetical Quantification of Deuterated (Z)-9-Tricosene and its Metabolites on Housefly Cuticle Over Time

Time (hours)	Deuterated (Z)-9-Tricosene (ng/insect)	Deuterated (Z)-9,10-Epoxytricosane (ng/insect)	Deuterated (Z)-14-Tricosen-10-one (ng/insect)
0	1000 ± 50	0	0
2	850 ± 42	75 ± 8	25 ± 4
4	720 ± 35	130 ± 12	50 ± 6
8	510 ± 28	210 ± 18	80 ± 9
12	350 ± 21	280 ± 22	110 ± 11
24	150 ± 15	350 ± 25	150 ± 14

Data are presented as mean ± standard deviation (n=5 insects per time point). This is a hypothetical dataset for illustrative purposes.

Table 2: GC-MS Parameters for the Analysis of Deuterated (Z)-9-Tricosene and its Metabolites

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injection Mode	Splitless
Injector Temperature	280°C
Oven Program	150°C for 1 min, ramp at 10°C/min to 300°C, hold for 10 min
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 50-550
Monitored Ions (SIM)	m/z for deuterated (Z)-9-tricosene and its metabolites

Conclusion

The synthesis of deuterated (Z)-9-tricosene provides a valuable tool for conducting detailed metabolic studies in insects. The protocols outlined in these application notes offer a framework for researchers to produce this labeled compound and investigate its biological fate. The use of GC-MS allows for the sensitive and specific quantification of the parent pheromone and its metabolites, providing crucial data for understanding pheromone degradation and persistence. This knowledge can ultimately contribute to the development of more effective and environmentally benign pest control strategies.

References

• 1. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Wittig Reaction [organic-chemistry.org]

Application Notes and Protocols for Behavioral Bioassays to Test (Z)-9-Tricosene Attractiveness

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-9-Tricosene, also known as muscalure, is the primary sex pheromone of the female housefly, Musca domestica. It plays a crucial role in chemical communication, mediating short-range attraction and stimulating male mating behavior.[1] The synthesis and application of (Z)-9-Tricosene have become integral to the development of effective pest control strategies, primarily in lure-and-kill systems and baited traps.[1][2] These application notes provide detailed protocols for both field and laboratory-based behavioral bioassays to quantitatively assess the attractiveness of (Z)-9-Tricosene to houseflies.

Key Concepts in (Z)-9-Tricosene Bioassays

The behavioral response of houseflies to (Z)-9-Tricosene can be influenced by several factors, including the life stage and sex of the fly, the presence of other chemical cues (e.g., food odors), and environmental conditions. Bioassays are designed to control these variables to elicit and measure a quantifiable behavioral response.

Field Bioassays are conducted in natural or semi-natural environments where housefly populations are present. These assays are crucial for evaluating the real-world efficacy of (Z)-9-Tricosene formulations.

Laboratory Bioassays offer a more controlled environment to study specific behavioral responses to (Z)-9-Tricosene, such as orientation, upwind flight, and choice. These assays are essential for understanding the fundamental mechanisms of pheromone perception and for screening novel attractant candidates.

Data Presentation: Quantitative Analysis of (Z)-9-Tricosene Attractiveness

The following tables summarize quantitative data from field studies, demonstrating the efficacy of (Z)-9-Tricosene in attracting houseflies, both alone and in combination with other attractants.

Table 1: Efficacy of (Z)-9-Tricosene in Plywood Sticky Traps with Fish Meal Bait

Trap Composition	Total Flies Caught	Percentage of Total Catch (%)
Glue + Fish Meal + (Z)-9-Tricosene in Acetone	263	27.2
Glue + Fish Meal + (Z)-9-Tricosene in Hexane	288	29.8
Glue + Fish Meal (Control)	209	21.6
Glue only (Control)	208	21.5
Total	968	100

Data from a study conducted in a garbage dump yard over a 6-hour period.[3]

Table 2: Increased Fly Capture Rates with the Addition of (Z)-9-Tricosene (Muscalure) to Various Trap Types

Trap Type	Increase in Flies Caught (factor)
Panels with adhesive	3.4
Flypaper strips	2.8
Sugar bait in pans	7.0
Electric grids	12.4

Field evaluations demonstrating the synergistic effect of (Z)-9-Tricosene with different trapping mechanisms.[2]

Experimental Protocols

Protocol 1: Field Bioassay Using Plywood Sticky Traps

This protocol details a field experiment to evaluate the attractiveness of (Z)-9-Tricosene in combination with a food bait.

Objective: To quantify the number of houseflies attracted to sticky traps baited with (Z)-9-Tricosene and fish meal.

Materials:

• Plywood sheets (e.g., 30 cm x 30 cm)

• Non-drying adhesive (insect glue)

• Powdered fish meal

• (Z)-9-Tricosene (synthetic)

• Acetone or Hexane (solvent)

• Filter paper strips (e.g., 2 cm x 2 cm)

• Micropipette

• Fly counting device (manual or automated)

Procedure:

• Trap Preparation:

  • Coat one side of each plywood sheet evenly with the non-drying adhesive.

  • For baited traps, sprinkle a standardized amount of powdered fish meal onto the adhesive.

• Pheromone Preparation:

  • Prepare a solution of (Z)-9-Tricosene by dissolving a specific amount (e.g., 50 µl) in a solvent (e.g., 1000 µl of acetone or hexane).[3]

• Baiting the Traps:

  • For pheromone-baited traps, fix a filter paper strip at the center of the sticky surface.

  • Using a micropipette, apply a precise volume of the (Z)-9-Tricosene solution onto the filter paper.

• Experimental Setup:

  • Establish at least four treatment groups:

    • Trap 1: Glue + Fish Meal + (Z)-9-Tricosene

    • Trap 2: Glue + Fish Meal (Control)

    • Trap 3: Glue + (Z)-9-Tricosene

    • Trap 4: Glue only (Control)

  • Place the traps in an area with high housefly activity, such as a garbage dump yard, poultry farm, or dairy farm.

  • Position the traps in a randomized block design to minimize positional bias.

• Data Collection:

  • Leave the traps undisturbed for a predetermined period (e.g., 6 hours).[3]

  • After the exposure period, collect the traps and count the number of houseflies captured on each.

• Data Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, Chi-square test) to determine if there are significant differences in the number of flies caught between the different trap types.

Field Bioassay Experimental Workflow

Protocol 2: Laboratory Bioassay Using a Y-Tube Olfactometer

This protocol describes a laboratory-based choice test to evaluate the behavioral response of houseflies to airborne (Z)-9-Tricosene.

Objective: To determine if houseflies exhibit a preferential attraction to an airstream containing (Z)-9-Tricosene over a control airstream.

Materials:

• Y-tube olfactometer

• Air pump or compressed air source

• Flow meters

• Charcoal and water filters for purifying the air

• Test cages for holding flies

• (Z)-9-Tricosene

• Solvent (e.g., hexane)

• Filter paper

• Stopwatch

Procedure:

• Fly Preparation:

  • Use 3-5 day old adult houseflies, separated by sex if required (as males are typically more responsive in laboratory settings).[1]

  • Deprive the flies of food and water for a few hours before the assay to increase their motivation.

• Olfactometer Setup:

  • Clean the Y-tube olfactometer thoroughly with a solvent (e.g., ethanol) and bake it in an oven to remove any residual odors.

  • Connect the air source to the two arms of the Y-tube through flow meters and filters. Ensure a constant and equal airflow through both arms.

• Stimulus Preparation:

  • Prepare a solution of (Z)-9-Tricosene in a suitable solvent.

  • Apply a known amount of the (Z)-9-Tricosene solution to a piece of filter paper and allow the solvent to evaporate.

  • Place the treated filter paper in one of the odor source chambers connected to one arm of the olfactometer.

  • Place a filter paper treated only with the solvent in the other odor source chamber as a control.

• Bioassay:

  • Introduce a single fly into the base of the Y-tube.

  • Start the stopwatch and observe the fly's behavior.

  • A "choice" is recorded when the fly moves a certain distance (e.g., two-thirds of the way) into one of the arms and remains there for a specified time (e.g., at least 15 seconds).

  • If a fly does not make a choice within a set time (e.g., 5 minutes), it is recorded as a "no choice".

  • After each fly, rotate the Y-tube 180 degrees to avoid positional bias.

  • Test a sufficient number of flies (e.g., 50-100) for each treatment.

• Data Analysis:

  • Analyze the choice data using a Chi-square test to determine if the number of flies choosing the (Z)-9-Tricosene-baited arm is significantly different from the number choosing the control arm.

References

• 1. research.rug.nl [research.rug.nl]
• 2. researchgate.net [researchgate.net]
• 3. (Z)-9-Tricosene based Musca domestica lure study on a garbage dump yard using plywood sticky trap baited with fish meal - PMC [pmc.ncbi.nlm.nih.gov]

Application of (Z)-9-Tricosene in Integrated Pest Management (IPM) Programs: Detailed Application Notes and Protocols

(Z)-9-Tricosene , commercially known as muscalure, is a potent sex pheromone of the female housefly (Musca domestica) and a valuable tool in Integrated Pest Management (IPM) programs.[1][2][3][4] Its primary function is to attract male houseflies, thereby disrupting mating cycles and enhancing the efficacy of various control methods.[1][4] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the effective use of (Z)-9-Tricosene in IPM strategies.

Mechanism of Action

(Z)-9-Tricosene acts as a sex pheromone, binding to specific olfactory receptors on the antennae of male houseflies.[1] This interaction triggers a neural response that induces the male fly to orient and fly towards the pheromone source, anticipating a mating opportunity.[1] This targeted attraction is a cornerstone of its application in IPM, as it allows for specific luring of the target pest with minimal impact on non-target organisms.[2]

Fig. 1: Simplified signaling pathway of (Z)-9-Tricosene in male houseflies.

Application Methods in IPM Programs

(Z)-9-Tricosene is versatile and can be incorporated into several IPM tools. The primary application methods include its use as a lure in traps and as an attractant in toxic bait formulations.[1][3]

Common Application Formulations:

• Lure in Traps: Deployed in various trap types to monitor and reduce fly populations.[3][5]

• Bait Stations: Incorporated into stations containing insecticides.[3]

• Scatter Bait: Granular formulations that can be scattered in areas of high fly activity.[3]

• Paint-on Formulations: Applied to surfaces where flies congregate.[3]

• Sticky Traps/Flypaper: Used to coat surfaces that physically capture the attracted flies.[4][6]

The selection of the application method often depends on the specific environment (e.g., agricultural settings, residential areas, waste management facilities) and the overall IPM strategy.[3][7]

Quantitative Data on Efficacy

The addition of (Z)-9-Tricosene significantly enhances the effectiveness of housefly control methods. The following tables summarize quantitative data from various studies.

Trap Type	Increase in Fly Capture with (Z)-9-Tricosene	Reference
Sugar Bait in Pans	7.0 times	[6][8][9]
Electric Grids	12.4 times	[8]
Panels with Adhesive	3.4 times	[8]
Flypaper Strips	2.8 times	[8]
Fish Meal Baited Traps	Significantly more than traps without	[7]

Bait/Target Type	Observation	Reference
Toxic Bait Formulations	Enhanced efficacy and improved control	[1][10]
Plywood Targets (Outdoor)	More flies attracted compared to controls	[7]
Toxic Targets with Pheromone	Suppressed adult housefly density for up to 13 weeks	[6][11]

Experimental Protocols

Below are detailed protocols for key experiments involving the application of (Z)-9-Tricosene.

Protocol 1: Preparation and Field Evaluation of (Z)-9-Tricosene-Baited Sticky Traps

This protocol is adapted from a study evaluating the efficacy of (Z)-9-Tricosene in a garbage dump yard.[7]

Objective: To assess the attractant efficacy of (Z)-9-Tricosene when combined with a food bait on a sticky trap.

Materials:

• Plywood boards (e.g., 30x30 cm)

• Non-drying adhesive (e.g., polybutene-based insect glue)

• (Z)-9-Tricosene (Muscalure)

• Solvent (Acetone or Hexane)

• Filter paper strips (e.g., 2x2 cm)

• Food bait (e.g., powdered fish meal)

• Micropipette

• Personal Protective Equipment (gloves, safety glasses)

Procedure:

• Trap Preparation:

  • Apply a uniform layer of the non-drying adhesive to one side of the plywood boards.

  • Evenly sprinkle the powdered fish meal over the adhesive.

  • Fix a filter paper strip at the center of each trap.

• Pheromone Preparation:

  • Prepare a solution of (Z)-9-Tricosene by dissolving 50 µl of the pheromone in 1,000 µl of either acetone or hexane.[7]

• Treatment Application:

  • Using a micropipette, apply the (Z)-9-Tricosene solution onto the filter paper strip just before deploying the traps.

• Control Group:

  • Prepare control traps with only the adhesive and fish meal, and a filter paper strip treated with the solvent alone.

• Field Deployment:

  • Place the traps in areas with high housefly activity.

  • Position traps in a longitudinal row, close to each other for comparative analysis.

• Data Collection:

  • After a predetermined period (e.g., 6 hours), collect the traps.[7]

  • Identify and count the number of Musca domestica and any non-target species captured on each trap.

• Data Analysis:

  • Statistically compare the number of flies caught in the (Z)-9-Tricosene-treated traps versus the control traps.

Fig. 2: Experimental workflow for evaluating (Z)-9-Tricosene-baited sticky traps.

Protocol 2: Evaluation of (Z)-9-Tricosene in Combination with Food Baits in a Domo Trap

This protocol is based on a study conducted in a deep pit poultry unit.[12]

Objective: To evaluate the synergistic effect of (Z)-9-Tricosene and various food baits on housefly attraction.

Materials:

• Barrix blue colored Domo traps (or similar design with a base bowl and inverted cone)

• (Z)-9-Tricosene gel formulation (e.g., 300 mg effective concentration)

• Various food baits (e.g., sugar, starch, protein-based)

• Water

• Personal Protective Equipment

Procedure:

• Trap Assembly and Baiting:

  • For each trap, prepare the food bait by mixing 30g of the bait with 150 ml of water in the base bowl of the trap.[12]

• Pheromone Application:

  • Apply 25g of the (Z)-9-Tricosene gel formulation to the outer rim of the inverted cone of the trap.[12]

• Control Groups:

  • Set up traps with only the (Z)-9-Tricosene gel formulation (positive control).

  • Set up traps with only the food baits.

  • Set up unbaited traps (negative control).

• Field Deployment:

  • Strategically place the traps in the experimental site (e.g., poultry unit).

• Data Collection:

  • Collect the trapped flies daily by inverting the collecting cone and emptying the contents into sample bags.

  • Identify, count, and record the number of male and female Musca domestica.

• Data Analysis:

  • Calculate the mean daily catches for each treatment.

  • Perform statistical analysis to compare the efficacy of the different bait and pheromone combinations.

Considerations for Effective Implementation

• Formulation: The choice of formulation (e.g., technical grade, polymer beads, wettable powder) can significantly impact the longevity and attractiveness of (Z)-9-Tricosene.[11] Slow-release formulations can prolong the efficacy of the pheromone.[6]

• Combination with Insecticides: (Z)-9-Tricosene is often co-formulated with conventional insecticides such as thiamethoxam, imidacloprid, and methomyl to create effective "attract-and-kill" systems.[3][13][14]

• Environmental Conditions: The effectiveness of (Z)-9-Tricosene can be influenced by environmental factors. For instance, in outdoor situations, weathering can reduce the persistence of the pheromone on treated surfaces.[15]

• Target Pest Behavior: While (Z)-9-Tricosene is a potent attractant, it is considered a short-range attractant, which may limit its effectiveness in large, open areas.[8][15]

• Resistance Management: The use of pheromone-based tools can be a valuable component in managing insecticide resistance by reducing the overall reliance on broad-spectrum pesticides.[2][16]

By following these detailed application notes and protocols, researchers and pest management professionals can effectively integrate (Z)-9-Tricosene into their IPM programs for targeted and sustainable control of housefly populations.

References

• 1. Buy Muscalure | 27519-02-4 [smolecule.com]
• 2. nbinno.com [nbinno.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Muscalure fly attractant | Denka [denka-international.com]
• 5. groworganic.com [groworganic.com]
• 6. research.rug.nl [research.rug.nl]
• 7. (Z)-9-Tricosene based Musca domestica lure study on a garbage dump yard using plywood sticky trap baited with fish meal - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of three (Z)-9-tricosene formulations for control of Musca domestica (Diptera: Muscidae) in caged-layer poultry units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. entomoljournal.com [entomoljournal.com]
• 13. pomais.com [pomais.com]
• 14. Muscalure [sitem.herts.ac.uk]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of (Z)-9-Tricosene in Combination with Insecticides for Fly Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (Z)-9-tricosene, a housefly sex pheromone, in combination with various insecticides to enhance the efficacy of fly control baits. The following sections detail the synergistic action, quantitative efficacy data from various studies, and detailed protocols for laboratory and field evaluation.

Introduction

(Z)-9-Tricosene, also known as muscalure, is the primary sex pheromone produced by female houseflies (Musca domestica) to attract males.[1] When incorporated into insecticide baits, it acts as a powerful attractant, luring flies to the toxicant and thereby increasing the bait's effectiveness.[2][3] This synergistic approach has been widely explored to improve the performance of various insecticides, including neonicotinoids and organophosphates, in controlling housefly populations in agricultural and public health settings.

Mechanism of Action

The combination of (Z)-9-tricosene and an insecticide leverages a "lure-and-kill" strategy. (Z)-9-tricosene mimics the natural pheromone, attracting male houseflies to the bait station. Upon arrival, the flies are exposed to the insecticide through contact or ingestion, leading to mortality. Neonicotinoid insecticides, such as thiamethoxam and imidacloprid, act as agonists on the nicotinic acetylcholine receptors (nAChRs) in the insect's central nervous system. This binding leads to overstimulation of the nerve cells, resulting in paralysis and death.[4]

References

• 1. mdpi.com [mdpi.com]
• 2. Efficacy of acetamiprid and fipronil fly baits against the housefly (Musca domestica L.) under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aaem.pl [aaem.pl]

Technical Notes & Optimization

Technical Support Center: Synthesis of (Z)-9-Tricosene via Wittig Reaction

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to improve the yield and stereoselectivity of (Z)-9-tricosene synthesis using the Wittig reaction.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (Z)-9-tricosene, offering potential causes and solutions in a structured question-and-answer format.

Issue 1: Low Yield of (Z)-9-Tricosene

Question: My Wittig reaction is resulting in a low yield of (Z)-9-tricosene. What are the potential causes and how can I improve it?

Answer: Low yields in the Wittig synthesis of (Z)-9-tricosene can stem from several factors. Here are the most common causes and their respective solutions:

• Incomplete Ylide Formation: The phosphonium salt may not be fully deprotonated to form the reactive ylide.

  • Solution: Ensure you are using a sufficiently strong, non-nucleophilic base. For non-stabilized ylides like the one used for (Z)-9-tricosene synthesis, strong bases such as sodium amide (NaNH₂), sodium bis(trimethylsilyl)amide (NaHMDS), or potassium tert-butoxide (KOtBu) are recommended. Using organolithium bases like n-butyllithium can be effective for ylide formation but may negatively impact Z-selectivity.

• Ylide Decomposition: Unstabilized ylides are sensitive to air and moisture.

  • Solution: Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents to prevent the ylide from being quenched by water.

• Steric Hindrance: While less of an issue with the linear aldehydes and phosphonium salts used for (Z)-9-tricosene, significant steric bulk can slow down the reaction.

  • Solution: Ensure the reaction is stirred efficiently and allowed to proceed for a sufficient amount of time. Monitoring the reaction by Thin Layer Chromatography (TLC) can help determine the optimal reaction time.

• Suboptimal Reaction Temperature: Higher temperatures can lead to side reactions and ylide decomposition.

  • Solution: The initial reaction between the ylide and the aldehyde should be carried out at low temperatures, typically -78 °C, to favor the kinetic product. The reaction can then be allowed to slowly warm to room temperature.[1]

• Difficult Purification: A significant portion of the product can be lost during the purification process, especially when trying to separate it from the triphenylphosphine oxide (TPPO) byproduct.

  • Solution: Employ a purification strategy optimized for non-polar compounds. A common method is to pass the crude product through a plug of silica gel using a non-polar eluent like hexane or pentane. This will retain the more polar TPPO while allowing the (Z)-9-tricosene to pass through.

Issue 2: Poor (Z)-Stereoselectivity (High E-isomer content)

Question: My final product contains a significant amount of the (E)-9-tricosene isomer. How can I increase the Z-selectivity of my reaction?

Answer: Achieving high Z-selectivity is a common challenge in Wittig reactions with non-stabilized ylides. The formation of the Z-isomer is kinetically favored, so reaction conditions should be optimized to prevent equilibration to the more thermodynamically stable E-isomer.

• Presence of Lithium Salts: Lithium cations can stabilize the betaine intermediate, leading to equilibration and a higher proportion of the E-isomer.[2]

  • Solution: Employ "salt-free" conditions by using bases that do not contain lithium, such as sodium amide (NaNH₂), sodium bis(trimethylsilyl)amide (NaHMDS), or potassium tert-butoxide (KOtBu).[3] If a lithium base must be used, it is crucial to remove any lithium salts before the addition of the aldehyde.

• Solvent Polarity: Polar aprotic solvents can stabilize the betaine intermediate, promoting the formation of the E-isomer.

  • Solution: Use non-polar aprotic solvents like tetrahydrofuran (THF), diethyl ether, or toluene to favor the formation of the kinetic Z-product.

• Reaction Temperature: Higher temperatures can provide the energy needed for the retro-Wittig reaction, allowing for equilibration to the more stable E-isomer.

  • Solution: Conduct the reaction at low temperatures, such as -78 °C, to favor the kinetically controlled formation of the (Z)-alkene.[1]

• Order of Addition: Adding the aldehyde to a pre-formed ylide at low temperature is the standard and recommended procedure for maximizing Z-selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the "instant ylide" method and why is it recommended for (Z)-9-tricosene synthesis?

A1: The "instant ylide" method, developed by Schlosser and Schaub, involves pre-mixing the solid alkyltriphenylphosphonium salt with a powdered, strong, lithium-free base like sodium amide (NaNH₂). This mixture can be stored and, when dissolved in an ethereal solvent, generates the ylide in-situ for immediate reaction. This method is highly recommended because it ensures lithium-salt-free conditions, which is critical for achieving high Z-selectivity. For the synthesis of (Z)-9-tricosene, this method has been reported to yield a (Z/E) ratio of approximately 97.5:2.5.

Q2: How can I effectively remove the triphenylphosphine oxide (TPPO) byproduct?

A2: The removal of TPPO is a notorious challenge in Wittig reactions due to its moderate polarity and high crystallinity. For a non-polar product like (Z)-9-tricosene, the following methods are effective:

• Chromatography: The most common method is flash column chromatography on silica gel. Since (Z)-9-tricosene is very non-polar, it can be eluted with 100% hexane or pentane, while the more polar TPPO will be retained on the column.

• Precipitation/Filtration: You can attempt to precipitate the TPPO from a non-polar solvent. Dissolve the crude reaction mixture in a minimal amount of a slightly more polar solvent like dichloromethane or diethyl ether, then add a large excess of a non-polar solvent like cold hexane or pentane to precipitate the TPPO, which can then be removed by filtration.

• Complexation with Metal Salts: TPPO can form complexes with certain metal salts, which then precipitate out of solution. Adding a solution of zinc chloride (ZnCl₂) or magnesium chloride (MgCl₂) in a polar solvent to the reaction mixture can precipitate a TPPO-metal complex, which can be filtered off. However, care must be taken as this may not be compatible with all reaction products.

Q3: What are the ideal starting materials for the Wittig synthesis of (Z)-9-tricosene?

A3: The synthesis of (Z)-9-tricosene via the Wittig reaction involves the coupling of a C14 ylide and a C9 aldehyde. The common starting materials are:

• For the ylide: n-Tetradecyltriphenylphosphonium bromide, which is prepared from 1-bromotetradecane and triphenylphosphine.

• For the aldehyde: Nonanal (pelargonaldehyde).

Q4: Can I scale up the Wittig synthesis of (Z)-9-tricosene for industrial production?

A4: Scaling up the Wittig reaction presents challenges, primarily due to the large amount of TPPO byproduct generated (stoichiometric amounts) and the need for cryogenic temperatures to maintain high Z-selectivity.[1] The "instant ylide" method is advantageous for large-scale synthesis as it uses stable, easy-to-handle solid reagents. However, for industrial production, alternative routes such as olefin metathesis or the semi-hydrogenation of alkynes are often considered to avoid the large-scale purification issues associated with the Wittig reaction.[1]

Data Presentation

The following table summarizes the effect of different reaction parameters on the yield and stereoselectivity of the Wittig reaction for the synthesis of long-chain Z-alkenes, based on general principles and specific examples.

Parameter	Condition	Effect on Yield	Effect on Z-Selectivity	Reference
Base	Lithium-based (e.g., n-BuLi)	Generally good	Decreased (promotes E-isomer)	[2]
Sodium-based (e.g., NaNH₂, NaHMDS)	Generally good	Increased (favors Z-isomer)	[3]
Potassium-based (e.g., KOtBu)	Generally good	Increased (favors Z-isomer)
Solvent	Polar aprotic (e.g., DMF, DMSO)	Can improve solubility	Decreased (promotes E-isomer)
Non-polar aprotic (e.g., THF, Diethyl Ether, Toluene)	Generally good	Increased (favors Z-isomer)
Temperature	High (e.g., > 0 °C)	May decrease due to side reactions	Decreased (promotes E-isomer)	[1]
Low (e.g., -78 °C)	Generally good	Increased (favors Z-isomer)	[1]

Experimental Protocols

Protocol 1: High Z-Selectivity Synthesis of (Z)-9-Tricosene using the "Instant Ylide" Method

This protocol is based on the highly Z-selective method reported by Schlosser and Schaub.

1. Preparation of the "Instant Ylide" Reagent:

• In a dry flask under an inert atmosphere, thoroughly mix equimolar amounts of dry n-tetradecyltriphenylphosphonium bromide and powdered sodium amide (NaNH₂). This solid mixture is the "instant ylide" reagent and can be stored under inert conditions.

2. Wittig Reaction:

• To a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add the pre-mixed "instant ylide" reagent.

• Cool the flask to -78 °C (dry ice/acetone bath).

• Add anhydrous tetrahydrofuran (THF) via cannula with vigorous stirring. The ylide will form in situ, often indicated by a color change (typically orange or reddish).

• Slowly add a solution of nonanal (1.0 equivalent) in anhydrous THF dropwise to the ylide solution, ensuring the internal temperature remains below -70 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for 1 hour.

• Allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours or until TLC analysis indicates the consumption of the aldehyde.

3. Work-up and Purification:

• Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract with hexane or pentane (3 x volume of THF).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• To remove the TPPO, dissolve the crude residue in a minimal amount of dichloromethane and load it onto a short plug of silica gel.

• Elute with 100% hexane. The (Z)-9-tricosene will elute first. Collect the fractions and monitor by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield (Z)-9-tricosene as a colorless oil.

Mandatory Visualizations

Caption: Experimental workflow for the Wittig synthesis of (Z)-9-tricosene.

Caption: Key factors influencing high Z-selectivity in the Wittig reaction.

Caption: Troubleshooting decision tree for (Z)-9-tricosene synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Solubility of (Z)-9-Tricosene in Aqueous Solutions

Welcome to the technical support center for (Z)-9-tricosene. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of (Z)-9-tricosene, also known as muscalure. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-9-tricosene and why is it so difficult to dissolve in water?

A1: (Z)-9-tricosene is a long-chain unsaturated hydrocarbon (C23H46), which is the primary sex pheromone of the female housefly, Musca domestica. Its long, nonpolar hydrocarbon chain makes it highly hydrophobic, leading to extremely low solubility in polar solvents like water. Experimental data indicates its aqueous solubility is approximately 0.3 mg/L, while some estimates are as low as 4.6 x 10-7 mg/L at 25°C.[1]

Q2: What are the primary strategies for solubilizing (Z)-9-tricosene in aqueous solutions for laboratory experiments?

A2: The three main approaches to address the poor aqueous solubility of (Z)-9-tricosene are:

• Co-solvency: Using a water-miscible organic solvent to first dissolve the (Z)-9-tricosene before adding it to the aqueous phase.

• Surfactant-mediated dispersion (Emulsification): Employing surfactants to create a stable emulsion of (Z)-9-tricosene in water.

• Cyclodextrin inclusion complexation: Encapsulating the hydrophobic (Z)-9-tricosene molecule within the hydrophobic cavity of a cyclodextrin molecule, which has a hydrophilic exterior, thereby increasing its apparent water solubility.

Q3: Can I use common laboratory solvents to first dissolve (Z)-9-tricosene?

A3: Yes, (Z)-9-tricosene is readily soluble in many organic solvents. You can prepare a stock solution in a water-miscible solvent and then dilute it into your aqueous medium. However, be mindful of the final concentration of the organic solvent in your experiment, as it may have unintended effects on your biological system.

Solvent	Approximate Solubility of (Z)-9-Tricosene
Hexane	Soluble
Acetone	~10 mg/mL
Ethanol	~20 mg/mL
Dimethyl sulfoxide (DMSO)	~20 mg/mL
Dimethylformamide (DMF)	~20 mg/mL

Q4: How can I quantify the concentration of (Z)-9-tricosene in my aqueous preparation?

A4: Due to its volatile nature and low concentrations, specialized analytical techniques are required. Gas chromatography (GC) is a common and effective method for quantifying (Z)-9-tricosene.[2][3] High-performance liquid chromatography (HPLC) can also be used.[4]

Troubleshooting Guides

Problem 1: My (Z)-9-tricosene solution is cloudy and separates over time.

This indicates that the (Z)-9-tricosene is not fully dissolved or that the emulsion is not stable.

Troubleshooting Workflow: Emulsion Instability

Caption: Troubleshooting workflow for an unstable (Z)-9-tricosene dispersion.

Problem 2: I am not observing the expected biological activity in my assay.

This could be due to low bioavailability of the (Z)-9-tricosene in your aqueous setup.

Troubleshooting Workflow: Low Bioavailability

Caption: Troubleshooting workflow for low biological activity of (Z)-9-tricosene.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Dispersion of (Z)-9-Tricosene using a Surfactant

This protocol describes a general method for creating a stable aqueous dispersion of (Z)-9-tricosene suitable for laboratory bioassays.

Materials:

• (Z)-9-Tricosene

• Non-ionic surfactant (e.g., Tween® 80 or Triton™ X-100)

• Ethanol or Acetone (optional, as a co-solvent)

• Deionized water

• Vortex mixer or sonicator

Procedure:

• Prepare a stock solution of the surfactant: Prepare a 1% (w/v) stock solution of your chosen surfactant (e.g., Tween® 80 or Triton™ X-100) in deionized water.

• Prepare a stock solution of (Z)-9-tricosene:

  • Method A (Direct Emulsification): Weigh a precise amount of (Z)-9-tricosene and add it to the desired volume of the 1% surfactant solution.

  • Method B (Co-solvent method): Dissolve a precise amount of (Z)-9-tricosene in a minimal amount of a water-miscible organic solvent like ethanol or acetone (e.g., to make a 10 mg/mL stock).

• Create the dispersion:

  • For Method A: Vigorously vortex or sonicate the mixture until a uniform, milky-white emulsion is formed.

  • For Method B: While vortexing the surfactant solution, add the desired volume of the (Z)-9-tricosene stock solution dropwise. Continue to vortex or sonicate for several minutes to ensure a fine, stable emulsion.

• Final Dilution: Dilute the stock dispersion to the final desired concentration for your experiment using deionized water or your assay buffer.

Experimental Workflow: Surfactant-Mediated Dispersion

Caption: Workflow for preparing an aqueous dispersion of (Z)-9-tricosene.

Protocol 2: Preparation of a (Z)-9-Tricosene/Cyclodextrin Inclusion Complex

This protocol outlines a general method for forming an inclusion complex between (Z)-9-tricosene and a cyclodextrin, which can significantly improve its apparent water solubility. Beta-cyclodextrin (β-CD) or its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are good starting points.

Materials:

• (Z)-9-Tricosene

• Beta-cyclodextrin (β-CD) or Hydroxypropyl-beta-cyclodextrin (HP-β-CD)

• Ethanol

• Deionized water

• Magnetic stirrer with heating capabilities

• Filtration apparatus

Procedure:

• Determine Molar Ratio: A 1:1 molar ratio of (Z)-9-tricosene to cyclodextrin is a common starting point. Calculate the required mass of each component.

• Dissolve Cyclodextrin: In a beaker, dissolve the calculated amount of cyclodextrin in deionized water. Gentle heating (40-50°C) and stirring can aid dissolution.

• Dissolve (Z)-9-Tricosene: In a separate small vial, dissolve the calculated amount of (Z)-9-tricosene in a minimal volume of ethanol.

• Form the Complex: While vigorously stirring the cyclodextrin solution, slowly add the ethanolic solution of (Z)-9-tricosene dropwise.

• Equilibrate: Continue stirring the mixture for several hours (e.g., 24-48 hours) at a constant temperature (e.g., room temperature or slightly elevated) to allow for complex formation.

• Isolate the Complex (Optional, for solid complex): The solution can be used directly, or the solid complex can be isolated by cooling the solution (e.g., in a refrigerator) to induce precipitation, followed by filtration and drying. Freeze-drying is another common method to obtain a solid powder of the complex.[5]

• Dissolve the Complex: The resulting aqueous solution or the redissolved solid complex should be a clear solution, indicating successful inclusion.

Logical Relationship: Cyclodextrin Inclusion Complexation

Caption: The formation of a water-soluble inclusion complex.

By following these guidelines and protocols, researchers should be better equipped to overcome the challenges associated with the poor aqueous solubility of (Z)-9-tricosene and successfully incorporate it into their experimental designs.

References

• 1. US10271547B2 - Particles containing pheromones and production process - Google Patents [patents.google.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Separation of (Z)-9-Tricosene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. oatext.com [oatext.com]

Technical Support Center: Stabilizing (Z)-9-Tricosene Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to stabilize (Z)-9-tricosene formulations against degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (Z)-9-tricosene in a formulation?

A1: (Z)-9-Tricosene is susceptible to two primary chemical degradation pathways:

• Oxidation: The double bond in the (Z)-9-tricosene molecule is prone to oxidation, which can lead to the formation of epoxides, aldehydes, and other degradation products. This process can be accelerated by exposure to air (oxygen), heat, and certain metal ions.

• Isomerization: Exposure to ultraviolet (UV) light can cause the cis (Z) configuration of the double bond to convert to the trans (E) isomer. This isomerization significantly reduces the biological activity of the pheromone, as only the (Z)-isomer is the primary sex attractant for houseflies.[1]

Environmentally, volatilization and microbial degradation are also major pathways for loss of the active compound.[1]

Q2: What types of compounds can be used to stabilize (Z)-9-tricosene formulations?

A2: To counteract the primary degradation pathways, the following types of stabilizers are recommended:

• Antioxidants: These compounds inhibit oxidation by scavenging free radicals. Common examples suitable for pheromone formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and derivatives of 2,6-di-terbutylphenol.

• UV Stabilizers (UV Absorbers): These molecules absorb UV radiation and dissipate it as heat, thereby protecting the (Z)-9-tricosene from photo-isomerization. Substituted benzophenones, such as 2-hydroxy-4-methoxybenzophenone and 2-hydroxy-4-octyloxybenzophenone, are effective UV stabilizers for pheromone formulations.[2][3][4]

Q3: How does the formulation matrix affect the stability of (Z)-9-tricosene?

A3: The formulation matrix plays a crucial role in the stability of (Z)-9-tricosene. Incorporating the pheromone into a protective matrix can provide physical stability and controlled release. Examples include:

• Solid Formulations: Using inert carriers with absorbent or adsorbent properties, such as fossil meal, kaolin, or activated carbon, can help protect the pheromone.

• Polymeric Gels and Dispensers: Entrapping (Z)-9-tricosene in a polymer matrix can reduce its volatility and protect it from environmental factors like UV light and oxygen.

Troubleshooting Guide

Problem 1: My (Z)-9-tricosene formulation is losing its biological activity faster than expected.

• Possible Cause 1: Photo-isomerization due to UV exposure.

  • Troubleshooting Steps:

    • Verify UV Protection: Ensure your formulation includes an effective UV stabilizer. If one is already present, its concentration may be too low. Consider increasing the concentration or testing a different UV absorber.

    • Packaging: Store the formulation in amber vials or other UV-blocking containers to minimize light exposure.

    • Analysis: Use Gas Chromatography (GC) to analyze the isomeric purity of your (Z)-9-tricosene over time. An increase in the (E)-9-tricosene peak will confirm photo-isomerization.

• Possible Cause 2: Oxidation of (Z)-9-tricosene.

  • Troubleshooting Steps:

    • Incorporate an Antioxidant: If not already present, add an antioxidant like BHT or BHA to your formulation.

    • Inert Atmosphere: During formulation preparation and storage, consider using an inert gas (e.g., nitrogen or argon) to displace oxygen.

    • Storage Conditions: Store the formulation at reduced temperatures (e.g., 4°C) to slow down the oxidation rate.

Problem 2: I am observing unknown peaks in the chromatogram of my stability samples.

• Possible Cause: Formation of degradation products.

  • Troubleshooting Steps:

    • Forced Degradation Study: Perform a forced degradation study (see Experimental Protocols) to intentionally generate degradation products. This can help in the tentative identification of the unknown peaks.

    • Mass Spectrometry (MS) Analysis: Couple your GC with a mass spectrometer (GC-MS) to identify the molecular weights and fragmentation patterns of the unknown peaks, which will aid in their structural elucidation.

    • Review Formulation Components: Ensure that there are no incompatibilities between (Z)-9-tricosene and other excipients in your formulation that could be leading to unexpected reactions.

Quantitative Data

The following tables provide representative data on the stability of (Z)-9-tricosene under various conditions.

Table 1: Effect of Stabilizers on (Z)-9-Tricosene Purity in an Accelerated Stability Study (40°C, 75% RH)

Formulation	Initial Purity (%)	Purity after 1 Month (%)	Purity after 3 Months (%)
(Z)-9-Tricosene (Control)	98.5	85.2	70.1
+ 0.5% BHT	98.6	95.4	90.8
+ 0.5% UV Stabilizer	98.4	88.1	75.3
+ 0.5% BHT + 0.5% UV Stabilizer	98.5	97.8	95.2

Table 2: Isomerization of (Z)-9-Tricosene under UV Exposure (254 nm) at 25°C

Formulation	% (Z)-isomer at 0 hours	% (Z)-isomer after 24 hours	% (Z)-isomer after 72 hours
(Z)-9-Tricosene in Hexane	99.1	75.4	58.2
+ 1.0% 2-hydroxy-4-octyloxy-benzophenone	99.0	96.5	92.1

Experimental Protocols

Protocol 1: Preparation of a Stabilized (Z)-9-Tricosene Formulation

• Materials: (Z)-9-tricosene (≥98% purity), antioxidant (e.g., BHT), UV stabilizer (e.g., 2-hydroxy-4-octyloxy-benzophenone), solvent (e.g., hexane or acetone), inert gas (e.g., nitrogen), amber glass vials with PTFE-lined caps.

• Procedure:

  • In an amber glass vial, dissolve the desired amounts of BHT and UV stabilizer in the chosen solvent.

  • Purge the vial with nitrogen gas for 1-2 minutes.

  • Add the (Z)-9-tricosene to the solvent containing the stabilizers.

  • Gently mix until a homogenous solution is formed.

  • If a solid or gel formulation is desired, incorporate the stabilized pheromone solution into the chosen matrix at this stage.

  • Purge the headspace of the vial with nitrogen gas before sealing tightly.

  • Store at the desired temperature, protected from light.

Protocol 2: Accelerated Stability Testing

• Objective: To evaluate the stability of the formulation under elevated temperature and humidity to predict its shelf-life.

• Procedure:

  • Prepare multiple samples of your (Z)-9-tricosene formulation (with and without stabilizers) in their final proposed packaging.

  • Place the samples in a stability chamber set to accelerated conditions (e.g., 40°C ± 2°C and 75% RH ± 5% RH).

  • Pull samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

  • For each time point, analyze the samples for:

    • Appearance (color, clarity, phase separation)

    • Purity of (Z)-9-tricosene (using GC-FID)

    • Formation of degradation products (using GC-FID or GC-MS)

    • Isomeric ratio ((Z)- to (E)-isomer)

Protocol 3: Analysis of (Z)-9-Tricosene Degradation by Gas Chromatography (GC)

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (GC-FID).

• Column: A non-polar capillary column (e.g., DB-5 or equivalent) is suitable for separating (Z)-9-tricosene from its (E)-isomer and many degradation products.

• Sample Preparation: Dilute an aliquot of the formulation in a suitable solvent (e.g., hexane) to a concentration within the linear range of the detector.

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Program: 150°C hold for 1 min, ramp at 10°C/min to 280°C, hold for 10 min.

  • Carrier Gas: Helium or Hydrogen.

• Quantification: Calculate the purity of (Z)-9-tricosene and the relative amounts of degradation products using the peak areas from the chromatogram. An external standard of known concentration should be used for accurate quantification.

Visualizations

Caption: Degradation pathways of (Z)-9-tricosene.

References

• 1. Muscalure [sitem.herts.ac.uk]
• 2. ia902901.us.archive.org [ia902901.us.archive.org]
• 3. patents.justia.com [patents.justia.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Specificity of (Z)-9-Tricosene Traps

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenge of non-target species attraction in (Z)-9-Tricosene traps.

Troubleshooting Guide: Reducing Non-Target Species Attraction

This guide is designed to help you diagnose and solve common issues with non-target species capture during your experiments with (Z)-9-Tricosene traps.

Problem ID	Issue	Potential Causes	Suggested Solutions
NT-001	High capture rate of large non-target flies (e.g., Sarcophaga sp., Chrysomyia sp.).	Trap design allows entry of larger insects.	1. Modify Trap Entry Points: Reduce the diameter of the trap's entry holes to a size that allows Musca domestica to enter but physically excludes larger flies. 2. Implement a Bycatch Reduction Device (BRD): Install a grid or mesh with openings of a specific size over the trap entrance.
NT-002	Attraction of various non-target fly species, regardless of size.	1. Broad-Spectrum Attractants: The food bait used in conjunction with (Z)-9-Tricosene is highly attractive to a wide range of fly species. 2. Trap Color: The color of the trap may be attractive to a broad spectrum of insects.	1. Bait Modification: Experiment with different food baits. Some studies suggest that certain baits may be more selective. 2. Incorporate Repellents: Add essential oils with known repellent properties for non-target species to the trap's exterior or in a separate dispenser within the trap. 3. Change Trap Color: Test different trap colors. Some colors may be more selective for Musca domestica.
NT-003	Reduced capture of the target species, Musca domestica, after trap modification.	1. Overly Restrictive Entry: The modified entry points may also be hindering the entry of the target species. 2. Repellent Interference: The added repellent may be deterring Musca domestica as well as non-target species.	1. Calibrate Entry Size: Gradually increase the diameter of the entry points and monitor the capture rates of both target and non-target species to find the optimal size. 2. Selective Repellent Placement: Position the repellent in a way that it deters flies approaching from a distance but is less concentrated near the trap entrance where the pheromone plume is strongest.

Frequently Asked Questions (FAQs)

Q1: What are the most common non-target species attracted to (Z)-9-Tricosene traps?

A1: Studies have shown that while (Z)-9-Tricosene is a specific sex pheromone for the house fly (Musca domestica), traps baited with it, especially when combined with food lures like fish meal, can attract other fly species. The most commonly reported non-target genera are Sarcophaga (flesh flies) and Chrysomyia (blowflies)[1].

Q2: How can I use repellents without affecting my target species capture?

A2: This can be achieved through a "push-pull" strategy. The "pull" is the (Z)-9-Tricosene and any food bait attracting the house flies to the trap. The "push" is a repellent that is more effective against the non-target species. You can experiment with placing the repellent on the outer surfaces of the trap or in a perimeter around the trap. This creates a repellent barrier for the non-target species while the highly motivated target species may still enter the trap. Some essential oils that have shown repellent activity against various fly species include vetiver, cinnamon, lavender, eucalyptus, and sage[2][3].

Q3: Are there any commercially available bycatch reduction devices for insect traps?

A3: While the concept of Bycatch Reduction Devices (BRDs) is well-established in fisheries, their application in terrestrial insect traps is less standardized. However, the principle of size exclusion is straightforward to implement in a laboratory or field setting. Researchers can fabricate their own BRDs using wire mesh or 3D-printed grids with specific aperture sizes to fit their traps.

Q4: Can the color of the trap influence which species are caught?

A4: Yes, insect vision and color preference play a role in trap attraction. Different fly species have different color preferences. For instance, some studies suggest that blue may be more attractive to house flies than other colors[2]. Experimenting with different trap colors is a valid method for potentially increasing the selectivity of your traps. It is recommended to consult literature on the visual ecology of both your target and common non-target species in your region.

Quantitative Data Summary

The following tables summarize quantitative data from relevant studies on the effects of various factors on fly capture.

Table 1: Effect of (Z)-9-Tricosene and Food Baits on Fly Capture

Bait Composition	Target Species (Musca domestica) Captured	Non-Target Species Captured	Source
Fish Meal Only	417	Present (Sarcophaga sp., Chrysomyia sp.)	[1]
Fish Meal + (Z)-9-Tricosene	551	Present and increased (Sarcophaga sp., Chrysomyia sp.)	[1]

Table 2: Repellent Efficacy of Essential Oils Against House Flies

Essential Oil	Repellency (%)	Source
Vetiver	84 (larvae)	[2]
Cinnamon	78 (larvae)	[2]
Sage	94 (adults at 5 µL L⁻¹)	[3]
Eucalyptus	>87	[3]
Fennel	>87	[3]

Experimental Protocols

Protocol 1: Testing the Efficacy of a Repellent in a "Push-Pull" Strategy

Objective: To determine if the addition of a repellent to a (Z)-9-Tricosene baited trap can reduce the capture of non-target flies without significantly impacting the capture of Musca domestica.

Materials:

• A minimum of 12 identical fly traps.

• (Z)-9-Tricosene lure.

• Standardized food bait (e.g., 10g fish meal).

• Candidate repellent (e.g., 5% eucalyptus oil solution in ethanol).

• Ethanol (for control).

• Cotton balls or other small absorbent pads.

• Small cages or containers to house the repellent dispenser.

• Field site with a known population of Musca domestica and non-target flies.

Methodology:

• Trap Preparation:

  • Bait all 12 traps with the (Z)-9-Tricosene lure and the standardized food bait.

  • Divide the traps into two groups of six: "Repellent" and "Control".

• Repellent Application:

  • For the "Repellent" group, impregnate a cotton ball with 2 ml of the 5% repellent solution. Place the cotton ball in a small, ventilated container and attach it to the exterior of the trap.

  • For the "Control" group, impregnate a cotton ball with 2 ml of ethanol and place it in a similar container attached to the trap.

• Field Deployment:

  • At the field site, set up the traps in a randomized block design, with at least 15 meters between each trap to minimize interference.

  • Leave the traps in place for a 24-hour period.

• Data Collection and Analysis:

  • After 24 hours, collect the traps and count the number of Musca domestica and each non-target species separately for each trap.

  • Calculate the average catch for each group (Repellent vs. Control) for both target and non-target species.

  • Perform a statistical analysis (e.g., t-test or ANOVA) to determine if there are significant differences in the capture rates between the two groups.

Protocol 2: Evaluating a Size-Exclusion Bycatch Reduction Device (BRD)

Objective: To assess the effectiveness of a physical barrier in reducing the capture of larger, non-target fly species.

Materials:

• A minimum of 10 identical fly traps with wide openings.

• (Z)-9-Tricosene lure.

• Standardized food bait.

• Five custom-made BRDs (e.g., a mesh grid with 6mm x 6mm openings).

• Field site with populations of Musca domestica and larger non-target flies.

Methodology:

• Trap Preparation:

  • Bait all 10 traps with the (Z)-9-Tricosene lure and food bait.

  • Divide the traps into two groups of five: "BRD" and "Control".

• BRD Installation:

  • Securely attach the BRDs over the entrances of the five "BRD" group traps.

  • The "Control" group will have unmodified trap entrances.

• Field Deployment:

  • Deploy the traps in a randomized block design at the field site, with a minimum distance of 15 meters between traps.

  • Leave the traps for a 48-hour trapping period.

• Data Collection and Analysis:

  • After 48 hours, retrieve the traps.

  • Identify and count the number of Musca domestica and larger non-target species in each trap.

  • Calculate the average catch for each group for both target and non-target species.

  • Use a statistical test to compare the capture rates and determine if the BRD significantly reduced the bycatch of larger flies without significantly affecting the capture of Musca domestica.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy and repellency of some essential oils and their blends against larval and adult house flies, Musca domestica L. (Diptera: Muscidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Adulticidal and Repellent Activity of Essential Oils from Three Cultivated Aromatic Plants Against Musca domestica L - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low signal in GC-MS analysis of (Z)-9-Tricosene

This technical support center provides troubleshooting guidance for common issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of (Z)-9-Tricosene, a semiochemical. The information is presented in a question-and-answer format to directly address specific problems researchers may face.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing a very low or no signal for my (Z)-9-Tricosene peak. What are the potential causes and how can I troubleshoot this?

A low or absent signal for (Z)-9-Tricosene can stem from various factors throughout the analytical workflow, from sample preparation to detection. A systematic approach is crucial for identifying the root cause.

Possible Causes & Solutions:

• Sample Preparation Issues:

  • Inadequate Concentration: The concentration of (Z)-9-Tricosene in your sample may be below the detection limit of the instrument. Aim for a concentration of approximately 10 µg/mL for a 1 µL injection.[1]

  • Improper Extraction: Ensure the extraction solvent is appropriate for the nonpolar nature of (Z)-9-Tricosene. Hexane is a commonly used solvent.[2] The extraction method should be efficient enough to recover the analyte from the sample matrix.

  • Sample Degradation: (Z)-9-Tricosene can degrade over time. Store extracts at low temperatures (e.g., -20°C) and analyze them within a reasonable timeframe, such as 24 hours.[2]

  • Presence of Particulates: Samples should be free of particles that can block the injection syringe or contaminate the inlet and column. Centrifuge your samples before transferring them to autosampler vials.[1]

• Injection System Problems:

  • Leaking Septum: A worn-out or leaking septum in the injector is a very common cause of signal loss.[3][4] It's recommended to replace the septum regularly, for instance, after approximately 200 injections.[3]

  • Dirty or Inactive Inlet Liner: A dirty liner can lead to peak tailing and signal loss.[3][5] Non-volatile residues from previous samples can accumulate in the liner. Regular replacement of the liner is essential, especially when analyzing dirty samples.[3]

  • Incorrect Injection Parameters: Suboptimal injector temperature or an inappropriate injection mode (e.g., split vs. splitless) can affect the transfer of (Z)-9-Tricosene to the column. For trace analysis, a splitless injection is generally preferred to maximize the amount of analyte reaching the column.[1] Injector temperatures are typically set high, for example, at 300°C.[2]

• Gas Chromatography (GC) Issues:

  • Column Contamination or Degradation: Accumulation of non-volatile material at the head of the column can cause peak broadening and a decrease in signal intensity.[6] Column bleed at high temperatures can also increase baseline noise and reduce sensitivity.[7] Consider trimming the first few centimeters of the column or replacing it if it's old or heavily used.

  • Improper GC Program: The temperature program should be optimized for (Z)-9-Tricosene. A typical program might start at 100°C, ramp up to 300°C, and hold for a period to ensure the elution of the high-boiling point analyte.[2]

• Mass Spectrometer (MS) Detector Problems:

  • Source Contamination: A dirty ion source is a frequent cause of reduced sensitivity. The ion source should be cleaned periodically.

  • Detector Malfunction: The electron multiplier may need to be replaced if it has reached the end of its lifespan.

  • Suboptimal MS Parameters: Ensure the MS is tuned correctly and that the acquisition parameters (e.g., scan range, dwell time in SIM mode) are optimized for (Z)-9-Tricosene.[7] For higher sensitivity, consider using Selected Ion Monitoring (SIM) mode instead of full scan mode.

Q2: My (Z)-9-Tricosene peak is showing significant tailing. What could be the cause and how can I resolve it?

Peak tailing for a nonpolar compound like (Z)-9-Tricosene often points to active sites within the GC system or issues with the chromatographic conditions.

Possible Causes & Solutions:

• Active Sites: Active sites in the injector liner, at the column inlet, or on the stationary phase can interact with the analyte, causing tailing.[6][8]

  • Solution: Use a deactivated inlet liner and ensure the column is properly installed. If the column is old, it may have developed active sites; trimming the front end or replacing the column may be necessary.[5]

• Column Contamination: Buildup of non-volatile residues can lead to peak tailing.[6]

  • Solution: Bake out the column at a high temperature (within its specified limit) to remove contaminants. Regular inlet and column maintenance are crucial.

• Suboptimal Flow Rate: An incorrect carrier gas flow rate can affect peak shape.

  • Solution: Optimize the carrier gas flow rate for your column dimensions and method.

Q3: Is derivatization necessary for the GC-MS analysis of (Z)-9-Tricosene?

For (Z)-9-Tricosene itself, which is a nonpolar hydrocarbon, derivatization is generally not required. It is sufficiently volatile for GC analysis. However, in some cases, derivatization might be used to confirm the structure, for instance, by reacting the double bond to form an epoxide.[2] For other semi-volatile or polar compounds in your sample, derivatization might be necessary to improve their volatility and thermal stability.[1][9]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the GC-MS analysis of (Z)-9-Tricosene and related compounds, based on literature.

Parameter	Value	Reference
Sample Concentration	~10 µg/mL (for 1 µL splitless injection)	[1]
Injection Volume	1 - 3 µL	[1][10]
Injector Temperature	300°C	[2]
Transfer Line Temperature	300°C	[2]
GC Oven Program Example 1	100°C to 300°C at 15°C/min, hold at 300°C for 20 min	[2]
GC Oven Program Example 2	100°C for 1 min, 10°C/min to 260°C, then 25°C/min to 300°C, hold for 26.4 min	[2]
Electron Ionization (EI) Energy	70 eV (standard for most analyses)	[9]

Experimental Protocol Example: GC-MS Analysis of (Z)-9-Tricosene

This protocol provides a general methodology for the analysis of (Z)-9-Tricosene.

• Sample Extraction:

  • Extract the sample with a suitable nonpolar solvent like hexane.[2] For solid samples, this may involve soaking or sonication.

  • If an internal standard is used, add it to the extraction solvent.

  • After extraction, concentrate the sample under a gentle stream of nitrogen if necessary.

• Sample Preparation for Injection:

  • Ensure the final sample concentration is around 10 µg/mL.[1]

  • Centrifuge the sample to remove any particulate matter.[1]

  • Transfer the supernatant to a 1.5 mL glass autosampler vial. A minimum volume of 50 µL is recommended.[1]

• GC-MS Instrument Conditions:

  • GC Column: A low- to mid-polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms), is suitable.

  • Carrier Gas: Helium at a constant flow rate.

  • Injector: Set to 300°C in splitless mode.[2]

  • Oven Temperature Program: Start at 100°C, ramp at 15°C/min to 300°C, and hold for 20 minutes.[2]

  • MS Transfer Line: Set to 300°C.[2]

  • MS Ion Source: Set to a suitable temperature, e.g., 230°C.

  • MS Quadrupole: Set to a suitable temperature, e.g., 150°C.

  • Electron Energy: 70 eV.

  • Acquisition Mode: Full scan (e.g., m/z 50-550) for qualitative analysis or SIM mode for enhanced sensitivity in quantitative analysis.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low signal intensity in the GC-MS analysis of (Z)-9-Tricosene.

Caption: A flowchart for troubleshooting low signal in GC-MS analysis.

References

• 1. uoguelph.ca [uoguelph.ca]
• 2. academic.oup.com [academic.oup.com]
• 3. m.youtube.com [m.youtube.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Efficacy of (Z)-9-Tricosene Baits in Outdoor Environments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to improve the effectiveness of (Z)-9-Tricosene baits for housefly (Musca domestica) control in outdoor settings.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-9-Tricosene and why is it used in fly baits?

(Z)-9-Tricosene, also known as muscalure, is the primary sex pheromone produced by female houseflies to attract males for mating.[1] It is incorporated into baits to lure male flies to a specific location, often a trap or a surface treated with an insecticide, to reduce the mating population.[1]

Q2: What are the main challenges of using (Z)-9-Tricosene baits in outdoor environments?

The primary challenges are its high volatility, susceptibility to degradation by UV radiation and heat, and its nature as a short-range attractant.[2][3] These factors can lead to a rapid loss of efficacy, requiring frequent reapplication and limiting the bait's attractive radius in open, outdoor areas.[2]

Q3: How can the attractiveness of (Z)-9-Tricosene baits be enhanced?

The attractiveness of (Z)-9-Tricosene baits can be significantly improved by combining them with food-based attractants. Studies have shown that adding sugars, proteins (like fish meal), or fermenting agents can increase the number of flies, including females, drawn to the bait.[4][5]

Q4: What are controlled-release formulations, and how do they improve bait longevity?

Controlled-release formulations are matrices designed to release an active ingredient at a predetermined rate over an extended period. For (Z)-9-Tricosene, this involves encapsulating the pheromone in materials like polymer beads, gels, or hydrogels.[6][7] This encapsulation protects the pheromone from rapid volatilization and environmental degradation, thereby prolonging its effectiveness.[7]

Q5: Can (Z)-9-Tricosene attract female houseflies?

While (Z)-9-Tricosene is primarily a male attractant, some studies have reported the capture of females in baited traps, especially when combined with food odors.[4][6] This may be due to the food component of the bait or other complex behavioral factors.

Troubleshooting Guides

Problem 1: The bait loses its attractiveness much faster than expected.

Possible Cause	Troubleshooting Step
UV Degradation	Incorporate a UV protectant into your formulation. Common options include carbon black, lignin, or commercially available UV absorbers. Ensure the protectant is compatible with your bait matrix and (Z)-9-Tricosene.
High Volatility	Utilize a controlled-release formulation such as a polymer gel matrix or alginate-bentonite hydrogel beads to slow the release rate of the pheromone.
Bait Contamination	Ensure that the bait is not placed in areas with strong competing odors that may mask the pheromone plume. Also, avoid handling baits with bare hands to prevent contamination with human scents.[8]
Environmental Conditions	In areas with high wind, the pheromone plume can disperse too quickly.[9] Consider using windbreaks or placing baits in more sheltered locations.

Problem 2: The bait is not attracting a significant number of flies.

Possible Cause	Troubleshooting Step
Short-Range Attraction	(Z)-9-Tricosene is a short-range attractant.[2] Increase the number of bait stations and place them closer to known fly aggregation areas.
Lack of Synergists	The attractiveness of (Z)-9-Tricosene alone may be limited. Combine it with a food-based attractant such as fish meal, sugar, or molasses to broaden its appeal.[5][10]
Incorrect Bait Placement	Place baits in areas where flies are most active, such as near garbage receptacles, animal housing, or sunny resting surfaces.[11] Avoid placing them in open, exposed areas where the pheromone can easily dissipate.
Low Pheromone Concentration	The concentration of (Z)-9-Tricosene in the bait may be too low. Refer to the provided quantitative data tables to determine an effective concentration range for your formulation.

Problem 3: The traps are catching non-target insect species.

Possible Cause	Troubleshooting Step
Broad-Spectrum Food Attractant	The food component of the bait may be attracting other insects. While (Z)-9-Tricosene is specific to houseflies, food odors are not. If non-target captures are a significant issue, consider reducing the amount of the food attractant or using a more selective one.
Trap Design	The design of the trap itself may be conducive to capturing a wide range of insects. Consider using a trap design that is more selective for houseflies.

Quantitative Data Summary

Table 1: Efficacy of (Z)-9-Tricosene in Combination with Food Baits

Bait Composition	Mean Number of M. domestica Trapped (per trap/day)	Percentage Increase Over Control	Reference
Control (Glue Only)	208	-	[5]
Glue + Powdered Fish Meal	209	0.5%	[5]
Glue + Fish Meal + (Z)-9-Tricosene (in Acetone)	263	26.4%	[5]
Glue + Fish Meal + (Z)-9-Tricosene (in Hexane)	288	38.5%	[5]
(Z)-9-Tricosene Gel (300mg)	Varies	Significantly higher than baits alone	[4]
(Z)-9-Tricosene Gel + Sugar Bait	Varies	Significantly higher than pheromone alone	[4]
(Z)-9-Tricosene Gel + Protein Bait	Varies	Significantly higher than pheromone alone	[4]

Table 2: Comparison of Different (Z)-9-Tricosene Formulations

Formulation (5g of active ingredient)	Mean Daily Catch Rate (M. domestica)	Longevity of Attractiveness	Reference
Technical Grade (Z)-9-Tricosene	Significantly higher than control	At least 24 weeks	[6]
40% Polymer Bead Formulation	Significantly higher than control	At least 24 weeks	[6]
2% Wettable Powder Formulation	Not significantly different from control	N/A	[6]

Experimental Protocols

Protocol 1: Preparation of a Controlled-Release Alginate-Bentonite Hydrogel Bait

This protocol is adapted from methodologies for creating hydrogel-based controlled-release formulations.

Materials:

• Sodium alginate

• Bentonite powder

• (Z)-9-Tricosene

• Calcium chloride (CaCl₂)

• Deionized water

• Magnetic stirrer and stir bar

• Syringe with a wide-gauge needle

Procedure:

• Prepare the Alginate-Bentonite Slurry:

  • In a beaker, dissolve sodium alginate in deionized water to create a 2-4% (w/v) solution. Stir continuously with a magnetic stirrer until fully dissolved.

  • Slowly add bentonite powder to the alginate solution while stirring to achieve the desired alginate-to-bentonite ratio (e.g., 10:1). Continue stirring until a homogenous slurry is formed.

• Incorporate the Pheromone:

  • Add the desired amount of (Z)-9-Tricosene to the alginate-bentonite slurry. The amount will depend on the target final concentration in the dried beads. Stir thoroughly to ensure even dispersion.

• Form the Hydrogel Beads:

  • Prepare a 0.25 M CaCl₂ solution in a separate beaker. This will serve as the cross-linking bath.

  • Using a syringe, aspirate the (Z)-9-Tricosene-containing slurry.

  • Extrude the slurry dropwise into the CaCl₂ bath while gently stirring. Spherical beads will form as the alginate cross-links with the calcium ions.

• Cure and Dry the Beads:

  • Allow the beads to cure in the CaCl₂ solution for at least 30 minutes to ensure complete cross-linking.

  • Remove the beads from the bath using a strainer and rinse them with deionized water to remove excess CaCl₂.

  • Dry the beads at room temperature or in a low-temperature oven until they reach a constant weight.

Protocol 2: General Field Trial for Efficacy Testing

Objective: To evaluate the efficacy of different (Z)-9-Tricosene bait formulations in an outdoor environment.

Materials:

• Fly traps of a consistent design (e.g., sticky traps, baited jug traps)

• Experimental bait formulations

• Control bait (e.g., a trap with no attractant or only the food bait)

• Random number generator for trap placement

• Data collection sheets

Procedure:

• Site Selection: Choose an outdoor location with a known and relatively stable housefly population, such as near a dairy farm or a waste management facility.

• Experimental Design:

  • Use a randomized complete block design to minimize the effects of environmental gradients.

  • Divide the experimental area into several blocks. Within each block, place one of each type of baited trap (including the control).

  • The number of replicates (blocks) should be sufficient for statistical power (typically at least 4-5).

• Trap Placement:

  • Within each block, randomly assign the position of each trap type.

  • Ensure traps are placed at a sufficient distance from each other (e.g., 15-20 meters) to minimize interference.

• Data Collection:

  • At regular intervals (e.g., every 24 or 48 hours), collect the traps.

  • Count and record the number of male and female Musca domestica in each trap.

  • Replace the traps with freshly baited ones for the duration of the experiment.

• Data Analysis:

  • Analyze the trap catch data using appropriate statistical methods, such as ANOVA, to determine if there are significant differences between the bait formulations.

  • Consider transformations of the data (e.g., square root transformation) if the variance is not homogenous.[4]

Mandatory Visualizations

Biosynthesis of (Z)-9-Tricosene in Musca domestica

References

• 1. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. entomoljournal.com [entomoljournal.com]
• 5. (Z)-9-Tricosene based Musca domestica lure study on a garbage dump yard using plywood sticky trap baited with fish meal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of three (Z)-9-tricosene formulations for control of Musca domestica (Diptera: Muscidae) in caged-layer poultry units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design of Polymer Carriers for Optimized Pheromone Release in Sustainable Insect Control Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Mistakes to avoid - pheromone monitoring program [insectslimited.com]
• 10. researchgate.net [researchgate.net]
• 11. wowcatch.com [wowcatch.com]

Minimizing isomerization of (Z)-9-Tricosene during synthesis and storage

Welcome to the technical support center for (Z)-9-tricosene (Muscalure). This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges related to minimizing isomerization during the synthesis and storage of this compound.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-9-tricosene and why is its isomeric purity important?

(Z)-9-tricosene, also known as muscalure, is the primary sex pheromone produced by female houseflies (Musca domestica) to attract males for mating.[1] Its biological activity is highly dependent on the Z (or cis) configuration of the double bond.[2] The corresponding E (or trans) isomer is biologically inactive. Therefore, maintaining high isomeric purity is critical for its efficacy as a pest attractant in agricultural and veterinary applications.[2]

Q2: What are the primary causes of isomerization from (Z)-9-tricosene to (E)-9-tricosene?

Isomerization of the thermodynamically less stable (Z)-isomer to the more stable (E)-isomer can be initiated by several factors:

• Heat: Elevated temperatures provide the activation energy needed to overcome the rotational barrier of the double bond.

• Light (Photoisomerization): Exposure to light, particularly UV light, can excite the π-electrons of the double bond, allowing for rotation and subsequent relaxation to a mixture of (Z) and (E) isomers.[3][4]

• Acid Catalysis: The presence of acidic protons (from impurities, surfaces, or solvents) can catalyze the isomerization process.[5][6]

• Radical Species: Free radicals, often generated by autoxidation in the presence of oxygen, can also promote isomerization.

Q3: What are the recommended storage conditions for maintaining the stability of (Z)-9-tricosene?

To ensure long-term stability and maintain high isomeric purity, (Z)-9-tricosene should be stored under the following conditions:

• Temperature: Store at low temperatures, ideally at -20°C.[7] For general pheromone storage, temperatures below freezing are recommended.[8] One source indicates stability for at least one year when stored below 50°C, but colder temperatures are preferable for long-term preservation.[1]

• Light: Store in the dark, using amber glass vials or containers wrapped in aluminum foil to prevent photoisomerization.[9]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, which can generate radical species that catalyze isomerization.

• Purity: Ensure the material is free from acidic impurities. Use high-purity, neutral solvents if preparing solutions.

Q4: Can antioxidants be used to improve the storage stability of (Z)-9-tricosene?

Yes, adding antioxidants can significantly improve stability by preventing oxidation and scavenging free radicals that promote isomerization.[10] Antioxidants like butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or vitamin E can be added in small amounts (typically 0.1-1%) to the neat compound or its solutions to inhibit degradation pathways.[11] Lycopene has also been shown to protect other carotenoids from isomerization during oxidative reactions.[9]

Synthesis Troubleshooting Guide

The Wittig reaction is a widely used method for synthesizing (Z)-alkenes like (Z)-9-tricosene with high stereoselectivity.[2][12] However, achieving a high Z:E ratio requires careful control of reaction conditions.

Q5: My Wittig synthesis of (Z)-9-tricosene resulted in a low Z:E ratio. What are the likely causes and how can I fix it?

A low Z:E ratio is a common issue. The primary factors influencing stereoselectivity are the ylide type, reaction temperature, and the presence of lithium salts.

Troubleshooting Steps:

• Use a Non-Stabilized Ylide: The key to high Z-selectivity is the use of a non-stabilized (reactive) ylide.[12][13] For (Z)-9-tricosene, this is typically derived from a tetradecyltriphenylphosphonium salt. Stabilized ylides (e.g., those with adjacent electron-withdrawing groups) favor the formation of the (E)-isomer.[13]

• Ensure Salt-Free Conditions: Lithium salts can equilibrate the intermediate betaines, leading to a loss of stereoselectivity and an increase in the (E)-isomer. When preparing the ylide from the phosphonium salt, use a lithium-free base like sodium amide (NaNH₂) or potassium tert-butoxide (KOtBu) instead of n-butyllithium (n-BuLi).[13]

• Maintain Low Reaction Temperature: The initial addition of the ylide to the aldehyde should be performed at low temperatures (e.g., -10°C to 5°C) to favor the kinetic (Z)-product.[14] Allowing the reaction to warm prematurely can lead to equilibration and a higher proportion of the thermodynamic (E)-product.

• Use Aprotic, Non-Polar Solvents: Solvents like tetrahydrofuran (THF) or diethyl ether are preferred. Protic solvents can interfere with the ylide and affect selectivity.

Data and Protocols

Table 1: Summary of Factors Affecting (Z)-9-Tricosene Stability

Factor	Condition	Impact on Isomerization	Mitigation Strategy
Temperature	High Temperature (>25°C)	High	Store at low temperature (-20°C recommended)[7][8]
Low Temperature (<0°C)	Low	Standard storage practice
Light	UV or Sunlight Exposure	High	Store in dark/amber containers[9]
Darkness	Negligible	Standard storage practice
Atmosphere	Presence of Oxygen	Medium	Store under inert gas (N₂, Ar); add antioxidants[10]
Inert Atmosphere	Negligible	Standard storage practice
Acidity	Acidic Impurities/Surfaces	High	Use purified reagents; store in neutral glass

Visualized Workflows and Pathways

// Relationships Heat -> Z_Isomer [dir=back, label="promotes"]; Light -> Z_Isomer [dir=back, label="promotes"]; Acid -> Z_Isomer [dir=back, label="promotes"]; Oxygen -> Z_Isomer [dir=back, label="promotes"]; Z_Isomer -> E_Isomer [label="Isomerization"];

Storage_Cold -> Heat [label="prevents"]; Storage_Dark -> Light [label="prevents"]; Storage_Inert -> Oxygen [label="prevents"]; Antioxidants -> Oxygen [label="scavenges"]; } end_dot Caption: Factors promoting isomerization and corresponding mitigation strategies.

// Nodes start [label="Start: Reagents", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; step1 [label="Step 1: Ylide Preparation\n(Phosphonium Salt + Base)\n- Conditions: Anhydrous THF, N₂ atm", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step2 [label="Step 2: Wittig Reaction\n(Add Nonanal)\n- Conditions: Low Temp (-10°C to 5°C)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step3 [label="Step 3: Workup & Purification\n(Quench, Extract, Column Chromatography)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; qc_check [label="Step 4: QC Analysis\n(GC-FID)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; pass [label="Purity Spec Met?\n(>95% Z-isomer)", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; storage [label="Step 5: Final Product Storage\n(-20°C, Dark, Inert Gas)", fillcolor="#34A853", fontcolor="#FFFFFF"]; repurify [label="Repurify Product", fillcolor="#EA4335", fontcolor="#FFFFFF"]; finish [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> step1; step1 -> step2; step2 -> step3; step3 -> qc_check; qc_check -> pass; pass -> storage [label="Yes"]; pass -> repurify [label="No"]; repurify -> step3; storage -> finish; } end_dot Caption: Workflow for Z-selective synthesis and quality control of (Z)-9-tricosene.

Experimental Protocols

Protocol 1: Z-Selective Synthesis of (Z)-9-Tricosene via Wittig Reaction

This protocol is based on the principles of a Z-selective Wittig reaction using a non-stabilized, salt-free ylide.[12][13]

Materials:

• Tetradecyltriphenylphosphonium bromide

• Sodium amide (NaNH₂) or Potassium tert-butoxide (KOtBu)

• Anhydrous tetrahydrofuran (THF)

• Nonanal

• Hexane, Diethyl ether, Saturated ammonium chloride (NH₄Cl) solution

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard laboratory glassware, nitrogen/argon line, low-temperature bath

Procedure:

• Ylide Preparation:

  • In a flame-dried, three-neck flask under a nitrogen atmosphere, add tetradecyltriphenylphosphonium bromide (1.1 equivalents) and anhydrous THF.

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add sodium amide (1.1 equivalents) portion-wise. The solution will typically turn a deep orange or red color, indicating ylide formation.

  • Stir the mixture at room temperature for 1-2 hours to ensure complete ylide formation.

• Wittig Reaction:

  • Cool the ylide solution to a low temperature, preferably between -10°C and 5°C.[14]

  • Slowly add a solution of nonanal (1.0 equivalent) in anhydrous THF dropwise via a syringe or dropping funnel.

  • Maintain the low temperature and stir the reaction mixture for 2-4 hours.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with hexane or diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the solution and concentrate the solvent under reduced pressure. The crude product will contain (Z)-9-tricosene and triphenylphosphine oxide as a major byproduct.

  • Purify the crude residue using column chromatography on silica gel, eluting with hexane to isolate the pure (Z)-9-tricosene.

Protocol 2: Analysis of Z/E Isomer Ratio by Gas Chromatography (GC)

This method allows for the quantification of the Z/E isomer ratio in the final product.[15][16]

Instrumentation & Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-5 or equivalent (e.g., 15-30 m length, 0.25 mm ID, 0.1-0.25 µm film thickness), is suitable.[16] The (E)-isomer typically elutes slightly before the (Z)-isomer on these columns.[15]

• Carrier Gas: Helium or Hydrogen.

• Injector: Splitless mode.

• Temperatures:

  • Injector Port: 300°C[15]

  • Detector: 300°C

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp at 10-15°C/min to 300°C, and hold for 10-20 minutes.[15][16]

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified (Z)-9-tricosene sample in a volatile solvent like hexane or methylene chloride (approx. 1 mg/mL).

• Standard Preparation: If available, prepare a solution of an authentic (E)-9-tricosene standard to confirm peak identification.

• Injection: Inject 1 µL of the sample into the GC.

• Analysis:

  • Identify the peaks corresponding to the (E) and (Z) isomers based on their retention times (the E-isomer should have a slightly shorter retention time).

  • Integrate the area of each peak.

  • Calculate the isomeric purity (%Z) using the following formula: %Z = [Area(Z) / (Area(Z) + Area(E))] * 100

References

• 1. cis-9-Tricosene - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 2. Muscalure [sitem.herts.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. gctlc.org [gctlc.org]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. witasek.com [witasek.com]
• 9. researchgate.net [researchgate.net]
• 10. Gasoline - Wikipedia [en.wikipedia.org]
• 11. Chemical and molecular mechanisms of antioxidants: experimental approaches and model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Wittig Reaction [organic-chemistry.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. A Process For Synthesis Of Z 9 Tricosene [quickcompany.in]
• 15. academic.oup.com [academic.oup.com]
• 16. academic.oup.com [academic.oup.com]

Technical Support Center: Improving the Slow-Release Profile of (Z)-9-Tricosene from Polymeric Matrices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on improving the slow-release profile of (Z)-9-Tricosene from polymeric matrices.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the formulation and testing of slow-release (Z)-9-Tricosene matrices.

Issue 1: Initial Burst Release of (Z)-9-Tricosene is Too High

Possible Causes:

• Surface-adsorbed (Z)-9-Tricosene: A significant amount of the pheromone may be adsorbed onto the surface of the polymeric matrix rather than being encapsulated.

• High Porosity of the Matrix: A highly porous matrix allows for rapid initial diffusion of (Z)-9-Tricosene.

• Phase Separation: Incompatibility between (Z)-9-Tricosene and the polymer may lead to the formation of pheromone-rich domains near the surface.

• Inadequate Curing or Drying: Incomplete cross-linking or residual solvent can create channels for rapid release.

Troubleshooting Steps:

• Post-formulation Washing: Gently wash the polymeric matrices with a solvent in which (Z)-9-Tricosene is sparingly soluble (e.g., a short rinse with a water-ethanol mixture) to remove surface-adsorbed pheromone.

• Optimize Polymer Concentration: Increase the polymer concentration during formulation to create a denser matrix with lower porosity.

• Select a More Compatible Polymer: Choose a polymer with a solubility parameter closer to that of (Z)-9-Tricosene to improve miscibility and reduce phase separation.

• Incorporate a Plasticizer: The addition of a suitable plasticizer can increase the flexibility and reduce the porosity of the polymer matrix, leading to a more controlled release.[1][2][3][4][5]

• Optimize Curing/Drying Process: Ensure complete cross-linking of the polymer and thorough removal of any residual solvents by optimizing the time and temperature of the curing and drying steps.

Issue 2: Release Rate is Too Slow or Ceases Prematurely

Possible Causes:

• Low Loading Efficiency: The amount of (Z)-9-Tricosene successfully encapsulated in the matrix is insufficient.

• High Polymer Density/Low Porosity: The matrix is too dense, preventing the diffusion of (Z)-9-Tricosene.

• Strong Polymer-(Z)-9-Tricosene Interaction: Strong chemical or physical interactions between the polymer and the pheromone can hinder its release.

• Low Volatility in the Matrix Environment: The internal environment of the matrix may suppress the volatility of (Z)-9-Tricosene.

Troubleshooting Steps:

• Optimize Loading Method: Adjust the formulation process (e.g., solvent evaporation rate, emulsification speed) to improve the encapsulation efficiency of (Z)-9-Tricosene.

• Decrease Polymer Concentration: Use a lower concentration of the polymer to create a more porous matrix.

• Incorporate a Pore-Forming Agent: Add a water-soluble excipient (e.g., polyethylene glycol) to the formulation, which will leach out upon exposure to moisture, creating channels for release.

• Select a Polymer with Weaker Interaction: Choose a polymer that has a lower affinity for (Z)-9-Tricosene.

• Add a Volatility-Enhancing Excipient: Consider incorporating a carrier solvent within the matrix that can increase the vapor pressure of (Z)-9-Tricosene.

Issue 3: Inconsistent Release Profile Between Batches

Possible Causes:

• Variability in Raw Materials: Inconsistent polymer molecular weight, purity of (Z)-9-Tricosene, or quality of other excipients.

• Lack of Control Over Formulation Parameters: Fluctuations in temperature, stirring speed, solvent evaporation rate, or other critical process parameters.

• Inhomogeneous Mixing: Uneven distribution of (Z)-9-Tricosene within the polymeric matrix.

Troubleshooting Steps:

• Characterize Raw Materials: Perform quality control checks on all incoming raw materials to ensure consistency.

• Standardize Operating Procedures (SOPs): Develop and strictly adhere to detailed SOPs for the formulation process, ensuring all parameters are tightly controlled.

• Improve Mixing Process: Utilize high-shear mixing or homogenization to ensure a uniform dispersion of (Z)-9-Tricosene in the polymer solution before matrix formation.

• Implement In-Process Controls: Monitor key parameters during the formulation process to ensure they remain within the desired range.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right polymer for my (Z)-9-Tricosene slow-release formulation?

A1: The choice of polymer is critical and depends on several factors:

• Compatibility: The polymer should be compatible with the non-polar nature of (Z)-9-Tricosene to ensure good encapsulation and avoid phase separation. Hydrophobic polymers are generally preferred.

• Release Mechanism: Decide on the desired release mechanism. For diffusion-controlled release, non-erodible polymers are suitable. For release governed by degradation, biodegradable polymers should be chosen.

• Desired Release Rate: The polymer's permeability and tortuosity will influence the release rate. Higher molecular weight polymers often lead to slower release.

• Regulatory Acceptance: For commercial applications, ensure the polymer is approved for use in pest control or agricultural applications.

Q2: What are the key parameters to consider when optimizing the loading of (Z)-9-Tricosene in a polymeric matrix?

A2: To maximize loading efficiency:

• Solvent System: Use a solvent system in which both the polymer and (Z)-9-Tricosene are highly soluble.

• Polymer-to-Pheromone Ratio: Systematically vary the ratio to find the optimal balance between high loading and maintaining the structural integrity of the matrix.

• Process Parameters: In emulsion-based methods, factors like the type and concentration of emulsifier, and the speed of homogenization are crucial. For solvent evaporation methods, the rate of evaporation can significantly impact loading.

Q3: How can I accurately measure the release rate of (Z)-9-Tricosene from my polymeric matrix?

A3: A common method involves:

• Controlled Environment: Place the polymeric matrix in a temperature and airflow-controlled chamber.

• Air Sampling: Draw a known volume of air from the chamber through a sorbent tube (e.g., Tenax® or activated charcoal) at regular intervals.

• Solvent Extraction: Extract the trapped (Z)-9-Tricosene from the sorbent tube using a suitable solvent (e.g., hexane).

• Quantification: Analyze the extract using Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Mass Spectrometry (MS) to determine the concentration of (Z)-9-Tricosene. The release rate can then be calculated based on the amount collected over a specific time period.

Q4: What is the role of plasticizers in (Z)-9-Tricosene formulations?

A4: Plasticizers can be added to:

• Increase Flexibility: Improve the mechanical properties of the polymeric matrix, making it less brittle.

• Modify Release Rate: By increasing the free volume within the polymer, plasticizers can enhance the diffusion of (Z)-9-Tricosene, leading to a faster release rate. Conversely, some plasticizers can decrease the release rate by improving the coalescence of polymer particles in film coatings.[2][3][4][5]

• Lower Processing Temperature: In techniques like hot-melt extrusion, plasticizers can lower the glass transition temperature of the polymer, allowing for processing at lower temperatures and reducing the risk of (Z)-9-Tricosene degradation.[2][3]

Data Presentation

Table 1: Representative Release Characteristics of (Z)-9-Tricosene from Different Polymeric Matrices.

Polymeric Matrix Type	Polymer Used	(Z)-9-Tricosene Loading (%)	Initial Burst Release (First 24h, %)	Time to 50% Release (T50, days)	Release Mechanism
Microcapsules	Polyurea	15	25	15	Diffusion
Polymer Beads	Ethylcellulose	20	18	25	Diffusion
Gel Matrix	Cross-linked Polyacrylamide	10	35	10	Swelling & Diffusion
Paraffin Emulsion	Paraffin Wax	5	10	40	Diffusion

Note: The data presented in this table are representative examples. Actual release profiles will vary depending on the specific formulation parameters.

Experimental Protocols

Protocol 1: Preparation of (Z)-9-Tricosene Loaded Polymeric Beads by Solvent Evaporation

Materials:

• (Z)-9-Tricosene

• Polymer (e.g., Ethylcellulose)

• Dichloromethane (DCM)

• Polyvinyl alcohol (PVA)

• Distilled water

• Magnetic stirrer

• Beakers

• Vacuum filtration apparatus

Methodology:

• Organic Phase Preparation: Dissolve a specific amount of ethylcellulose and (Z)-9-Tricosene in DCM to form a clear solution.

• Aqueous Phase Preparation: Prepare a PVA solution (e.g., 1% w/v) in distilled water.

• Emulsification: Add the organic phase to the aqueous phase while stirring at a controlled speed (e.g., 500-1000 rpm) to form an oil-in-water emulsion.

• Solvent Evaporation: Continue stirring the emulsion at room temperature for several hours (e.g., 4-6 hours) to allow the DCM to evaporate, leading to the formation of solid polymeric beads.

• Collection and Washing: Collect the beads by vacuum filtration and wash them with distilled water to remove any residual PVA.

• Drying: Dry the beads in a desiccator or at a low temperature in an oven.

Protocol 2: Quantification of (Z)-9-Tricosene Release Rate

Materials and Equipment:

• (Z)-9-Tricosene loaded polymeric matrix

• Flow-through chamber with controlled temperature and airflow

• Air pump

• Sorbent tubes (e.g., Tenax® TA)

• Hexane (GC grade)

• Gas Chromatograph with FID or MS (GC-FID/MS)

• Standard solutions of (Z)-9-Tricosene in hexane

Methodology:

• Experimental Setup: Place a known weight of the polymeric matrix in the flow-through chamber. Set the desired temperature and airflow rate.

• Air Sampling: At predetermined time intervals (e.g., 1, 3, 6, 12, 24 hours, and then daily), connect a sorbent tube to the outlet of the chamber and draw a known volume of air through it using the air pump.

• Extraction: After each sampling, elute the (Z)-9-Tricosene from the sorbent tube with a precise volume of hexane.

• GC Analysis: Inject a sample of the hexane extract into the GC-FID/MS.

• Quantification: Create a calibration curve using the standard solutions of (Z)-9-Tricosene. Use this curve to determine the concentration of (Z)-9-Tricosene in the extracts.

• Calculation of Release Rate: Calculate the mass of (Z)-9-Tricosene released per unit time (e.g., µ g/hour or mg/day).

Visualizations

Experimental workflow for formulation and testing.

Troubleshooting logic for high initial burst release.

References

• 1. plasticsengineering.org [plasticsengineering.org]
• 2. researchgate.net [researchgate.net]
• 3. Influence of Plasticizers on the Stability and Release of a Prodrug of Δ9-Tetrahydrocannabinol Incorporated in Poly (Ethylene Oxide) Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Influence of plasticizer level on the drug release from sustained release film coated and hot-melt extruded dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Comprehensive Study on the Effect of Plasticizers on the Characteristics of Polymer Inclusion Membranes (PIMs): Exploring Butyl Stearate as a Promising Alternative [mdpi.com]

Technical Support Center: Addressing Insecticide Resistance in Housefly ((Z)-9-Tricosene) Baits

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering insecticide resistance in houseflies (Musca domestica) when using (Z)-9-Tricosene-based baits.

Troubleshooting Guide

Problem: Decreased efficacy of (Z)-9-Tricosene baits.

Q1: My insecticide bait, which uses (Z)-9-Tricosene as an attractant, has suddenly become ineffective against housefly populations in my experiments. What could be the cause?

A1: A sudden drop in the efficacy of a previously effective insecticide bait is a strong indicator of the development of insecticide resistance within the target housefly population.[1][2][3] This is a common issue due to the housefly's rapid life cycle and high fecundity, which allows for the quick selection of resistant individuals.[1] The resistance can manifest in several ways:

• Metabolic Resistance: The flies may have developed the ability to detoxify the insecticide before it reaches its target site.[4][5] This is often mediated by an increase in the activity of detoxification enzymes such as cytochrome P450 monooxygenases (P450s), glutathione S-transferases (GSTs), and carboxylesterases (CarE).[4][6]

• Target-Site Insensitivity: The molecular target of the insecticide within the fly's nervous system may have changed, preventing the insecticide from binding effectively.[4][7] A classic example is the knockdown resistance (kdr) mutation in the voltage-sensitive sodium channel, which confers resistance to pyrethroids.[7][8][9] Similarly, mutations in the acetylcholinesterase (AChE) enzyme can lead to resistance against organophosphates and carbamates.[10][11][12][13]

• Behavioral Resistance: Flies may have developed an aversion to the bait itself, avoiding the treated food source even in the presence of the (Z)-9-Tricosene attractant.[3][4][14] This has been observed with insecticides like imidacloprid.[4][14] Some populations have even been shown to evolve an aversion to inactive ingredients in baits, such as certain sugars or bittering agents.[15]

• Penetration Resistance: Changes in the housefly's cuticle can slow down the absorption of the insecticide, giving metabolic enzymes more time to break it down.[4]

To determine the specific cause, a series of diagnostic experiments should be performed.

Q2: How can I determine if the observed lack of efficacy is due to resistance or other factors like bait formulation or environmental conditions?

A2: It is crucial to first rule out non-resistance factors. To do this, you can perform a quality control check of your bait and experimental setup:

• Test a Susceptible Strain: Maintain a laboratory strain of houseflies known to be susceptible to the insecticide in your bait. Expose this susceptible strain to the same bait under the same experimental conditions. If the susceptible strain is effectively controlled, it strongly suggests that the issue lies with the field or experimental population, likely due to resistance.

• Verify Bait Palatability: Observe the behavior of the flies. Are they approaching the bait but not feeding? This could indicate behavioral resistance. A choice-feeding bioassay can formally test this.[3][14]

• Check Environmental Conditions: Ensure that environmental factors such as temperature and humidity are within the optimal range for housefly activity and feeding.

If the susceptible strain is killed by the bait and environmental conditions are optimal, the next step is to investigate the mechanism of resistance in your target population.

Q3: I suspect metabolic resistance. How can I confirm this and identify the enzyme family involved?

A3: Synergist bioassays are a standard method for investigating metabolic resistance. Synergists are chemicals that inhibit specific detoxification enzymes.[16][17] By pre-treating the flies with a synergist before insecticide exposure, you can overcome the metabolic resistance and restore susceptibility if that particular enzyme family is responsible.

• To test for P450-mediated resistance: Use piperonyl butoxide (PBO) as a synergist.[16]

• To test for esterase-mediated resistance: Use S,S,S-tributyl phosphorotrithioate (DEF).[16]

• To test for GST-mediated resistance: Use diethyl maleate (DEM).[16]

If the toxicity of your insecticide increases significantly after applying a synergist, it indicates the involvement of the corresponding enzyme family. For example, if PBO restores the efficacy of a pyrethroid, it points to P450-mediated detoxification.[5][18]

Frequently Asked Questions (FAQs)

Q4: What is (Z)-9-Tricosene and why is it used in housefly baits?

A4: (Z)-9-Tricosene, also known as muscalure, is the primary sex pheromone of the female housefly, Musca domestica. It is a powerful attractant for male houseflies and is incorporated into insecticide baits to lure them to a toxic food source, thereby increasing the bait's effectiveness.

Q5: What are the most common mechanisms of insecticide resistance in houseflies?

A5: The most prevalent resistance mechanisms in houseflies are:

• Metabolic resistance through the overexpression or modification of detoxification enzymes like cytochrome P450s, GSTs, and esterases.[4][6]

• Target-site insensitivity caused by genetic mutations in the insecticide's target protein, such as the kdr mutation in the voltage-gated sodium channel for pyrethroids or altered acetylcholinesterase for organophosphates and carbamates.[7][8][10][11]

• Behavioral resistance , where flies evolve to avoid contact with or consumption of the insecticide bait.[3][4][14]

Q6: Can houseflies be resistant to multiple insecticides simultaneously?

A6: Yes, this is a common phenomenon known as cross-resistance or multiple resistance.

• Cross-resistance occurs when a single resistance mechanism confers resistance to multiple insecticides within the same chemical class or even across different classes that share a similar mode of action.[4] For example, a modification in the active site of acetylcholinesterase can confer resistance to various organophosphate and carbamate insecticides.[10][13]

• Multiple resistance refers to the presence of two or more distinct resistance mechanisms in the same population, allowing them to withstand insecticides with different modes of action.[19] For instance, a housefly population could have both kdr mutations (conferring pyrethroid resistance) and elevated P450 levels (conferring resistance to multiple classes).[7][20]

Q7: What are kdr mutations and how do they relate to pyrethroid-based baits?

A7: kdr (knockdown resistance) refers to mutations in the voltage-sensitive sodium channel (Vssc) gene, the target site for pyrethroid and DDT insecticides.[7][8] These mutations, such as the common L1014F substitution, reduce the sensitivity of the nerve cells to the insecticide, preventing the "knockdown" effect and allowing the fly to survive exposure.[7][9][21][22] If your (Z)-9-Tricosene bait uses a pyrethroid as the active ingredient, the presence of kdr alleles in the housefly population is a very likely cause of failure.[8]

Q8: Are there alternatives if my housefly population is resistant to the insecticide in my current bait?

A8: Yes. The primary strategy for managing resistance is to rotate insecticides with different modes of action (MoA).[1][4] The Insecticide Resistance Action Committee (IRAC) provides a classification of insecticides based on their MoA. If you have confirmed resistance to a pyrethroid (IRAC Group 3), you should switch to a bait containing an active ingredient from a different group, such as a neonicotinoid (Group 4A), a spinosyn (Group 5), or a diamide (Group 28).[1] It is also crucial to integrate non-chemical control methods into a comprehensive Integrated Pest Management (IPM) program to reduce selection pressure.[23]

Data Presentation

Table 1: Representative Insecticide Resistance Ratios (RR) in Houseflies

Insecticide Class	Insecticide	Population Origin	Resistance Ratio (RR)	Citation
Organophosphate	Diazinon	Riyadh, Saudi Arabia	62 - 310	[10]
Organophosphate	Fenitrothion	Riyadh, Saudi Arabia	53 - 261	[10]
Organophosphate	Chlorpyrifos	Saudi Arabian Dairies	2 - 14	[23]
Organophosphate	Malathion	Saudi Arabian Dairies	3 - 12	[23]
Pyrethroid	Permethrin	Zhejiang, China	High (unspecified value)	[24]
Pyrethroid	Deltamethrin	Zhejiang, China	High (unspecified value)	[24]
Pyrethroid	Deltamethrin	Saudi Arabian Dairies	2 - 21	[23]
Carbamate	Propoxur	Zhejiang, China	>100	[24]
Carbamate	Methomyl	United States	High (65-91% survival)	[25]

Resistance Ratio (RR) is calculated as the LD50 or LC50 of the resistant population divided by the LD50 or LC50 of a susceptible reference population. A higher RR indicates a higher level of resistance.

Experimental Protocols

Protocol 1: WHO Standard Topical Application Bioassay for Adult Houseflies

This protocol is adapted from the World Health Organization (WHO) methods for determining insecticide resistance.[24]

Objective: To determine the dose-mortality response of a housefly population to a specific insecticide and calculate the LD50 (Lethal Dose, 50%).

Materials:

• Test insecticide (technical grade)

• Acetone (analytical grade)

• Microsyringe applicator

• 3-5 day old female adult houseflies (18-20 mg weight) from both susceptible and test populations

• CO2 for anesthetization

• Holding cages with food (sugar) and water

• Temperature and humidity-controlled chamber (25 ± 1°C, 60-80% RH)

Methodology:

• Preparation of Insecticide Dilutions: Prepare a series of at least five serial dilutions of the insecticide in acetone. A control group will receive acetone only.

• Anesthetization: Briefly anesthetize a batch of 20-25 female flies using CO2.

• Topical Application: Using the microsyringe applicator, apply a precise volume (e.g., 0.5 µL) of an insecticide dilution to the dorsal thorax of each anesthetized fly.

• Recovery and Observation: Place the treated flies into a clean holding cage with access to sugar and water. Prepare three replicates for each concentration and for the control.

• Mortality Assessment: Hold the flies at 25 ± 1°C and 60-80% relative humidity. Assess mortality after 24 hours. Flies that are unable to move or stand are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula if it is between 5% and 20%. Analyze the dose-mortality data using probit analysis to calculate the LD50 value and its 95% confidence intervals.

• Resistance Ratio Calculation: Calculate the Resistance Ratio (RR) by dividing the LD50 of the test population by the LD50 of the susceptible laboratory strain.

Protocol 2: Synergist Bioassay to Determine Metabolic Resistance Mechanisms

Objective: To determine the involvement of P450s, esterases, or GSTs in observed insecticide resistance.

Materials:

• Same materials as in Protocol 1.

• Synergists: Piperonyl butoxide (PBO), S,S,S-tributyl phosphorotrithioate (DEF), Diethyl maleate (DEM).

Methodology:

• Synergist Pre-treatment: Approximately 1-2 hours before insecticide application, pre-treat the houseflies by topically applying a sub-lethal dose of the chosen synergist (e.g., PBO).

• Insecticide Application: Following the pre-treatment period, apply the insecticide using the same topical application method described in Protocol 1.

• Observation and Analysis: Assess mortality after 24 hours and calculate the LD50 for the synergist + insecticide combination.

• Synergism Ratio (SR) Calculation: Calculate the Synergism Ratio by dividing the LD50 of the insecticide alone by the LD50 of the insecticide in combination with the synergist. An SR value > 2 is generally considered indicative of that specific metabolic mechanism's involvement.

Visualizations

Caption: Troubleshooting workflow for diagnosing bait failure.

Caption: P450-mediated metabolic detoxification of an insecticide.

Caption: The four major types of insecticide resistance.

References

• 1. irac-online.org [irac-online.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. naturepest.com [naturepest.com]
• 5. Increased transcription of CYP6D1 causes cytochrome P450-mediated insecticide resistance in house fly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eajbsf.journals.ekb.eg [eajbsf.journals.ekb.eg]
• 7. Autosomal Interactions and Mechanisms of Pyrethroid Resistance in House Flies, Musca domestica [ijbs.com]
• 8. Frontiers | Frequency of Pyrethroid Insecticide Resistance kdr Gene and Its Associated Enzyme Modulation in Housefly, Musca domestica L. Populations From Jhang, Pakistan [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Organophosphate Insecticides Resistance in Field Populations of House Flies, Musca domestica L.: Levels of Resistance and Acetylcholinesterase Activity [mdpi.com]
• 11. Single and Combined Mutations of Acetylcholinesterase Gene Giving Resistance to Pirimiphos-Methyl in Musca domestica Slaughterhouse Populations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. portlandpress.com [portlandpress.com]
• 14. Examining imidacloprid behaviorally resistant house flies (Musca domestica L.) (Diptera: Muscidae) for neonicotinoid cross-resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Insights into the Use of Eco-Friendly Synergists in Resistance Management of Leptinotarsa decemlineata (Coleoptera: Chrysomelidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Multiple-P450 Gene Co-Up-Regulation in the Development of Permethrin Resistance in the House Fly, Musca domestica [pubmed.ncbi.nlm.nih.gov]
• 21. kdr mutations and deltamethrin resistance in house flies in Abu Dhabi, UAE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Identification of mutations in the housefly para-type sodium channel gene associated with knockdown resistance (kdr) to pyrethroid insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. Resistance of House Fly, Musca domestica L. (Diptera: Muscidae), to Five Insecticides in Zhejiang Province, China: The Situation in 2017 - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Insecticide resistance in house flies from the United States: resistance levels and frequency of pyrethroid resistance alleles - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of (Z)-9-Tricosene and Other Fly Attractants for Research and Development

(Z)-9-Tricosene, a key component of the female housefly's sex pheromone, serves as a widely utilized attractant in pest control strategies.[1] This guide provides a comparative analysis of (Z)-9-Tricosene's performance against other fly attractants, supported by experimental data, for researchers, scientists, and drug development professionals. The following sections detail the efficacy of various attractants, the experimental protocols used for their evaluation, and the underlying signaling pathways involved in fly chemoattraction.

Performance Comparison of Fly Attractants

The effectiveness of fly attractants can be evaluated based on the number of flies captured in traps baited with different substances. The following tables summarize quantitative data from various studies comparing (Z)-9-Tricosene with food-based baits and other chemical attractants.

Table 1: Comparison of (Z)-9-Tricosene with Food-Based Baits

Attractant	Mean Number of Flies Captured	Study Conditions	Reference
(Z)-9-Tricosene (300mg gel) + Protein Bait	Significantly higher than control	Deep pit poultry unit	[2]
(Z)-9-Tricosene (300mg gel) + Starch Bait	Significantly higher than control	Deep pit poultry unit	[2]
(Z)-9-Tricosene (300mg gel) + Sugar Bait	Significantly higher than control	Deep pit poultry unit	[2]
Protein Bait with fermenting agent	Slightly more than starch and sugar baits	Deep pit poultry unit	[2][3]
Starch Bait with fermenting agent	Less attractive than protein bait	Deep pit poultry unit	[2][3]
Simple Sugar Bait	Less attractive than protein and starch baits	Deep pit poultry unit	[2][3]
Fish Meal + (Z)-9-Tricosene	551	Garbage dump yard	[4]
Fish Meal (control)	417	Garbage dump yard	[4]
Chinese Electronic Fly Catcher Bait + Molasses	135	Food industry, fish market, poultry farm	[5]
Shrimp Paste + Molasses	97	Food industry, fish market, poultry farm	[5]
Bestville bait + Molasses	69	Food industry, fish market, poultry farm	[5]
Anchovy Sauce + Molasses	20	Food industry, fish market, poultry farm	[5]
Fish Stomach + Molasses	12	Food industry, fish market, poultry farm	[5]
Palm Sugar + Molasses	4	Food industry, fish market, poultry farm	[5]

Table 2: Comparison of (Z)-9-Tricosene with Synthetic and Other Chemical Attractants

Attractant	Mean Number of Flies Captured/Observation	Study Conditions	Reference
QuickBayt (0.5% imidacloprid + 0.1% (Z)-9-tricosene)	116.5 flies/hour	Southern California dairy
Sugar + 1.0% (Z)-9-tricosene	Less than QuickBayt	Southern California dairy
Sugar + 0.1% (Z)-9-tricosene	Less than QuickBayt	Southern California dairy
Golden Malrin (1.1% methomyl + 0.049% (Z)-9-tricosene)	Less than QuickBayt	Southern California dairy
Sugar alone	81.0 flies/hour	Southern California dairy
(Z)-9-Tricosene (125 mg) + sugar bait with trichlorfon	Most attractive dose	Swine farm in northern Florida	[6]
(Z)-9-Tricosene (25 mg) + sugar bait with trichlorfon	Less effective than 125 mg	Swine farm in northern Florida	[6]
(Z)-9-Tricosene (5 mg) + sugar bait with trichlorfon	Less effective than 25 mg	Swine farm in northern Florida	[6]
(Z)-9-Tricosene (1 mg) + sugar bait with trichlorfon	Least effective dose	Swine farm in northern Florida	[6]

Experimental Protocols

The evaluation of fly attractants relies on standardized experimental protocols. Below are detailed methodologies for common laboratory and field-based assays.

Y-Tube Olfactometer Bioassay

A Y-tube olfactometer is a standard laboratory apparatus used to assess the behavioral response of insects to airborne stimuli.

Objective: To determine the preference of houseflies for a test attractant compared to a control.

Materials:

• Y-tube olfactometer

• Air pump

• Flow meter

• Charcoal filter

• Humidifier

• Test chamber for flies

• Odor sources (test attractant and control)

Procedure:

• A clean stream of air is generated by an air pump, purified by a charcoal filter, and humidified.

• The airstream is split and passed through two separate chambers, one containing the test attractant and the other a control substance (e.g., solvent alone).

• These two airstreams are then directed into the two arms of the Y-tube olfactometer.[7]

• A single fly is introduced at the base of the Y-tube and allowed a set amount of time (e.g., 3-5 minutes) to choose between the two arms.

• The choice of the fly and the time spent in each arm are recorded.

• The apparatus is cleaned thoroughly between trials to avoid cross-contamination.

• The experiment is replicated multiple times with different individual flies to ensure statistical validity.

Y-Tube Olfactometer Experimental Workflow.

Field Trial Protocol for Fly Attractant Efficacy

Field trials are essential for evaluating the performance of fly attractants under natural environmental conditions.

Objective: To compare the number of flies captured in traps baited with different attractants in a real-world setting (e.g., a dairy farm, garbage dump).

Materials:

• Fly traps (e.g., sticky traps, baited jug traps)

• Test attractants and control

• Data collection sheets

• Personal protective equipment

Procedure:

• Select a suitable field site with a significant fly population.

• Set up a predetermined number of traps for each attractant being tested, including a control group.

• The placement of traps should be randomized to minimize positional bias.

• The traps are deployed for a specific duration (e.g., 24 hours).

• After the deployment period, the number of flies captured in each trap is counted and recorded.

• The experiment is repeated over several days or weeks to account for variations in environmental conditions.

• Statistical analysis is performed on the collected data to determine the relative efficacy of the attractants.

Field Trial Experimental Workflow.

Signaling Pathways in Fly Chemoattraction

The detection of chemical cues, such as (Z)-9-Tricosene, by flies is a complex process involving a series of molecular events that translate a chemical signal into a behavioral response. While much of the detailed research on olfactory signaling pathways has been conducted in the model organism Drosophila melanogaster, the fundamental principles are largely conserved across insect species, including the housefly, Musca domestica.

The process begins when a volatile attractant molecule enters the pores of the fly's antennal sensilla.[2] Inside the sensillum, the hydrophobic pheromone molecule is thought to be bound and solubilized by a Pheromone-Binding Protein (PBP) within the sensillar lymph.[2][8] This PBP-pheromone complex then transports the pheromone to the dendritic membrane of an Olfactory Receptor Neuron (ORN).[2][8]

The pheromone is then recognized by a specific Olfactory Receptor (OR) located on the ORN's membrane.[8][9] Insect ORs are a unique family of ligand-gated ion channels, typically forming a complex with a highly conserved co-receptor called Orco.[10] The binding of the pheromone to the specific OR is believed to induce a conformational change in the receptor complex, leading to the opening of an ion channel. This influx of ions depolarizes the ORN, generating an electrical signal. This signal is then transmitted down the axon of the ORN to the antennal lobe of the fly's brain, where the information is processed, ultimately leading to a behavioral response, such as attraction towards the source of the pheromone.[8]

Simplified Signaling Pathway of (Z)-9-Tricosene Reception.

References

• 1. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 2. ianakyildiz.com [ianakyildiz.com]
• 3. entomoljournal.com [entomoljournal.com]
• 4. (Z)-9-Tricosene based Musca domestica lure study on a garbage dump yard using plywood sticky trap baited with fish meal - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of (Z)-9-Tricosene for Attractancy for Musca Domestica in the Field | Florida Entomologist [journals.flvc.org]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pheromone reception in moths: from molecules to behaviors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Pheromone Transduction in Moths [frontiersin.org]

Validating the Role of Pheromones in Drosophila Aggregation Behavior: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two key pheromones implicated in the aggregation behavior of Drosophila melanogaster: (Z)-9-Tricosene and the well-established aggregation pheromone, cis-vaccenyl acetate (cVA). We present quantitative data from behavioral assays, detailed experimental protocols, and visualizations of the known signaling pathways to offer a comprehensive resource for validating and comparing the roles of these semiochemicals.

Comparative Performance in Aggregation Assays

The following tables summarize quantitative data from studies investigating the attractive properties of (Z)-9-Tricosene and cis-vaccenyl acetate (cVA) in Drosophila melanogaster. It is important to note that the experimental assays used to collect these data differ, which should be taken into consideration when making direct comparisons.

Table 1: Dose-Dependent Attraction to (Z)-9-Tricosene in a Four-Field Olfactometer Assay

Concentration of (Z)-9-Tricosene	Mean Preference Index (PI) ± SEM
0.001%	0.15 ± 0.05
0.01%	0.25 ± 0.06
0.1%	0.45 ± 0.07
1%	0.30 ± 0.08

Data adapted from a study utilizing a four-field olfactory assay where a positive PI indicates attraction.

Table 2: Attraction to cis-Vaccenyl Acetate (cVA) in Flight Tunnel and Y-Tube Olfactometer Assays

Experimental Assay	Stimulus	Response Metric	Result
Flight Tunnel	cVA vs. Control	% Flies Attracted	Significantly higher attraction to cVA compared to control
Y-Tube Olfactometer	cVA + Vinegar vs. Vinegar	Preference	Significant preference for the arm with cVA and vinegar

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for the key experiments cited in this guide.

Four-Field Olfactometer Assay

This assay is used to assess the behavioral response of Drosophila to volatile compounds.

1. Apparatus Setup:

• A four-quadrant arena is used, with each quadrant receiving a controlled airstream[2][3][4].

• The apparatus is placed in a light-tight chamber to avoid visual biases[2][4].

• Airflow is regulated by high-resolution flowmeters, and the air is charcoal-filtered to remove contaminants[2].

• Odorants are delivered from odorant chambers connected to the airstream tubing[5].

2. Fly Preparation:

• Flies are raised on a standard cornmeal medium[5].

• For experiments, newly eclosed flies (2-4 days old) are collected without CO2 anesthesia[2][4].

• Flies are often starved for a period (e.g., 40-42 hours) before the experiment to increase their activity levels. They are kept in a vial with 1% agarose to maintain humidity[2].

3. Experimental Procedure:

• Approximately 40-50 flies are introduced into the arena and allowed to acclimatize for 10-15 minutes with clean air flowing through all four quadrants[2][4].

• A control experiment is run with only solvent in the odorant stream to ensure no inherent spatial bias in the arena[4].

• The test odorant is then introduced into one of the quadrants' airstreams.

• The movement of the flies is recorded for a set duration (e.g., 5-10 minutes) using a camera mounted above the arena.

4. Data Analysis:

• Automated tracking software is used to monitor the position of each fly throughout the experiment.

• A Preference Index (PI) is calculated to quantify the flies' attraction or aversion to the odorant. The formula for the PI is: (Number of flies in the odor quadrant - Average number of flies in the control quadrants) / Total number of flies

• A positive PI indicates attraction, a negative PI indicates repulsion, and a PI around zero suggests a neutral response.

Signaling Pathways and Visualization

The perception of (Z)-9-Tricosene and cVA is initiated by specific olfactory receptors expressed in sensory neurons on the fly's antennae. The subsequent neural signals are processed in the brain, leading to a behavioral output.

(Z)-9-Tricosene Signaling Pathway

(Z)-9-Tricosene is detected by the odorant receptor Or7a . Olfactory sensory neurons (OSNs) expressing Or7a are located in basiconic sensilla on the antenna. Upon binding of (Z)-9-Tricosene, Or7a, in conjunction with the co-receptor Orco , forms an ion channel that leads to the depolarization of the OSN. This signal is then transmitted to the antennal lobe, a primary olfactory center in the fly brain, and further processed in higher brain centers like the mushroom body and lateral horn, ultimately influencing aggregation behavior.

(Z)-9-Tricosene Olfactory Pathway

cis-Vaccenyl Acetate (cVA) Signaling Pathway

The perception of cVA is primarily mediated by the odorant receptor Or67d , which is expressed in OSNs housed in trichoid sensilla[5][6]. Similar to other odorant receptors, Or67d forms a heterodimeric ion channel with the co-receptor Orco [5]. The binding of cVA to this receptor complex triggers the influx of ions, leading to the depolarization of the OSN. The signal is then relayed to the DA1 glomerulus in the antennal lobe and subsequently processed in higher brain centers, including the mushroom body and lateral horn, to modulate various behaviors, including aggregation[6].

cis-Vaccenyl Acetate Olfactory Pathway

Experimental Workflow

The following diagram illustrates a typical workflow for validating the role of a pheromone in Drosophila aggregation behavior.

Workflow for Validating Pheromone-Mediated Aggregation

Conclusion

This guide provides a framework for comparing the roles of (Z)-9-Tricosene and cis-vaccenyl acetate in Drosophila aggregation. The data presented suggest that while cVA is a well-established aggregation pheromone, often acting in concert with food cues, (Z)-9-Tricosene also elicits a significant attractive response. The detailed experimental protocols and pathway diagrams serve as a resource for researchers aiming to validate these findings and explore the nuances of chemosensory-driven social behaviors in Drosophila. Further research employing identical assay conditions is necessary for a direct quantitative comparison of the potency of these two pheromones in mediating aggregation.

References

• 1. Drosophila melanogaster Chemosensory Pathways as Potential Targets to Curb the Insect Menace - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Olfactory Behaviors Assayed by Computer Tracking Of Drosophila in a Four-quadrant Olfactometer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Graded Encoding of Food Odor Value in the Drosophila Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. sdbonline.org [sdbonline.org]

A Comparative Analysis of (Z)-9-Tricosene Bait Formulations for House Fly (Musca domestica) Control

(Z)-9-Tricosene, the primary sex pheromone of the female house fly (Musca domestica), is a widely incorporated component in insecticidal baits to enhance their attractiveness and efficacy. This guide provides a comparative analysis of different (Z)-9-Tricosene bait formulations, drawing upon experimental data from various studies. The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview of formulation strategies and their relative performance in controlling house fly populations.

Data Summary of Formulation Efficacy

The efficacy of (Z)-9-Tricosene baits is influenced by several factors, including the presence of other attractants, the type of insecticide, and the bait matrix. The following tables summarize quantitative data from comparative studies.

Bait Formulation	Mean Flies per Hour	Study Location	Reference
Sugar + 0.5% Imidacloprid + 0.1% (Z)-9-Tricosene (QuickBayt®)	116.5	Southern California Dairy	[1]
Sugar alone	81.0	Southern California Dairy	[1]
Sugar + 0.1% (Z)-9-Tricosene	Not significantly different from sugar alone	Southern California Dairy	[1]
Sugar + 1.0% (Z)-9-Tricosene	Not significantly different from sugar alone	Southern California Dairy	[1]
Sugar + 1.1% Methomyl + 0.049% (Z)-9-Tricosene (Golden Malrin®)	Not significantly different from sugar alone	Southern California Dairy	[1]

Table 1: Comparison of Fly Attraction to (Z)-9-Tricosene Baits. This table highlights the attractant properties of different bait formulations. Notably, the combination of an insecticide with (Z)-9-Tricosene in a sugar matrix showed the highest fly capture rate.

Bait Formulation	Average Flies Killed (90-min period)	Study Location	Reference
Sugar + 0.5% Imidacloprid + 0.1% (Z)-9-Tricosene (QuickBayt®)	1,266.0	Southern California Dairy	[1]
1.0% Nithiazine (QuikStrike®)	363.0	Southern California Dairy	[1]
Sugar + 1.1% Methomyl + 0.049% (Z)-9-Tricosene (Golden Malrin®)	5.6	Southern California Dairy	[1]
Sugar alone (Control)	1.4	Southern California Dairy	[1]

Table 2: Comparison of Fly Mortality with Different Toxic Baits. This table illustrates the killing efficacy of various commercial baits. The imidacloprid-based bait demonstrated significantly higher mortality rates compared to others, while the methomyl-based bait showed performance similar to the control, suggesting potential insecticide resistance.[1]

Trap Type	Total Musca domestica Caught (6 hours)	Study Location	Reference
Glue + Fish Meal + (Z)-9-Tricosene in Hexane	288	Garbage Dump Yard	[2]
Glue + Fish Meal + (Z)-9-Tricosene in Acetone	263	Garbage Dump Yard	[2]
Glue + Fish Meal (Control)	209	Garbage Dump Yard	[2]
Glue alone (Control)	208	Garbage Dump Yard	[2]

Table 3: Efficacy of (Z)-9-Tricosene with a Food Attractant in Sticky Traps. This study demonstrates that the addition of (Z)-9-Tricosene to a food bait (fish meal) significantly increases the number of captured house flies.[2] The choice of solvent (hexane or acetone) for the pheromone did not significantly impact the outcome.[2]

Bait Formulation	Attractiveness Ranking	Key Finding	Reference
Cyantraniliprole (Zyrox®)	1 (Most Attractive)	A food matrix attractant can be more effective than (Z)-9-tricosene.	[3]
Dinotefuran + (Z)-9-Tricosene (Quikstrike®)	2	Standard commercial bait with pheromone.	[3]
Methomyl + (Z)-9-Tricosene (Golden Malrin®)	3	Standard commercial bait with pheromone.	[3]
Imidacloprid Granular + (Z)-9-Tricosene (Maxforce®)	4	Standard commercial bait with pheromone.	[3]
Imidacloprid Liquid + (Z)-9-Tricosene (Maxforce®)	5 (Least Attractive)	Liquid formulation was less attractive than granular.	[3]

Table 4: Comparative Attractiveness of Commercial Fly Baits. This table presents a preference ranking of house flies for different commercial baits. A novel bait using a food matrix attractant (cyantraniliprole) was found to be more attractive than several baits incorporating (Z)-9-tricosene.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the experimental protocols for the key studies cited.

• Objective: To compare the attractiveness and killing efficacy of different toxic fly baits containing (Z)-9-Tricosene.

• Experimental Setup:

  • Attraction Study: Screen-covered containers with different bait formulations (sugar, sugar with 0.1% or 1.0% (Z)-9-Tricosene, Golden Malrin®, and QuickBayt®) were placed in a dairy setting. Sticky cards were used to capture flies attracted to the baits.

  • Efficacy Study: The number of flies killed by plain sugar, Golden Malrin®, QuikStrike®, and QuickBayt® was counted over a 90-minute period.

• Data Collection: For the attraction study, the number of flies captured on sticky cards per hour was recorded. For the efficacy study, the total number of dead flies around the bait stations was counted.

• Statistical Analysis: Analysis of variance (ANOVA) was used to compare the mean number of flies captured and killed among the different treatments.

• Objective: To determine if the addition of (Z)-9-Tricosene to a food bait enhances the capture of house flies.

• Experimental Setup:

  • Plywood sticky traps were prepared with four different treatments: glue alone, glue with powdered fish meal, glue with fish meal and (Z)-9-Tricosene dissolved in acetone, and glue with fish meal and (Z)-9-Tricosene dissolved in hexane.

  • A filter paper strip with the respective treatment was placed at the center of each trap.

  • Traps were placed in a garbage dump yard with high fly activity for 6 hours.

• Data Collection: The total number of Musca domestica and other fly species caught in each trap was counted.

• Statistical Analysis: The significance of the difference in the number of flies caught between treatments was analyzed.

• Objective: To evaluate the attractiveness and efficacy of a novel bait (cyantraniliprole) compared to commercial baits containing (Z)-9-Tricosene.

• Experimental Setup:

  • Laboratory Choice Tests: House flies were released into a chamber with access to different commercial baits (cyantraniliprole, methomyl + (Z)-9-tricosene, dinotefuran + (Z)-9-tricosene, imidacloprid granular + (Z)-9-tricosene, and imidacloprid liquid + (Z)-9-tricosene).

  • Field Trials: The attractiveness of the baits was evaluated under field conditions.

• Data Collection: In the laboratory, the number of flies visiting and feeding on each bait was recorded. In the field, the number of flies attracted to each bait was counted.

• Statistical Analysis: The preference of flies for each bait was statistically compared.

Visualizing Experimental Workflows

To further clarify the experimental designs, the following diagrams illustrate the workflows of the cited studies.

Caption: Workflow for field evaluation of bait attractiveness and efficacy.

Caption: Workflow for evaluating (Z)-9-Tricosene with food bait in traps.

Caption: Workflow for comparative evaluation of commercial fly baits.

Conclusion

The efficacy of (Z)-9-Tricosene in fly baits is significantly enhanced when combined with other attractants, particularly food-based cues and effective insecticides. While (Z)-9-Tricosene is a valuable component for increasing the attractiveness of baits to house flies, especially males, the overall performance of a bait formulation is a multifactorial equation.[4] The choice of insecticide is critical, as demonstrated by the poor performance of baits containing active ingredients to which local fly populations have developed resistance.[1] Furthermore, novel bait matrices incorporating highly attractive food sources can outperform pheromone-based baits.[3] For the development of new and improved fly baits, a holistic approach that considers the interplay between pheromones, food attractants, and the insecticidal agent is paramount. Future research should continue to explore novel attractants and bait matrices to manage insecticide resistance and improve the overall efficacy of house fly control programs.

References

• 1. researchgate.net [researchgate.net]
• 2. (Z)-9-Tricosene based Musca domestica lure study on a garbage dump yard using plywood sticky trap baited with fish meal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Cyantraniliprole and Other Commercial Fly Baits under Laboratory and Field Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. entomoljournal.com [entomoljournal.com]

Behavioral Validation of Synthetic vs. Natural (Z)-9-Tricosene: A Comparative Guide

(Z)-9-Tricosene , a key semiochemical in insect communication, serves as a potent sex pheromone in various dipteran species, most notably the housefly (Musca domestica). Its primary function is to attract males, initiating courtship and mating behaviors. While initially isolated and identified from natural sources, the chemical synthesis of (Z)-9-Tricosene, commonly known as muscalure, has made this compound widely available for research and pest management applications. This guide provides a comparative analysis of the behavioral validation of synthetic versus natural (Z)-9-Tricosene, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

A critical finding in the study of (Z)-9-Tricosene is that chemical and biological comparisons have shown the natural and synthesized compounds to be identical[1][2]. This bio-equivalence is foundational to the widespread use of synthetic muscalure in behavioral research and commercial products, with the understanding that it accurately mimics the activity of the natural pheromone.

Data Presentation: Quantitative Behavioral Assays

The following tables summarize quantitative data from key behavioral and electrophysiological assays conducted using synthetic (Z)-9-Tricosene. Given the established identity of the natural and synthetic compounds, these data are considered representative of the behavioral responses elicited by natural (Z)-9-Tricosene.

Table 1: Electroantennography (EAG) Responses in Pholcus beijingensis

Test Compound	Mean EAG Amplitude (mV)	Standard Error	Significance (p-value)
(Z)-9-Tricosene	0.223	-	< 0.01 (vs. controls)
Tricosane	0.030	-	> 0.05 (vs. controls)
Dichloromethane (Solvent)	0.028	-	> 0.05 (vs. air blank)
Air Blank	0.022	-	-

Data sourced from a study on the male-produced aphrodisiac pheromone in the spider Pholcus beijingensis, demonstrating the sensitivity of female spiders' tarsi to synthetic (Z)-9-Tricosene.

Table 2: Field Trap Catch of Musca domestica

Trap Bait	Mean Number of Flies Caught	Percentage Increase over Control
(Z)-9-Tricosene + Fish Meal	92.0	31.4%
Fish Meal Only (Control)	70.0	-

Data from a study evaluating the efficacy of synthetic (Z)-9-Tricosene in attracting houseflies in a garbage dump yard, indicating a significant increase in trap catches when the pheromone is added to a food bait.[3]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below to facilitate replication and further research.

Gas Chromatography-Mass Spectrometry (GC-MS) for Pheromone Identification

Objective: To identify and quantify (Z)-9-Tricosene in natural extracts and verify the purity of synthetic samples.

Protocol:

• Sample Preparation: Natural pheromones are typically extracted from the cuticle of female insects using a non-polar solvent like hexane for a short duration. Synthetic samples are diluted in the same solvent to known concentrations for creating a standard curve.

• GC-MS Analysis: An aliquot of the extract or synthetic solution is injected into a gas chromatograph coupled with a mass spectrometer.

• Column and Temperature Program: A non-polar column (e.g., HP5-MS) is commonly used. The temperature program typically starts at a low temperature (e.g., 100°C) and ramps up to a high temperature (e.g., 300°C) to separate compounds based on their boiling points.

• Identification and Quantification: The retention time and mass spectrum of the peak of interest are compared to those of a synthetic standard of (Z)-9-Tricosene for positive identification. Quantification is achieved by comparing the peak area of the natural compound to the standard curve generated from the synthetic samples.

Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to volatile compounds, providing a measure of its olfactory sensitivity.

Protocol:

• Antenna Preparation: An antenna is carefully excised from a live, immobilized insect. The tip and the base of the antenna are placed in contact with electrodes using a conductive gel.

• Signal Amplification: The electrodes are connected to a high-impedance amplifier to detect the small electrical potential changes from the antenna.

• Odor Delivery: A continuous stream of humidified, purified air is passed over the antenna. A puff of air containing a known concentration of the test compound (e.g., synthetic (Z)-9-Tricosene dissolved in a solvent) is injected into the airstream.

• Data Recording and Analysis: The amplified electrical signal (the EAG response) is recorded on a computer. The amplitude of the response is measured and compared to the responses elicited by control stimuli (e.g., solvent alone, air).

Behavioral Assays in a Two-Choice Olfactometer

Objective: To assess the attractant or repellent properties of a chemical compound by observing the preference of an insect in a controlled environment.

Protocol:

• Apparatus: A Y-tube or a four-arm olfactometer is used. Each arm is connected to a separate air stream.

• Stimulus Application: A filter paper treated with the test compound (e.g., synthetic (Z)-9-Tricosene) is placed in the airstream of one arm, while a control (solvent-treated filter paper) is placed in the other arm(s).

• Insect Release: A single insect is released at the downwind end of the olfactometer.

• Observation and Data Collection: The time the insect spends in each arm and the first choice it makes are recorded. A significant preference for the arm with the test compound indicates attraction.

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Pheromone signaling pathway of (Z)-9-Tricosene.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Comparing the electrophysiological response to (Z)-9-Tricosene across different fly populations

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the electrophysiological responses to the insect pheromone (Z)-9-Tricosene across different fly populations. The data presented is compiled from peer-reviewed studies to facilitate a deeper understanding of olfactory sensitivities and potential variations in chemoreception.

(Z)-9-Tricosene, a key component of the female housefly sex pheromone, elicits significant electrophysiological responses in various fly species. This guide summarizes quantitative data from electroantennography (EAG) and single-cell recording (SCR) studies, details the experimental methodologies, and visualizes the underlying biological and experimental processes.

Comparative Electrophysiological Data

The following tables summarize the electroantennogram (EAG) responses to (Z)-9-Tricosene in different populations of Musca domestica (the common housefly) and in Drosophila melanogaster (the fruit fly). It is important to note that a direct comparison between the two species is challenging due to variations in experimental protocols across different studies. The data for Musca domestica allows for a direct comparison between a long-established laboratory strain and wild-type strains.

Table 1: Electroantennogram (EAG) Response to (Z)-9-Tricosene in Musca domestica Strains

Fly Strain	Sex	Dose of (Z)-9-Tricosene (µg)	Mean EAG Response (mV)	Standard Deviation (mV)
WHO (Laboratory Strain)	Male	10	~1.0	~0.2
WHO (Laboratory Strain)	Female	10	~1.2	~0.3
Pesse-6 (Wild Strain, 6th Gen in Lab)	Male	10	~0.9	~0.2
Pesse-6 (Wild Strain, 6th Gen in Lab)	Female	10	~1.1	~0.25
Van Diermen-12 (Wild Strain, 12th Gen in Lab)	Male	10	~0.95	~0.2
Van Diermen-12 (Wild Strain, 12th Gen in Lab)	Female	10	~1.15	~0.25

Data extracted from "Pheromones of the housefly - A chemical and behavioural study", University of Groningen.[1]

Table 2: Electroantennogram (EAG) Response to (Z)-9-Tricosene in Drosophila melanogaster

Fly Genotype	Sex	Concentration of (Z)-9-Tricosene	Mean EAG Response (mV)	Standard Error of the Mean (mV)
Wild-Type	Male	100%	~0.8	~0.1
Wild-Type	Female	100%	~0.9	~0.15
orco-/- (Odorant co-receptor mutant)	Male	100%	~0.1	~0.05
orco-/- (Odorant co-receptor mutant)	Female	100%	~0.1	~0.05

Data extracted from "Food odors trigger Drosophila males to deposit a pheromone that guides aggregation and female oviposition decisions", eLife.

Experimental Protocols

Electroantennography (EAG)

Electroantennography is a technique used to measure the summated electrical response of the olfactory sensory neurons on an insect's antenna to a given odorant.

Preparation of the Insect:

• The fly is anesthetized, often by cooling.

• The head is excised, and one antenna is carefully removed.

• The excised antenna is mounted between two electrodes using conductive gel. The recording electrode makes contact with the tip of the antenna, and the reference electrode is inserted into the base.

Odorant Stimulation and Recording:

• A constant stream of purified and humidified air is passed over the antenna.

• A defined volume of air containing the vapor of (Z)-9-Tricosene at a known concentration is injected into the constant air stream for a short duration (e.g., 0.5 seconds).

• The resulting change in the potential difference between the recording and reference electrodes is amplified and recorded by a computer. This depolarization is the EAG response, measured in millivolts (mV).

Single-Cell Recording (SCR) / Single-Sensillum Recording (SSR)

Single-cell recording allows for the measurement of the activity of individual olfactory sensory neurons (OSNs) housed within a single sensillum on the antenna. This technique provides higher resolution than EAG.

Preparation of the Insect:

• The fly is immobilized in a pipette tip or on a slide with wax or double-sided tape, with the head and antennae exposed and stabilized.

• A reference electrode (often a sharpened tungsten or glass electrode) is inserted into a non-olfactory part of the head, such as the eye.

• A recording electrode, also a sharp tungsten or glass microelectrode, is carefully inserted through the cuticle at the base of a single olfactory sensillum to make contact with the sensillum lymph surrounding the dendrites of the OSNs.

Odorant Stimulation and Recording:

• A continuous stream of humidified, charcoal-filtered air is directed over the antenna.

• A pulse of air carrying (Z)-9-Tricosene is introduced into the airstream.

• The extracellular action potentials (spikes) from the OSN(s) within the sensillum are recorded. The response is quantified as the change in spike frequency (spikes per second) from the baseline firing rate.

Visualizations

Olfactory Signaling Pathway in Drosophila

The following diagram illustrates the general olfactory signal transduction pathway in Drosophila melanogaster, initiated by the binding of an odorant like (Z)-9-Tricosene to an Odorant Receptor (OR). In the case of (Z)-9-Tricosene in Drosophila, the receptor Or7a has been identified as a key component.

Caption: Olfactory signaling cascade in a Drosophila neuron.

Experimental Workflow for Electrophysiological Recording

This diagram outlines the key steps involved in both Electroantennography (EAG) and Single-Cell Recording (SCR) experiments.

Caption: Workflow for electrophysiological experiments.

References

• 1. research.rug.nl [research.rug.nl]

Field Trial Validation of (Z)-9-Tricosene-Based Trapping Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of (Z)-9-tricosene-based trapping systems for the house fly, Musca domestica, against other alternatives, supported by experimental data from various field trials. (Z)-9-tricosene, the female sex pheromone of the house fly, is a common component in commercial fly baits and traps, designed to enhance their attractiveness and efficacy. This document summarizes key performance data, outlines experimental protocols for field validation, and visualizes the logical relationships in trapping system design.

Performance Comparison of (Z)-9-Tricosene in Baits

Field studies have demonstrated that the addition of (Z)-9-tricosene to baits can significantly increase the capture rate of house flies compared to unbaited or control traps. However, its effectiveness can be influenced by the presence of other attractants, such as food baits, and the formulation of the trapping system.

A study conducted in a garbage dump yard using plywood sticky traps found that traps baited with fish meal and (Z)-9-tricosene caught significantly more Musca domestica than traps with fish meal alone or just adhesive[1]. Out of a total of 968 house flies captured, 551 were in traps containing (Z)-9-tricosene, compared to 417 in traps without the pheromone[1]. The difference was statistically significant (χ² = 26.46, P < 0.01)[1]. Interestingly, the choice of solvent for (Z)-9-tricosene, either acetone or hexane, did not significantly impact the trap catches[1].

In a separate field trial, the combination of (Z)-9-tricosene with various food baits (protein, sugar, and starch) in a gel formulation significantly enhanced the attraction of both male and female house flies compared to the solitary use of either the pheromone or the food baits[2].

However, the synergistic effect of (Z)-9-tricosene is not universally observed across all bait types and environmental conditions. A study on a southern California dairy using sticky card captures found that the addition of 0.1% or 1.0% (Z)-9-tricosene to sugar baits did not significantly increase fly capture compared to sugar alone[3][4]. In this trial, a commercial bait, QuickBayt (0.5% imidacloprid and 0.1% (Z)-9-tricosene), was the most effective, capturing a mean of 116.5 flies per hour, compared to 81.0 for sugar alone[3][4].

The following tables summarize the quantitative data from these comparative field trials.

Table 1: Efficacy of (Z)-9-Tricosene with Fish Meal Bait on Plywood Sticky Traps

Treatment	Total M. domestica Captured	Percentage of Total Captures
Glue + Fish Meal + (Z)-9-Tricosene (in acetone)	263	27.2%
Glue + Fish Meal + (Z)-9-Tricosene (in hexane)	288	29.8%
Glue + Fish Meal (Control)	209	21.6%
Glue only (Control)	208	21.5%
Total	968	100%
Source: Data compiled from a study on a garbage dump yard.[1]

Table 2: Comparative Efficacy of (Z)-9-Tricosene in Sugar-Based Baits on Sticky Cards

Bait Composition	Mean Flies Captured per Hour
Sugar alone	81.0
Sugar + 0.1% (Z)-9-Tricosene	Not significantly different from sugar alone
Sugar + 1.0% (Z)-9-Tricosene	Not significantly different from sugar alone
Golden Malrin (1.1% methomyl + 0.049% (Z)-9-tricosene)	Not specified
QuickBayt (0.5% imidacloprid + 0.1% (Z)-9-tricosene)	116.5
Source: Data from a study conducted on a southern California dairy.[3][4]

Table 3: Attractiveness of Commercial Fly Baits with and without (Z)-9-Tricosene

Bait (Active Ingredient)	Presence of (Z)-9-Tricosene	Relative Attractiveness Ranking
Cyantraniliprole (Zyrox®)	No	1 (Most Attractive)
Dinotefuran	Yes	2
Methomyl	Yes	3
Imidacloprid (granular)	Yes	4
Imidacloprid (liquid)	Yes	5 (Least Attractive)
Source: Laboratory choice test evaluation.[5][6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of field trial results. Below are summarized protocols from the cited studies.

Protocol 1: Field Evaluation of (Z)-9-Tricosene with Fish Meal on Sticky Traps

• Objective: To determine the efficacy of (Z)-9-tricosene in attracting Musca domestica in a garbage dump yard.

• Trap Design: Plywood sticky glue traps.

• Bait Preparation:

  • (Z)-9-Tricosene was dissolved in either acetone or hexane.

  • The solution was applied to a filter paper strip.

  • The strip was fixed at the center of the sticky trap.

  • Control traps included those with only fish meal and glue, and traps with only glue.

• Field Deployment:

  • Traps were placed in areas of high fly activity within the garbage dump yard.

  • The experiment was conducted for a duration of 6 hours.

• Data Collection and Analysis:

  • After 6 hours, the trapped flies were collected and counted by species.

  • The experiment was replicated multiple times.

  • Data were subjected to statistical analysis, such as the chi-square test, to determine significance.[1]

Protocol 2: Comparative Efficacy of Commercial Toxic Fly Baits

• Objective: To compare the efficacy of various screen-covered baits in capturing house flies.

• Trap Design: Screen-covered baits placed on sticky cards.

• Bait Formulations Tested:

  • Sugar alone

  • Sugar with 0.1% (Z)-9-tricosene

  • Sugar with 1.0% (Z)-9-tricosene

  • Golden Malrin (1.1% methomyl and 0.049% (Z)-9-tricosene)

  • QuickBayt (0.5% imidacloprid and 0.1% (Z)-9-tricosene)

• Field Deployment:

  • Baits were placed on a southern California dairy.

  • Fly captures on the sticky cards were recorded over a specified period.

• Data Collection and Analysis:

  • The number of flies captured per hour was calculated for each bait type.

  • The sex of the captured flies was determined.

  • Statistical analysis was performed to compare the mean capture rates between the different baits.[3][4]

Visualizing Experimental Design and Logic

Graphviz diagrams are provided below to illustrate the experimental workflows and the logical relationships between the components of the trapping systems.

Caption: Workflow for the field evaluation of (Z)-9-tricosene with fish meal on sticky traps.

Caption: Logical relationship of components in a (Z)-9-tricosene-based trapping system.

References

• 1. (Z)-9-Tricosene based Musca domestica lure study on a garbage dump yard using plywood sticky trap baited with fish meal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. entomoljournal.com [entomoljournal.com]
• 3. House fly (Diptera: Muscidae) activity near baits containing (Z)-9-tricosene and efficacy of commercial toxic fly baits on a southern California dairy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Evaluation of Cyantraniliprole and Other Commercial Fly Baits under Laboratory and Field Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (Z)-9-Tricosene: A Guide for Laboratory Professionals

(Z)-9-Tricosene , also known as Muscalure, is a common insect sex pheromone used in research and pest management. Proper handling and disposal are crucial to ensure laboratory safety and environmental protection. This guide provides detailed procedures for the safe disposal of (Z)-9-Tricosene in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling (Z)-9-Tricosene, it is imperative to wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[1][2][3] Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize inhalation exposure.[1][2] In case of skin contact, wash the affected area immediately with soap and plenty of water.[2][3] If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek medical attention.[1][4]

Spill Management

In the event of a spill, immediate action should be taken to contain and clean the area.

• Ensure Proper Ventilation : Work in a well-ventilated area to avoid inhaling any vapors.[1]

• Absorb the Spill : Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite to soak up the spilled liquid.[1] Do not use combustible materials like sawdust.[1]

• Collect the Waste : Carefully collect the absorbed material and place it into a sealed, labeled container for disposal.[2]

• Decontaminate the Area : Clean the spill area thoroughly with soap and water.[4]

Step-by-Step Disposal Procedure

The disposal of (Z)-9-Tricosene and its contaminated materials must comply with all applicable local, regional, and national regulations.[2] Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[1]

• Waste Collection :

  • Place unused or waste (Z)-9-Tricosene into a clearly labeled, sealed container.

  • Any materials contaminated with (Z)-9-Tricosene, such as absorbent materials from spills, used pipette tips, and empty containers, should also be collected in a designated, sealed waste container.[2]

• Storage :

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizing agents.[1][3]

• Disposal :

  • Dispose of the waste through an approved and licensed waste disposal company.[2][3] Do not pour (Z)-9-Tricosene down the drain or dispose of it with general laboratory trash.

  • Provide the waste disposal company with a complete and accurate description of the waste, including its chemical composition.

Toxicological Data

The following table summarizes key toxicological data for (Z)-9-Tricosene. While it is considered to have low acute toxicity, proper handling is still essential.[5]

Toxicity Data	Species	Value	Reference
Oral LD50	Rat	>5000 mg/kg	[1][4][6]
Dermal LD50	Rabbit	>2000 mg/kg	[1][4]
Inhalation LC50	Rat	>5 g/m³	[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (Z)-9-Tricosene.

Caption: Workflow for the safe disposal of (Z)-9-Tricosene waste.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. fishersci.com [fishersci.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Muscalure [sitem.herts.ac.uk]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling (Z)-9-Tricosene

This document provides immediate, essential safety, handling, and disposal information for (Z)-9-Tricosene (CAS No. 27519-02-4), also known as Muscalure. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory operations.

(Z)-9-Tricosene is a clear, almost colorless liquid primarily used as an insect pheromone.[1][2][3] While it has low acute toxicity, it may cause skin and eye irritation, as well as potential respiratory and digestive tract irritation.[1][2] Some safety data sheets indicate it may cause an allergic skin reaction.[4][5][6] Therefore, adherence to proper safety protocols is crucial.

Chemical and Physical Properties

A summary of key quantitative data for (Z)-9-Tricosene is provided below for easy reference.

Property	Value	Citations
CAS Number	27519-02-4	[1][2][4]
Molecular Formula	C23H46	[1][6][7]
Molecular Weight	322.61 g/mol	[1][6]
Appearance	Clear, almost colorless liquid	[1][2][3]
Boiling Point	300 °C (572 °F) at 760 mmHg	[5]
Flash Point	> 110 °C (> 230 °F)	[5]
Density	~0.806 g/mL	[1][3]
Vapor Density	11.47 (Air = 1)	[1][5]
Solubility	Insoluble in water. Soluble in ethanol, DMSO, DMF, acetone, and hydrocarbons.	[5][7][8]
Acute Oral Toxicity (LD50, Rat)	> 5000 mg/kg	[1][2][4]
Acute Dermal Toxicity (LD50, Rabbit)	> 2000 mg/kg	[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling (Z)-9-Tricosene. Engineering controls, such as providing exhaust ventilation, should be in place to minimize airborne concentrations.[1][2]

Category	Recommended PPE	Citations
Eye/Face Protection	Safety glasses with side-shields or splash goggles.	[1][5]
Hand Protection	Wear appropriate protective gloves (e.g., nitrile rubber). Inspect gloves before use.	[4][5][6]
Skin and Body Protection	Lab coat, long-sleeved shirt, long pants, and closed-toe shoes. For larger quantities or risk of splashing, a full suit and boots may be necessary.	[1][9]
Respiratory Protection	Not typically required with adequate ventilation. For nuisance exposures, a P95 (US) or P1 (EU) particulate respirator may be used. For higher-level protection, use appropriate cartridges (e.g., OV/AG/P99).	[6]

Standard Handling and Storage Protocol

Handling:

• Ensure the work area is well-ventilated, utilizing an eyewash station and safety shower nearby.[2]

• Avoid contact with skin, eyes, and clothing.[2]

• Do not ingest or inhale vapors or spray.[1][2]

• Keep the container tightly closed when not in use.[1][2]

• Keep away from heat, sparks, open flames, and other sources of ignition.[1]

• Avoid contact with incompatible materials, such as strong oxidizing agents.[1][2]

• Wash hands and any exposed skin thoroughly after handling.[2][7]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

• Some suppliers recommend long-term storage at -20°C.[3][7]

• Store away from incompatible materials.[2]

Caption: Logical workflow for the safe handling of (Z)-9-Tricosene.

First Aid Measures

In case of accidental exposure, follow these procedures immediately:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek medical attention if irritation persists.[1][2][5]

• Skin Contact: Remove contaminated clothing and shoes. Wash the affected skin area with plenty of soap and water.[5] If skin irritation or an allergic rash occurs, seek medical attention.[5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical advice.[2]

Spill and Disposal Plan

Emergency Spill Response: The response to a spill depends on its size and location. Always have a spill kit with absorbent, non-combustible material (e.g., sand, vermiculite) readily available.[2]

• Small Spills:

  • Alert others in the immediate area.

  • Wear appropriate PPE, including gloves, goggles, and a lab coat.[2]

  • Cover the spill with an inert, non-combustible absorbent material.[1][2]

  • Carefully sweep or scoop the material into a suitable, closed container for disposal.[6]

  • Clean the spill area with soap and water.

  • Ensure adequate ventilation.[2]

• Large Spills:

  • Evacuate all personnel from the immediate area.[10][11]

  • Alert your supervisor and institutional safety office or emergency services.[10]

  • Close the door to the affected area and post a warning sign.

  • Do not re-enter the area until cleared by safety professionals.

Caption: Decision workflow for responding to a (Z)-9-Tricosene spill.

Waste Disposal:

• All waste materials, including absorbed spill cleanup materials and contaminated gloves, must be placed in a suitable, closed container.[6]

• Dispose of the chemical and its container in accordance with all local, state, and federal regulations. This should be done through an approved waste disposal plant.[5]

• Do not allow the product to enter drains or waterways.[4][6]

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 27519-02-4・(Z)-9-Tricosene・206-12171・202-12173[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. fishersci.com [fishersci.com]
• 6. capotchem.com [capotchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Insect Attractant 90% Z-9-Tricosene TC Muscalure Pheromone Lure For Fall Armyworm [m.biological-insecticide.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
• 11. cws.auburn.edu [cws.auburn.edu]